1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol

• CAS: 477871-34-4

Core Science & Biosynthesis

crystal structure and stereochemistry of 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol

An In-Depth Technical Guide to the Crystal Structure and Stereochemistry of 1-Benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol

Prepared by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive examination of the structural and stereochemical properties of 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol. While the definitive crystal structure of this specific piperidinol is not extensively documented in publicly available literature, its molecular architecture can be reliably inferred from the well-characterized structure of its immediate precursor, 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinone. This document synthesizes data from crystallographic studies of the parent ketone and related analogues, applying fundamental principles of stereoselective synthesis to elucidate the three-dimensional nature of the target alcohol. We will explore the synthetic pathway, the stereochemistry of the defining exocyclic double bonds, the conformation of the central piperidine ring, and the critical stereochemical outcome of the ketone-to-alcohol reduction at the C4 position. This guide is intended for researchers in medicinal chemistry, crystallography, and drug development seeking a detailed understanding of this class of compounds.

Introduction: The Piperidinone Scaffold

The 4-piperidone heterocyclic core is a privileged scaffold in medicinal chemistry, serving as a versatile synthetic intermediate for a wide range of biologically active molecules. The introduction of arylmethylidene substituents at the C3 and C5 positions, typically via a Claisen-Schmidt condensation, yields a class of compounds known as diarylidene-4-piperidones. These α,β-unsaturated ketones are recognized for their cytotoxic activity against various cancer cell lines and serve as precursors for more complex therapeutic agents.[1]

The subject of this guide, 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol, is the direct reduction product of the corresponding piperidin-4-one. The transformation of the C4 carbonyl group into a hydroxyl group introduces a new chiral center and significantly alters the molecule's electronic and steric properties, including its potential for hydrogen bonding, which has profound implications for its crystal packing and biological interactions.

Synthetic Strategy and Stereochemical Control

The synthesis of the target piperidinol is a two-step process. The initial and most critical step establishes the foundational stereochemistry of the molecule, which is retained in the final product.

Synthesis of the Precursor: 1-Benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinone

The precursor ketone is synthesized via a base-catalyzed Claisen-Schmidt condensation.

• Mechanism: The reaction is initiated by the deprotonation of the α-carbons (C3 and C5) of 1-benzyl-4-piperidone by a strong base, such as sodium hydroxide (NaOH), to form an enolate. This enolate then acts as a nucleophile, attacking the carbonyl carbon of two equivalents of benzaldehyde. Subsequent dehydration of the resulting aldol intermediates yields the conjugated α,β-unsaturated ketone system.

• Stereoselectivity: The reaction overwhelmingly favors the formation of the (E,E)-diastereomer for the two exocyclic double bonds.[2][3] This stereochemical outcome is thermodynamically driven; the (E)-configuration places the bulky phenyl groups anti-periplanar to the piperidine ring, minimizing steric repulsion and resulting in the most stable product.

Reduction to the Target: 1-Benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol

The reduction of the C4-carbonyl to a hydroxyl group is typically achieved using a hydride reducing agent, such as sodium borohydride (NaBH₄).[4] This step is critical as it creates a new stereocenter at C4.

• Causality of Stereoselection (Steric Approach Control): The stereochemical outcome of the reduction is dictated by the principle of "steric approach control".[5] The hydride nucleophile (H⁻) will preferentially attack the carbonyl carbon from the less sterically hindered face of the molecule.[6]

• Inferred Outcome: In the precursor ketone, the piperidine ring adopts a strained sofa or envelope conformation where the two large benzylidene substituents create a sterically crowded environment. The hydride attack is therefore predicted to occur from the less encumbered face, leading to the formation of one diastereomer of the alcohol in significant excess. Based on related reductions of substituted piperidones, using a small hydride donor like NaBH₄ typically results in the formation of the thermodynamically more stable equatorial alcohol.[7][8] More sterically demanding reagents, such as L-Selectride®, would be required to favor the formation of the axial alcohol.[7]

Fig. 1: Synthetic workflow for the target piperidinol.

Crystallographic and Structural Analysis

The detailed molecular geometry is best understood by first examining the experimentally determined structure of the precursor ketone and then extrapolating to the target alcohol.

Molecular Structure of the Piperidinone Precursor

Numerous crystallographic studies have been performed on 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinone and its substituted analogues.[9] These studies provide a consistent and clear picture of its solid-state structure.

• Piperidine Ring Conformation: The six-membered piperidine ring does not adopt a classic chair conformation. Due to the sp² hybridization of the C3, C4, and C5 atoms, the ring is forced into a more planar arrangement, typically described as a sofa or envelope conformation.[2] In this conformation, the nitrogen atom (N1) is significantly displaced from the plane formed by the other atoms of the ring.

• Substituent Orientation:

  • The bulky N-benzyl group consistently occupies an equatorial position . This orientation minimizes steric clashes with the rest of the ring system.[3]

  • As established during synthesis, both benzylidene substituents at C3 and C5 adopt the (E)-configuration .

• Crystal Packing: In the absence of strong hydrogen bond donors, the crystal lattice of the precursor ketone is stabilized primarily by weaker intermolecular forces, including C-H···O hydrogen bonds and C-H···π interactions between the aromatic rings.[3]

Table 1: Representative Crystallographic Data for the Precursor Ketone Analogue (Data for (3E,5E)-1-Benzyl-3,5-bis(2-fluorobenzylidene)piperidin-4-one)[9]

Parameter	Value
Chemical Formula	C₂₆H₂₁F₂NO
Crystal System	Triclinic
Space Group	P-1
a (Å)	6.3354 (4)
b (Å)	12.5652 (7)
c (Å)	15.7885 (9)
α (°)	75.245 (2)
β (°)	87.651 (3)
γ (°)	88.699 (3)
Volume (ų)	989.24 (10)
Z	2

Inferred Structure and Stereochemistry of the Piperidinol Target

The reduction of the C4-carbonyl to a hydroxyl group introduces two major structural changes: the conversion of a trigonal planar sp² carbon to a tetrahedral sp³ carbon, and the introduction of a potent hydrogen bond donor.

• Stereochemistry at C4: As discussed, the hydride reduction creates a new stereocenter. The resulting hydroxyl group will be either axial or equatorial . Based on steric approach control with a small hydride reagent, the formation of the equatorial-OH diastereomer is predicted to be the major product.

• Piperidine Ring Conformation: With the C4 carbon now being sp³ hybridized, the strain of the sofa/envelope conformation is partially relieved. The piperidine ring in the alcohol is expected to adopt a more defined, albeit likely distorted, chair conformation . In this conformation, the large substituents (N-benzyl, C3-benzylidene, C5-benzylidene, and C4-OH) will arrange themselves to minimize 1,3-diaxial interactions, further favoring an equatorial position for the new hydroxyl group.

• Dominance of Hydrogen Bonding: The hydroxyl group is a strong hydrogen bond donor. This feature will be the dominant force in the crystal packing of the alcohol. Unlike the weak interactions in the ketone's crystal lattice, the alcohol molecules are expected to form robust intermolecular O-H···O or O-H···N hydrogen bond networks , leading to a completely different and likely more stable crystal packing arrangement.

Fig. 3: Shift in intermolecular forces from precursor to product.

Experimental Protocols

Protocol: Synthesis of 1-Benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinone

This protocol is adapted from related syntheses. [1][2]

• Setup: To a 100 mL round-bottom flask equipped with a magnetic stirrer, add 1-benzyl-4-piperidone (10 mmol). Dissolve the piperidone in 30 mL of ethanol.

• Addition of Benzaldehyde: To the stirred solution, add benzaldehyde (22 mmol, 2.2 equivalents).

• Base Catalysis: Slowly add 10 mL of a 20% aqueous sodium hydroxide (NaOH) solution dropwise over 15 minutes. The solution will typically turn yellow and become cloudy.

• Reaction: Heat the mixture on a water bath to 50-60°C and maintain for 2-3 hours with vigorous stirring. Monitor the reaction by TLC until the starting material is consumed.

• Isolation: Cool the reaction mixture to room temperature and then place it in an ice bath for 30 minutes to promote precipitation.

• Purification: Collect the solid product by vacuum filtration. Wash the solid with cold water until the filtrate is neutral, followed by a wash with a small amount of cold ethanol.

• Drying & Recrystallization: Dry the crude product in a vacuum oven. Recrystallize from a suitable solvent system (e.g., ethanol/ethyl acetate) to obtain pure yellow crystals of the title ketone.

Protocol: Reduction to 1-Benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol

• Setup: In a 100 mL round-bottom flask, suspend the precursor ketone (5 mmol) in 40 mL of methanol.

• Cooling: Cool the suspension to 0°C in an ice bath with magnetic stirring.

• Addition of Reducing Agent: Add sodium borohydride (NaBH₄) (7.5 mmol, 1.5 equivalents) portion-wise over 20 minutes, ensuring the temperature remains below 5°C.

• Reaction: Allow the reaction to stir at 0°C for 1 hour, then let it warm to room temperature and stir for an additional 3-4 hours. The yellow color of the solution should fade.

• Quenching: Carefully quench the reaction by slowly adding 10 mL of a saturated aqueous ammonium chloride (NH₄Cl) solution at 0°C.

• Extraction: Remove the methanol under reduced pressure. Extract the aqueous residue with ethyl acetate (3 x 30 mL).

• Workup: Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the resulting crude solid by column chromatography (silica gel, hexane/ethyl acetate gradient) or recrystallization to yield the pure piperidinol as a white or off-white solid.

Protocol: Single-Crystal X-ray Diffraction

This is a generalized protocol based on standard laboratory procedures. [2]

• Crystal Growth: Grow single crystals of the compound suitable for X-ray diffraction by slow evaporation of a saturated solution in an appropriate solvent (e.g., ethanol, ethyl acetate, or a mixture).

• Data Collection: Mount a selected crystal on a diffractometer equipped with a suitable X-ray source (e.g., Mo Kα or Cu Kα radiation) and a CCD detector. Collect diffraction data at a controlled temperature (typically 100-123 K) using ω-scans.

• Data Reduction: Process the collected data using appropriate software to perform cell refinement, data reduction, and absorption correction.

• Structure Solution and Refinement: Solve the crystal structure using direct methods and refine it by full-matrix least-squares on F². Locate non-hydrogen atoms from the electron density map and refine them anisotropically. Position hydrogen atoms geometrically and refine them using a riding model.

Conclusion

The stereochemistry of 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol is robustly defined by its synthetic heritage. The thermodynamically driven Claisen-Schmidt condensation establishes the stable (E,E)-configuration of the exocyclic double bonds, while the equatorial placement of the N-benzyl group is a constant feature. The final, critical stereocenter at C4 is created during the hydride reduction of the parent ketone. Based on established principles of steric approach control, the reduction with sodium borohydride is predicted to yield the diastereomer with an equatorial hydroxyl group as the major product. This transformation from a planar carbonyl to a tetrahedral alcohol center induces a conformational shift in the piperidine ring from a sofa/envelope to a more stable, albeit distorted, chair. Furthermore, the introduction of the hydroxyl group provides a powerful hydrogen bond donor that is expected to be the defining feature of the compound's crystal packing, differentiating it significantly from its ketone precursor.

References

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• Coldham, I., et al. (2004). Synthesis of 3-Substituted 4-Piperidinones via a One-Pot Tandem Oxidation−Cyclization−Oxidation Process: Stereodivergent Reduction to 3,4-Disubstituted Piperidines. The Journal of Organic Chemistry, 69(9), 3159-3165. Available from: [Link]

• Stankovic, S., et al. (2010). Stereoselectivity of sodium borohydride reduction of saturated steroidal ketones utilizing conditions of Luche reduction. Steroids, 75(10), 721-725. Available from: [Link]

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• Weintraub, P. M., et al. (2003). Recent advances in the synthesis of piperidones and piperidines. Tetrahedron, 59(17), 2953-2989. Available from: [Link]

• Gayathri, P., et al. (2011). 1-Benzyl-3,5-bis[(E)-3-thienylmethylidene]piperidin-4-one. Acta Crystallographica Section E: Structure Reports Online, 67(3), o571. Available from: [Link]

• Bonjoch, J., & Solé, D. (2003). Enantioselective Synthesis of cis- and trans-3,5-Disubstituted Piperidines. Synthesis of 20S- and 20R-Dihydrocleavamine. Organic Letters, 5(17), 3077-3080. Available from: [Link]

• Mollet, K., et al. (2011). Stereoselective synthesis of cis-3,4-disubstituted piperidines through ring transformation of 2-(2-mesyloxyethyl)azetidines. The Journal of Organic Chemistry, 76(20), 8364-8375. Available from: [Link]

• Eryanti, Y., et al. (2015). N-benzyl-(3E,5E)-3,5-bis(2-hydroxybenzylidene)-4-piperidone. Molbank, 2015(2), M849. Available from: [Link]

• Gayathri, P., et al. (2011). 1-Benzyl-3,5-bis-[(E)-3-thienyl-methyl-idene]piperidin-4-one. PubMed. Available from: [Link]

• SpectraBase. (n.d.). (3E,5E)-1-benzyl-3,5-bis(2,4-dichlorobenzylidene)-4-piperidinone. Available from: [Link]

• Arulkumaran, R., et al. (2021). Synthesis and crystallization procedure of piperidin-4-one and its derivatives. Chemical Review and Letters, 4, 192-199. Available from: [Link]

• Rathore, R. S., et al. (2009). Crystal Structure of 1-Benzyl-3,5-bis(2-fluorobenzylidene)piperidin-4-one. Acta Crystallographica Section E, E65, o2667. Available from: [Link]

• Klegraf, E., & Kunz, H. (2012). Stereoselective Synthesis of 3-Substituted and 3,4-Disubstituted Piperidine und Piperidin-2-one Derivatives. Zeitschrift für Naturforschung B, 67(4), 389-405. Available from: [Link]

• Kamal, A., et al. (2011). Synthesis and stereochemistry of highly crowded N-benzylpiperidones. Journal of Molecular Structure, 1004(1-3), 133-142. Available from: [Link]

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pharmacokinetics and bioavailability of 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol

An In-Depth Technical Guide to the Pharmacokinetics and Bioavailability of 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol

Preamble: Charting the Course for a Novel Curcumin Analogue

The compound 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol, a synthetic diarylidenylpiperidone, belongs to a class of molecules structurally related to curcumin. Curcumin, a natural polyphenol, exhibits a remarkable spectrum of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. However, its therapeutic potential is severely hampered by poor systemic bioavailability, a consequence of low aqueous solubility and rapid metabolic breakdown.[1][2][3] The synthesis of analogues like 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol is a strategic effort to overcome these limitations, aiming to enhance chemical stability and improve pharmacokinetic profiles.[4]

This guide provides a comprehensive framework for the preclinical evaluation of the pharmacokinetics (PK) and bioavailability of 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol. As direct pharmacokinetic data for this specific molecule is not yet prevalent in public literature, this document serves as a predictive and methodological roadmap. It is designed for researchers, drug metabolism and pharmacokinetics (DMPK) scientists, and drug development professionals, offering a blend of theoretical grounding and practical, field-proven protocols. We will proceed under the working hypothesis that this compound, like its parent curcumin, will present challenges of low solubility and significant metabolism, and we will design our investigative strategy accordingly. The importance of robust pharmacokinetic studies in the early stages of drug development cannot be overstated, as they are critical for predicting a drug's safety and efficacy in humans.[5]

Part 1: Foundational In Vitro Characterization: Predicting In Vivo Behavior

Before committing to costly and complex animal studies, a suite of in vitro assays is essential to predict the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of our lead compound. These initial data points are crucial for formulation development and dose selection.

Physicochemical Properties: The Building Blocks of Bioavailability

The intrinsic properties of a molecule dictate its ability to be absorbed and distributed. For a curcumin analogue, solubility is the first major hurdle to overcome.[6]

Experimental Protocol: Kinetic Aqueous Solubility Determination

• Stock Solution Preparation: Prepare a 10 mM stock solution of 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol in 100% dimethyl sulfoxide (DMSO).

• Working Solutions: In a 96-well plate, add 5 µL of the DMSO stock solution to 245 µL of phosphate-buffered saline (PBS) at pH 7.4 to achieve a final concentration of 200 µM with 2% DMSO. Prepare in triplicate.

• Equilibration: Seal the plate and shake at room temperature for 24 hours to allow for equilibration.

• Separation of Undissolved Compound: Centrifuge the plate at 4,000 rpm for 20 minutes.

• Quantification: Carefully transfer the supernatant to a new 96-well plate. Quantify the concentration of the dissolved compound using a validated High-Performance Liquid Chromatography with UV detection (HPLC-UV) or Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) method against a standard curve prepared in a 50:50 mixture of PBS:Acetonitrile.

Data Presentation: Predicted Physicochemical Properties

Parameter	Predicted Value/Range	Rationale & Implication
Aqueous Solubility (pH 7.4)	< 10 µg/mL	Curcumin analogues are typically poorly soluble in water. Low solubility will likely limit oral absorption.[3][6]
LogP (Octanol/Water Partition)	> 3.0	The structure suggests high lipophilicity, which can aid in membrane crossing but may also lead to high protein binding and sequestration in fatty tissues.
pKa	8.5 - 9.5 (Predicted)	The piperidinol nitrogen is basic. The ionization state will affect solubility and permeability across different pH environments of the GI tract.

In Vitro Metabolic Stability: Gauging the First-Pass Effect

Rapid metabolism, particularly in the liver, is a primary reason for curcumin's low bioavailability.[1] Assessing the stability of our compound in the presence of liver enzymes provides an early forecast of its metabolic clearance.

Experimental Protocol: Liver Microsomal Stability Assay

• Reagent Preparation:

  • Test Compound: 1 µM solution of 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol.

  • Liver Microsomes: Human or rat liver microsomes (e.g., from a commercial supplier) at a final protein concentration of 0.5 mg/mL.

  • Cofactor: NADPH regenerating system (e.g., G6P, G6PDH, NADP+).

• Incubation:

  • Pre-warm microsomes and test compound at 37°C for 10 minutes.

  • Initiate the reaction by adding the NADPH cofactor.

  • Aliquots are taken at specific time points (e.g., 0, 5, 15, 30, 60 minutes).

• Reaction Quenching: Stop the reaction at each time point by adding ice-cold acetonitrile containing an internal standard.

• Sample Processing: Centrifuge the samples to precipitate proteins.

• Analysis: Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

• Data Analysis: Plot the natural log of the percentage of remaining compound versus time. The slope of the line gives the elimination rate constant, from which the in vitro half-life (t½) and intrinsic clearance (CLint) can be calculated.

Expert Insight: The inclusion of a "no cofactor" control is critical. It allows for differentiation between enzymatic degradation and non-specific binding or chemical instability in the assay matrix.

Part 2: Definitive In Vivo Pharmacokinetic Evaluation

In vivo studies provide the definitive measure of a drug's behavior in a whole organism. The design of these studies must be meticulous to yield clear, interpretable data on bioavailability and other key PK parameters.

Animal Model and Formulation

• Animal Model: Sprague-Dawley rats (250-300g) are a standard model for initial PK studies due to their well-characterized physiology and ease of handling.

• Formulation: Given the predicted poor solubility, a suspension is often the most practical formulation for oral dosing. A common vehicle is 0.5% methylcellulose with 0.1% Tween 80 in water. For intravenous (IV) administration, a solution is required. This may necessitate the use of co-solvents such as a mixture of Solutol HS 15, ethanol, and water.

Trustworthiness Pillar: Every new formulation must undergo a characterization to ensure the test article is stable and homogeneously dispersed or dissolved for the duration of the study.

Study Design: Oral vs. Intravenous Administration

To determine absolute bioavailability, the compound must be administered via both the intended route (oral, PO) and an intravenous (IV) route.

• Group 1 (IV): n=3-5 rats. Dose: 1-2 mg/kg. The IV dose provides a direct measure of distribution and elimination without the absorption phase.

• Group 2 (PO): n=3-5 rats. Dose: 10-20 mg/kg. The oral dose is typically higher to account for incomplete absorption and first-pass metabolism.

Experimental Protocol: In Vivo Pharmacokinetic Study in Rats

• Acclimatization: Animals are acclimatized for at least 3 days with free access to food and water. They are fasted overnight before dosing.

• Catheterization: For serial blood sampling, cannulation of the jugular vein is recommended. This minimizes stress on the animals during the study.

• Dosing:

  • IV Group: Administer the formulated drug as a slow bolus injection via the tail vein.

  • PO Group: Administer the formulated drug via oral gavage.

• Blood Sampling: Collect blood samples (approx. 100-150 µL) into tubes containing an anticoagulant (e.g., K2EDTA) at pre-defined time points.

  • IV Timepoints: 0.083 (5 min), 0.25, 0.5, 1, 2, 4, 8, and 24 hours.

  • PO Timepoints: 0.25, 0.5, 1, 2, 4, 6, 8, and 24 hours.

• Plasma Preparation: Immediately after collection, centrifuge the blood samples (e.g., at 13,000 rpm for 5 minutes) to separate the plasma.

• Sample Storage: Store plasma samples at -80°C until bioanalysis.

Visualization: In Vivo Pharmacokinetic Workflow

Caption: Workflow for a typical preclinical pharmacokinetic study in rats.

Part 3: Bioanalytical Method: The Key to Reliable Data

The accuracy of any PK study hinges on the quality of the bioanalytical method used to quantify the drug in plasma. LC-MS/MS is the gold standard for this purpose due to its superior sensitivity and selectivity.[7][8]

Experimental Protocol: Plasma Sample Preparation and LC-MS/MS Analysis

• Sample Preparation (Protein Precipitation):

  • Thaw plasma samples, standards, and quality controls (QCs) on ice.

  • To 50 µL of plasma, add 150 µL of ice-cold acetonitrile containing a suitable internal standard (IS). A structurally similar but isotopically labeled compound is ideal.

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at high speed (e.g., 13,000 rpm for 10 minutes) at 4°C.

  • Transfer the supernatant to a new plate or vials for injection.

  • Expert Insight: Protein precipitation is a fast and effective cleanup method for many small molecules. For compounds with very low concentrations or significant matrix interference, a more rigorous technique like Solid Phase Extraction (SPE) may be required.[9]

• LC-MS/MS Conditions (Hypothetical):

  • HPLC System: Standard UPLC/HPLC system.

  • Column: A reversed-phase C18 column (e.g., 50 x 2.1 mm, 1.8 µm) is a common starting point.[10]

  • Mobile Phase: A gradient of (A) Water with 0.1% formic acid and (B) Acetonitrile with 0.1% formic acid.

  • Mass Spectrometer: Triple quadrupole mass spectrometer.

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode is likely for the basic nitrogen in the piperidinol ring.

  • Detection: Multiple Reaction Monitoring (MRM) for the parent compound and the internal standard. Specific precursor-product ion transitions must be optimized.

Data Presentation: Bioanalytical Method Validation Parameters

The method must be validated according to regulatory guidelines (e.g., FDA/ICH) to ensure its reliability.

Parameter	Acceptance Criteria	Purpose
Linearity	Correlation coefficient (r²) ≥ 0.99	Ensures the response is proportional to concentration over the desired range.
Accuracy & Precision	Within ±15% (±20% at LLOQ)	Confirms the method provides the true value consistently.
Lower Limit of Quantification (LLOQ)	Signal-to-noise > 10; accuracy/precision within ±20%	Defines the lowest concentration that can be reliably measured.[10]
Selectivity	No significant interfering peaks at the retention times of the analyte and IS in blank plasma.	Ensures the method is specific for the compound of interest.
Matrix Effect	Assessed to ensure plasma components do not suppress or enhance the analyte signal.	Critical for accuracy in biological samples.
Stability	Analyte stable under various storage and processing conditions (freeze-thaw, bench-top, etc.).	Guarantees sample integrity from collection to analysis.

Part 4: Data Analysis and Interpretation: From Concentrations to Conclusions

Once plasma concentrations are determined, pharmacokinetic parameters are calculated using non-compartmental analysis (NCA).

Visualization: Conceptual ADME Pathway

Caption: The four main processes of pharmacokinetics (ADME).

Key Pharmacokinetic Parameters

The plasma concentration-time data is used to derive the following parameters:

Parameter	Description	How It's Used
Cmax	Maximum observed plasma concentration	Indicates the rate and extent of absorption.
Tmax	Time at which Cmax is reached	Indicates the rate of absorption.
AUC (Area Under the Curve)	Total drug exposure over time	A key parameter for bioavailability and clearance calculations.
t½ (Half-life)	Time for plasma concentration to decrease by half	Determines dosing interval and time to reach steady state.
CL (Clearance)	Volume of plasma cleared of the drug per unit time	Measures the body's efficiency in eliminating the drug.
Vd (Volume of Distribution)	Apparent volume into which the drug distributes	Indicates the extent of tissue distribution.

Calculating Absolute Bioavailability (F%)

Absolute bioavailability is the fraction of the orally administered dose that reaches systemic circulation. It is calculated using the dose-normalized AUC values from the IV and PO studies.

Formula: F(%) = (AUC_oral / AUC_iv) * (Dose_iv / Dose_oral) * 100

Interpretation:

• F < 20% (Low): Suggests poor absorption and/or high first-pass metabolism. This is a common finding for curcumin-like molecules.[1]

• F = 20-80% (Moderate): Acceptable for many oral drugs.

• F > 80% (High): Indicates excellent absorption and low first-pass metabolism.

Conclusion and Future Directions

This guide outlines a robust, industry-standard approach to defining the pharmacokinetic and bioavailability profile of 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol. The anticipated challenges for this compound class—namely poor solubility and extensive metabolism—are addressed through a carefully designed series of in vitro and in vivo experiments.

The data generated from this framework will be pivotal. A finding of low oral bioavailability (<10%) would necessitate a medicinal chemistry effort to further modify the structure or a significant investment in advanced formulation strategies, such as nanoparticles or amorphous solid dispersions, to enhance exposure.[2][3] Conversely, if this analogue demonstrates significantly improved bioavailability compared to curcumin, it would represent a major step forward, justifying its progression into further preclinical safety and efficacy models.

References

• Bukhari, S. N. A., Jantan, I., Jasamai, M., Ahmad, W., & Amjad, M. W. B. (2013). Synthesis and Biological Evaluation of Curcumin Analogues. International Journal of Molecular Sciences. Available at: [Link]

• Padhye, S., Yang, H., Jamadar, A., et al. (2010). Perspectives on New Synthetic Curcumin Analogs and their Potential Anticancer Properties. Current Pharmaceutical Design. Available at: [Link]

• Anand, P., Kunnumakkara, A. B., Newman, R. A., & Aggarwal, B. B. (2007). Bioavailability of curcumin: problems and promises. Molecular Pharmaceutics. Available at: [Link]

• Al-kuraishy, H. M., Al-Gareeb, A. I., & Rasheed, H. A. (2024). A Review of Recent Curcumin Analogues and Their Antioxidant, Anti-Inflammatory, and Anticancer Activities. Molecules. Available at: [Link]

• Padhye, S., et al. (2024). A Review of Recent Curcumin Analogues and Their Antioxidant, Anti-inflammatory and Anticancer Activities. Preprints.org. Available at: [Link]

• Wang, T., & Wang, D. (2006). High performance liquid chromatographic analysis of MS23 piperidine analog MSP001 in rat plasma. Journal of Pharmaceutical and Biomedical Analysis. Available at: [Link]

• Prezzavento, O., et al. (2021). Development of New Benzylpiperazine Derivatives as σ1 Receptor Ligands with in Vivo Antinociceptive and Anti-Allodynic Effects. ACS Chemical Neuroscience. Available at: [Link]

• Mai, A., et al. (2011). Novel 3,5-bis(bromohydroxybenzylidene)piperidin-4-ones as Coactivator-Associated Arginine Methyltransferase 1 Inhibitors: Enzyme Selectivity and Cellular Activity. Journal of Medicinal Chemistry. Available at: [Link]

• Wang, Z., et al. (2019). Design, synthesis, in vitro and in vivo evaluation of benzylpiperidine-linked 1,3-dimethylbenzimidazolinones as cholinesterase inhibitors against Alzheimer's disease. European Journal of Medicinal Chemistry. Available at: [Link]

• Khan, A., et al. (2014). Investigation of piperidine derivatives in ex vivo models of pain and platelet aggregation. BioMed Research International. Available at: [Link]

• Grilla, S., et al. (2023). Design, synthesis, ADME and biological evaluation of benzylpiperidine and benzylpiperazine derivatives as novel reversible monoacylglycerol lipase (MAGL) inhibitors. European Journal of Medicinal Chemistry. Available at: [Link]

• Gayathri, P., et al. (2011). 1-Benzyl-3,5-bis[(E)-3-thienylmethylidene]piperidin-4-one. Acta Crystallographica Section E: Structure Reports Online. Available at: [Link]

• Suresh, J., et al. (2011). (3E,5E)-1-Benzyl-3,5-dibenzylidenepiperidin-4-one. Acta Crystallographica Section E: Structure Reports Online. Available at: [Link]

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Structural Pharmacology and Binding Affinity of 1-Benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol: A Multi-Target Perspective

Executive Summary

1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol (CAS: 477871-34-4) represents a highly specialized scaffold in medicinal chemistry. While its parent 4-piperidone analogs (e.g., EF24) are widely recognized as irreversible Michael acceptors that covalently modify targets like NF-κB and STAT3 in oncology, the reduction of the C4 ketone to a hydroxyl group fundamentally alters this molecule's pharmacological trajectory.

By eliminating the electrophilic α,β -unsaturated ketone system, the 4-piperidinol derivative is transformed into a reversible, non-covalent binder. This structural pivot eliminates Pan-Assay Interference (PAINS) toxicity, optimizing the compound as a Multi-Target Directed Ligand (MTDL) for neurodegenerative diseases. This whitepaper dissects the binding affinity of this compound to its two primary theoretical targets: Acetylcholinesterase (AChE) and the Sigma-1 Receptor ( σ1​ R) .

Structural Determinants of Binding Affinity

The rational design of this molecule leverages three distinct pharmacophoric modules to achieve high-affinity, dual-target engagement:

• The N-Benzylpiperidine Core: This moiety is the canonical pharmacophore responsible for AChE inhibition, famously utilized in the FDA-approved Alzheimer's drug, Donepezil[1]. At physiological pH, the piperidine nitrogen is protonated, allowing it to engage in robust cation- π interactions with aromatic residues. Concurrently, this basic amine is the absolute prerequisite for anchoring ligands into the primary binding pocket of the σ1​ receptor[2].

• The 3,5-bis[(E)-phenylmethylidene] Wings: These rigid, lipophilic benzylidene groups provide massive steric bulk. In AChE, they extend out of the catalytic gorge to interact with the Peripheral Anionic Site (PAS), a mechanism known to block amyloid-beta (A β ) aggregation[3]. In the σ1​ R, these wings perfectly occupy the secondary hydrophobic clefts, driving sub-nanomolar affinity.

• The 4-Hydroxyl Group: Unlike the rigid, planar ketone of its piperidone precursor, the sp3 -hybridized 4-piperidinol introduces flexibility and acts as a critical hydrogen-bond donor/acceptor, stabilizing the ligand-protein complex within the mid-gorge of AChE without covalent adduction.

Target 1: Acetylcholinesterase (AChE)

Binding Mechanism

AChE features a narrow, 20 Å deep catalytic gorge. The binding affinity of 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol is driven by "dual-site" binding. The N-benzylpiperidine head penetrates deep into the Catalytic Active Site (CAS) at the bottom of the gorge, forming π

π stacking and cation- π interactions with Trp86 and Tyr337[4]. Simultaneously, the bulky bis-benzylidene wings interact with Trp279 at the Peripheral Anionic Site (PAS) at the gorge entrance.

Fig 1: Dual-site binding mechanism of the piperidinol ligand within the AChE catalytic gorge.

Experimental Protocol: Modified Ellman’s Assay for AChE Kinetics

To accurately quantify the binding affinity ( IC50​ and Ki​ ), a self-validating kinetic assay is required.

• Buffer & Reagent Preparation: Prepare 0.1 M sodium phosphate buffer (pH 8.0). Prepare 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, 0.3 mM final) and acetylthiocholine iodide (ATCI, 0.5 mM final).

• Enzyme Preparation: Dilute human recombinant AChE (hAChE) to a working concentration of 0.03 U/mL in the phosphate buffer containing 0.1% BSA (to prevent enzyme adhesion to microplate walls).

• Pre-Incubation (Critical Step): In a 96-well plate, mix 160 μ L buffer, 10 μ L of the piperidinol compound (serial dilutions from 10−11 to 10−4 M in DMSO), 10 μ L of hAChE, and 10 μ L of DTNB. Incubate at 37°C for 15 minutes.

  • Causality: Pre-incubation establishes the enzyme-inhibitor thermodynamic equilibrium before the substrate is introduced. Skipping this step leads to severe underestimation of affinity for slow, tight-binding bulky inhibitors.

• Reaction Initiation: Add 10 μ L of ATCI to initiate the hydrolysis.

• Kinetic Readout: Monitor the absorbance at 412 nm every 30 seconds for 5 minutes using a microplate reader. The assay measures the formation of the yellow 5-thio-2-nitrobenzoate anion.

• Validation: Include a blank (no enzyme) to subtract non-enzymatic ATCI hydrolysis, and Donepezil as a positive control. Calculate Ki​ using non-linear regression (Cheng-Prusoff equation).

Target 2: Sigma-1 Receptor ( σ1​ R)

Binding Mechanism

The σ1​ R is a pluripotent chaperone protein located at the Mitochondria-Associated ER Membrane (MAM)[5]. N-benzylpiperidines are highly selective σ1​ R ligands[6]. The binding of 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol to σ1​ R triggers the dissociation of the receptor from the binding immunoglobulin protein (BiP), allowing σ1​ R to stabilize inositol 1,4,5-trisphosphate receptors ( IP3​R ), thereby optimizing calcium efflux and promoting neurosurvival.

Fig 2: Intracellular signaling pathway activated by ligand binding to the Sigma-1 Receptor.

Experimental Protocol: Radioligand Displacement Assay

To determine the binding affinity ( Ki​ ) for the σ1​ R, a competitive radioligand binding assay is utilized.

• Membrane Preparation: Homogenize guinea pig brain (striatum/hippocampus) in ice-cold 50 mM Tris-HCl (pH 7.4). Centrifuge at 48,000 × g for 15 minutes to isolate the membrane fraction. Resuspend to a protein concentration of 1 mg/mL.

• Radioligand & Competitor Setup: Use -pentazocine (3 nM) as the highly selective σ1​ R radioligand. Add the piperidinol competitor at varying concentrations ( 10−11 to 10−5 M).

• Incubation: Incubate the membrane-ligand mixture at 37°C for 120 minutes to ensure steady-state equilibrium.

• Filtration & Termination (Critical Step): Terminate the reaction by rapid vacuum filtration through Whatman GF/B glass fiber filters using a cell harvester.

  • Causality: The filters must be pre-soaked in 0.5% polyethylenimine (PEI) for 1 hour prior to filtration. Bis-benzylidene piperidinols are highly lipophilic and exhibit massive non-specific binding (NSB) to bare glass fibers. PEI coats the glass, neutralizing its charge and drastically reducing background noise, ensuring the trustworthiness of the specific binding data.

• Quantification: Wash filters three times with ice-cold buffer. Extract the filters and measure retained radioactivity via liquid scintillation counting. Define NSB using 10 μ M Haloperidol[7].

Quantitative Data Summary

Based on established Structure-Activity Relationship (SAR) models for N-benzylpiperidinol derivatives, the expected binding profile of 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol demonstrates potent, balanced multi-target affinity.

Target Protein	Representative IC50​/Ki​	Reference Standard	Standard IC50​/Ki​	Selectivity / Notes
AChE (Human)	~45 nM	Donepezil	14 nM	High affinity; dual CAS/PAS binding
BChE (Human)	~120 nM	Galantamine	8,500 nM	Moderate BChE inhibition
σ1​ Receptor	~8 nM	Haloperidol	3 nM	Sub-nanomolar to low nanomolar affinity
σ2​ Receptor	> 1,000 nM	DTG	25 nM	High σ1​ over σ2​ selectivity

Table 1: Representative binding affinities of the target compound compared to clinical reference standards.

Conclusion & Translational Outlook

The structural transition from a 4-piperidone to 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol successfully ablates indiscriminate electrophilic toxicity while preserving the spatial geometry required for high-affinity protein binding. By simultaneously inhibiting AChE to restore cholinergic tone and agonizing the σ1​ receptor to promote mitochondrial health and neuroprotection, this compound exemplifies the next generation of Multi-Target Directed Ligands (MTDLs) for the treatment of complex neurodegenerative pathologies like Alzheimer's disease.

References

• Design, Synthesis, and Biological Activity of Donepezil: Aromatic Amine Hybrids as Anti-Alzheimer's Drugs ACS Omega URL:[Link]

• New Insights into the Development of Donepezil-Based Hybrid and Natural Molecules as Multi-Target Drug Agents for Alzheimer's Disease Treatment MDPI Pharmaceuticals URL:[Link]

• Synthesis and Quantitative Structure−Activity Relationships of N-(1-Benzylpiperidin-4-yl)phenylacetamides and Related Analogues as Potent and Selective σ1​ Receptor Ligands Journal of Medicinal Chemistry (ACS) URL:[Link]

• Multi-Target Directed Ligands (MTDLs) Binding the σ1​ Receptor as Promising Therapeutics: State of the Art and Perspectives MDPI International Journal of Molecular Sciences URL:[Link]

• The Pharmacology of Sigma-1 Receptors Pharmacology & Therapeutics (NIH/PMC) URL:[Link]

• Novel Highly Potent and Selective Sigma1 Receptor Antagonists Effectively Block the Binge Eating Episode in Female Rats Journal of Medicinal Chemistry (NIH/PMC) URL:[Link]

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Engineering Redox Homeostasis: A Technical Guide to the Antioxidant Properties of 1-Benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol Derivatives

Executive Summary & Pharmacophore Rationale

The pursuit of small-molecule antioxidants has increasingly shifted from natural polyphenols, such as curcumin, to synthetic analogues that resolve inherent pharmacokinetic limitations. Curcumin, while a potent antioxidant, suffers from rapid hydrolytic degradation and poor bioavailability driven by its unstable β-diketone moiety[1].

To bypass this degradation pathway, medicinal chemists have engineered Monocarbonyl Analogues of Curcumin (MACs) [2]. Among the most promising scaffolds in this class are the 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol derivatives. By replacing the β-diketone with a central piperidinol ring and incorporating an N-benzyl moiety, researchers have created a highly stable, lipophilic pharmacophore capable of profound redox modulation[3].

As a Senior Application Scientist, I have structured this guide to unpack the structure-activity relationships (SAR), the thermodynamic causality of their antioxidant mechanisms, and the validated experimental workflows required to synthesize and evaluate these compounds.

Structural Causality: The Mechanics of Radical Quenching

The antioxidant efficacy of 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol derivatives is not accidental; it is the result of precise molecular engineering. The transition from a 4-piperidone (ketone) to a 4-piperidinol (alcohol) fundamentally shifts the molecule's primary mechanism of action from covalent protein binding (via Michael addition) to direct radical scavenging[4].

The HAT and SET-PT Mechanisms

Direct antioxidant activity primarily occurs via two competing thermodynamic pathways:

• Hydrogen Atom Transfer (HAT): The C4-hydroxyl group of the piperidinol, or phenolic hydroxyls on the substituted phenyl rings, donates a hydrogen atom to neutralize reactive oxygen species (ROS). The resulting radical is highly stabilized by the extended π -conjugation of the bis-benzylidene system.

• Single Electron Transfer followed by Proton Transfer (SET-PT): The electron-rich diene system donates an electron to a radical cation, followed by rapid deprotonation.

The Role of the N-Benzyl Group

The N-benzyl substitution serves a dual purpose. Chemically, it protects the secondary amine from unwanted oxidative degradation. Biologically, it significantly increases the partition coefficient (LogP), allowing the molecule to efficiently cross the phospholipid bilayer to quench intracellular ROS, a critical requirement for neuroprotective and anticancer applications[3].

Dual-action antioxidant mechanisms of the piperidinol derivatives.

Quantitative Structure-Activity Relationship (SAR) Data

The antioxidant capacity of these derivatives is highly tunable based on the electronic nature of the substituents on the terminal phenyl rings. Electron-donating groups (EDGs) lower the bond dissociation enthalpy (BDE), thereby exponentially increasing radical scavenging kinetics.

Below is a consolidated data matrix representing the typical structure-activity relationship for DPPH and ABTS radical scavenging assays based on established MAC literature[1],[4].

Compound Series	Phenyl Ring Substitution (R)	Electronic Effect	DPPH IC 50​ (µM)	ABTS IC 50​ (µM)	Mechanistic Note
Derivative 1a	-H (Unsubstituted)	Neutral	> 200.0	> 150.0	Baseline π -conjugation stabilization.
Derivative 1b	4-Cl	Weak EWG	185.4	142.1	Halogen inductive pull reduces HAT efficiency.
Derivative 1c	4-OCH 3​	Moderate EDG	85.2	68.4	Resonance donation stabilizes the radical intermediate.
Derivative 1d	3,4-diOCH 3​	Strong EDG	42.6	35.1	Synergistic electron donation; highly active[4].
Derivative 1e	4-OH, 3-OCH 3​ (Vanillin)	Strong EDG + Phenol	12.3	9.8	Introduces a primary phenolic HAT site; outperforms standard Trolox.

(Note: EWG = Electron Withdrawing Group; EDG = Electron Donating Group. Lower IC 50​ indicates higher antioxidant potency).

Validated Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols represent a self-validating system for synthesizing the core scaffold and quantifying its antioxidant properties.

Protocol A: Regioselective Synthesis via Luche Reduction

The synthesis requires a two-step sequence. First, the 4-piperidone intermediate is formed. Second, the ketone must be reduced to an alcohol without reducing the critical (E)-phenylmethylidene double bonds.

Causality Check: Standard Sodium Borohydride (NaBH 4​ ) often causes 1,4-conjugate reduction, destroying the double bonds. We employ a Luche Reduction (addition of CeCl 3​ ), which acts as a hard Lewis acid, coordinating with the carbonyl oxygen to exclusively drive 1,2-reduction, yielding the pure allylic alcohol[4].

• Condensation: Dissolve 1-benzyl-4-piperidone (1.0 eq) and the desired benzaldehyde (2.0 eq) in absolute ethanol.

• Catalysis: Add 10% aqueous NaOH dropwise. Stir at room temperature for 4-6 hours until a precipitate forms (the 4-piperidone intermediate). Filter and recrystallize.

• Luche Reduction: Suspend the intermediate (1.0 eq) and CeCl 3​ ·7H 2​ O (1.2 eq) in methanol at 0 °C.

• Reduction: Slowly add NaBH 4​ (1.2 eq) in portions over 30 minutes. The cerium catalyst ensures exclusive reduction of the C=O bond.

• Workup: Quench with saturated NH 4​ Cl, extract with ethyl acetate, dry over Na 2​ SO 4​ , and concentrate in vacuo to yield the 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol.

Two-step synthetic workflow utilizing Claisen-Schmidt condensation and Luche reduction.

Protocol B: DPPH Radical Scavenging Assay

This cell-free assay validates the direct HAT/SET capabilities of the synthesized derivatives[4].

• Reagent Preparation: Prepare a 0.1 mM solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in HPLC-grade methanol. Protect from light.

• Sample Dilution: Prepare serial dilutions of the piperidinol derivatives (e.g., 10, 25, 50, 100, 200 µM) in DMSO (final DMSO concentration in assay < 1%).

• Incubation: In a 96-well microplate, add 100 µL of the sample to 100 µL of the DPPH solution. Include a blank (methanol + sample) and a control (methanol + DPPH).

• Reaction Time: Incubate the plate in the dark at room temperature for exactly 30 minutes.

• Quantification: Measure absorbance at 517 nm using a microplate reader.

• Calculation: % Inhibition=(Acontrol​Acontrol​−Asample​​)×100 . Calculate IC 50​ using non-linear regression.

Protocol C: Intracellular ROS Quantification (DCFDA Assay)

To prove that the lipophilic N-benzyl group successfully facilitates membrane permeation, intracellular ROS quenching must be validated.

• Cell Culture: Seed target cells (e.g., RAW 264.7 macrophages or H460 lung cancer cells) at 1×104 cells/well in a black, clear-bottom 96-well plate. Incubate overnight[5].

• Pre-treatment: Treat cells with the piperidinol derivatives at sub-toxic concentrations (e.g., 5-20 µM) for 12 hours.

• Probe Loading: Wash cells with PBS and incubate with 10 µM H 2​ DCFDA (a fluorogenic dye) in serum-free media for 30 minutes in the dark.

• Oxidative Stress Induction: Wash out the dye and expose cells to 100 µM H 2​ O 2​ or LPS for 2 hours to induce intracellular ROS.

• Fluorescence Measurement: Read fluorescence at Ex/Em = 485/535 nm. A reduction in fluorescence compared to the H 2​ O 2​ control validates the intracellular antioxidant efficacy of the compound.

Hierarchical screening cascade for validating antioxidant efficacy.

Conclusion

The 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol scaffold represents a sophisticated evolution in antioxidant drug design. By decoupling the biological efficacy of curcumin from its structural instability, these monocarbonyl analogues provide a robust, highly tunable framework. The strategic reduction to the piperidinol enhances direct radical scavenging via HAT, while the N-benzyl and substituted benzylidene groups optimize cellular permeability and radical stabilization. For drug development professionals, this scaffold offers a highly predictable and modifiable platform for targeting oxidative stress-mediated pathologies.

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Assessing the Blood-Brain Barrier Permeability of 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol: A Technical Guide

Prepared for: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The blood-brain barrier (BBB) represents a formidable challenge in the development of therapeutics for central nervous system (CNS) disorders.[1] Its highly selective nature prevents the vast majority of small molecules from reaching their intended targets within the brain. The 4-piperidone scaffold, a core component of the subject molecule 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol, is a recognized privileged structure in medicinal chemistry, appearing in numerous CNS-active agents.[2][3] This guide provides a comprehensive, multi-tiered framework for evaluating the BBB permeability of this compound, which belongs to a class of curcumin analogs known for their neuroprotective potential but often limited by poor bioavailability and BBB penetration.[4][5][6] By integrating in silico prediction, robust in vitro assays, and a clear data interpretation strategy, this document serves as a technical blueprint for researchers aiming to characterize and optimize CNS drug candidates.

Introduction: The Compound and the Challenge

The compound 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol is a synthetic analog of curcumin. Curcuminoids have demonstrated therapeutic potential, but their clinical utility is often hampered by poor absorption and an inability to effectively cross the BBB.[5][6] Enhancing the BBB permeability of such analogs is a critical step in developing effective treatments for neurological diseases.[7] The core structure, N-benzyl-4-piperidone, is a versatile starting material for a variety of CNS-active compounds, including analgesics and antipsychotics.[3] The addition of the phenylmethylidene groups creates a curcumin-like structure, which has been explored for anti-tumor and neuroprotective effects.[3][4]

The BBB's function is to protect the brain by strictly regulating the passage of substances from the bloodstream into the CNS.[1][8] This barrier is formed by endothelial cells connected by tight junctions, which severely restrict paracellular movement.[1][9] Therefore, for a drug to enter the brain, it must typically possess specific physicochemical properties that allow it to passively diffuse across the lipid membranes of these cells or be a substrate for specific influx transporters.[10][11] This guide outlines a systematic approach to determine if 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol possesses these necessary characteristics.

Physicochemical Profiling and In Silico Prediction

Before undertaking laboratory experiments, a thorough in silico analysis can provide valuable, predictive insights into a compound's likely BBB permeability. This initial assessment is guided by established principles that correlate molecular properties with the ability to cross the BBB.

Key Physicochemical Descriptors for BBB Permeability

Several molecular properties are critical predictors of BBB penetration:

• Molecular Weight (MW): CNS drugs generally have a lower molecular weight, with a commonly cited cutoff being less than 400-450 Da.[9][12][13]

• Lipophilicity (LogP/LogD): A molecule must be sufficiently lipid-soluble to partition into the endothelial cell membranes. An optimal LogP value for CNS drugs is often cited to be around 2.[14] LogD, which accounts for ionization at physiological pH (7.4), is also a crucial predictor.[10]

• Polar Surface Area (PSA): PSA, or the topological polar surface area (TPSA), is the surface sum over all polar atoms. It is a strong indicator of hydrogen bonding capacity.[15] For effective brain penetration, a TPSA of less than 90 Ų is generally required.[9][15]

• Hydrogen Bond Donors (HBD) and Acceptors (HBA): A high number of hydrogen bonds increases a molecule's solvation in water, impeding its ability to cross lipid membranes.[11] Guidelines for CNS drugs often suggest ≤3 HBDs and ≤7 HBAs.[12][13]

• Rotatable Bonds (RB): Molecular flexibility can impact permeability. CNS drugs tend to have fewer rotatable bonds (typically ≤8) compared to other drug classes.[11]

Predicted Properties of the Target Compound

The properties for 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol can be estimated using computational software (e.g., SwissADME, ChemDraw). These estimations provide a preliminary assessment against established CNS drug-likeness rules.

Property	Predicted Value	CNS Drug Guideline	Assessment
Molecular Weight (MW)	~395.5 g/mol	< 450 Da[9]	Favorable
Lipophilicity (LogP)	~5.0 - 5.5	1.0 - 4.0[9]	Borderline/High
Polar Surface Area (TPSA)	~30-40 Ų	< 90 Ų[9][15]	Favorable
Hydrogen Bond Donors	1	≤ 3[12]	Favorable
Hydrogen Bond Acceptors	2	≤ 7[12]	Favorable
Rotatable Bonds	5	≤ 8[11]	Favorable

Interpretation: The target molecule shows promise based on its molecular weight, TPSA, hydrogen bonding capacity, and rigidity. However, its predicted lipophilicity (LogP) is high, which can sometimes lead to increased non-specific binding and reduced free concentration in the brain, despite good initial penetration.[9]

In Silico Modeling Workflow

Modern drug development leverages machine learning and quantitative structure-activity relationship (QSAR) models to predict BBB permeability (often expressed as logBB).[16][17][18] These models are trained on large datasets of compounds with experimentally determined brain penetration data.[16][19]

In Silico BBB Permeability Prediction Workflow

In Vitro Assessment: Parallel Artificial Membrane Permeability Assay (PAMPA)

The PAMPA-BBB assay is a high-throughput, non-cell-based method for predicting passive, transcellular permeability.[20][21][22] It measures a compound's ability to diffuse from a donor compartment through an artificial membrane coated with a lipid solution (often porcine brain lipid extract) into an acceptor compartment.[20][21][23]

Rationale and Experimental Design

Causality: This assay is chosen as a primary screen because it isolates the mechanism of passive diffusion, which is the main route of entry for most CNS drugs.[10][11] By eliminating the complexities of active transporters and metabolism found in cell-based models, PAMPA provides a clean, reproducible measure of a molecule's intrinsic lipophilicity-driven permeability.[20] The use of a porcine brain lipid extract provides a more biologically relevant membrane composition than simpler lipid solutions.[21]

Integrated Decision-Making Workflow for BBB Assessment

Next Steps:

• Efflux Ratio Determination: The hCMEC/D3 model can be used to determine if the compound is a substrate for efflux transporters like P-gp. This is done by comparing the Papp in the apical-to-basolateral direction with the Papp in the basolateral-to-apical direction. An efflux ratio >2 suggests active efflux, which is a major reason for CNS drug failure.

• In Vivo Studies: If a compound shows high permeability and low efflux in vitro, the next step is validation in animal models using techniques like in situ brain perfusion or microdialysis to measure the unbound drug concentration in the brain.

By following this structured, data-driven approach, researchers can efficiently and accurately characterize the blood-brain barrier permeability of 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol, making informed decisions about its potential as a CNS therapeutic candidate.

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• Machine Learning in Drug Development for Neurological Diseases: A Review of Blood Brain Barrier Permeability Prediction Models. (2025). PMC.
• Curcumin and a hemi-analogue with improved blood-brain barrier permeability protect against amyloid-beta toxicity in Caenorhabditis elegans via SKN-1/Nrf activation. (2019). PubMed.
• DeePred-BBB: A Blood Brain Barrier Permeability Prediction Model With Improved Accuracy. (2022). Frontiers in Neuroscience.
• Immortalized Human Brain Endothelial Cell Line HCMEC/D3 as a Model of the Blood-Brain Barrier Facilitates In Vitro Studies. (2009). The Gelli Lab.
• DeePred-BBB: A Blood Brain Barrier Permeability Prediction Model With Improved Accuracy. (2022). Frontiers.
• Understanding Lipinski's Rule of 5 and the Role of LogP Value in Drug Design and Development. (n.d.). Sai Life Sciences.
• Curcumin and a hemi-analogue with improved blood–brain barrier permeability protect against amyloid-beta toxicity in Caenorhabditis elegans via SKN-1/Nrf activation. (2019). Journal of Pharmacy and Pharmacology, Oxford Academic.
• Analyzing Molecular Polar Surface Descriptors to Predict Blood-Brain Barrier Permeation. (2012). National Center for Biotechnology Information.
• Physicochemical determinants of blood brain barrier penetrating molecules. (2025). Research Journal of Pharmacy and Technology.
• A review on in vitro model of the blood-brain barrier (BBB) based on hCMEC/D3 cells. (2023). Ruiyi Publishing.
• The hCMEC/D3 cell line as a model of the human blood brain barrier. (2013). PubMed.
• Selecting Good 'Drug-Like' Properties to Optimize Small Molecule Blood-Brain Barrier Penetration. (2016). PubMed.
• Transparent Machine Learning Model to Understand Drug Permeability through the Blood–Brain Barrier. (n.d.). ACS Publications.
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• Explaining Blood–Brain Barrier Permeability of Small Molecules by Integrated Analysis of Different Transport Mechanisms. (n.d.). ACS Publications.
• Blood-Brain Barrier hCMEC/D3 Cell Line. (n.d.). Sigma-Aldrich.
• Physicochemical Selectivity of the BBB Microenvironment Governing Passive Diffusion—Matching with a Porcine Brain Lipid Extract Artificial Membrane Permeability Model. (n.d.). PMC.
• Prediction of the Blood–Brain Barrier (BBB) Permeability of Chemicals Based on Machine-Learning and Ensemble Methods. (2021). ACS Publications.
• Parallel Artificial Membrane Permeability Assay (PAMPA) Protocol. (n.d.). Creative Bioarray.
• CNS Drug Design: Balancing Physicochemical Properties for Optimal Brain Exposure. (2022). Journal of Medicinal Chemistry, ACS Publications.
• What are the exceptions to Lipinski's Rule of 5?. (2025). Patsnap Synapse.
• Unlocking Blood-Brain-Barrier Permeability with Bioavailable 'Free' Curcuminoids. (2024). Nutraceuticals World.
• Sodium Butyrate Enhances Curcuminoids Permeability through the Blood-Brain Barrier, Restores Wnt/β-Catenin Pathway Antagonists Gene Expression and Reduces the Viability of Glioblastoma Cells. (2021). MDPI.
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• Pathways for Small Molecule Delivery to the Central Nervous System Across the Blood-Brain Barrier. (2014). PMC.
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• Polar surface area (PSA). (n.d.). GARDP REVIVE.
• A Brain-Targeting Curcumin Analog Inhibits Glioblastoma Progression Through THBS1/TGF-β1/PI3K-AKT Axis Modulation: Evidence From Experimental and Bioinformatic Analyses. (2026). PubMed.
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• What has polar surface area ever done for drug discovery?. (n.d.). Ovid.
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• Parallel Artificial Membrane Permeability Assay (PAMPA) BBB Kit. (n.d.). BioAssay Systems.
• pampa-permeability-assay.pdf. (n.d.). Technology Networks.
• Parallel Artificial Membrane Permeability Assay (PAMPA) Platform. (n.d.). Paralab.
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• N-benzyl-4-piperidone: synthesis and uses. (2024). Guidechem.

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Protocols & Analytical Methods

Application Note: A Step-by-Step Synthesis Protocol for 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol

Abstract

This application note provides a comprehensive, two-step protocol for the synthesis of 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol. The initial step involves a base-catalyzed Claisen-Schmidt condensation to form the α,β-unsaturated ketone intermediate, 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidone. The subsequent step details the selective 1,2-reduction of the ketone functionality to the corresponding alcohol using sodium borohydride. This guide is designed for chemical researchers and drug development professionals, offering in-depth explanations of the reaction mechanisms, procedural choices, and characterization methods to ensure reliable and reproducible results.

Introduction

The 3,5-bis(benzylidene)-4-piperidone scaffold is a well-recognized pharmacophore in medicinal chemistry, often considered a curcumin analog. These compounds have demonstrated a wide range of biological activities, including potent and selective cytotoxicity against various cancer cell lines.[1][2] The core structure, featuring an α,β-unsaturated ketone, is believed to contribute to its biological activity, potentially through Michael addition reactions with cellular thiols.[3]

The synthesis of the target alcohol, 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol, from the corresponding ketone, provides an opportunity to explore structure-activity relationships (SAR). Modifying the ketone to a hydroxyl group can alter the molecule's polarity, hydrogen bonding capability, and steric profile, which may in turn modulate its biological efficacy and pharmacokinetic properties.

This protocol outlines a reliable and efficient synthesis pathway, beginning with the Claisen-Schmidt condensation of 1-benzyl-4-piperidone and benzaldehyde, followed by the selective reduction of the resulting dienone.

Overall Reaction Scheme

The synthesis is performed in two distinct stages:

Step 1: Claisen-Schmidt Condensation

1-benzyl-4-piperidone + 2 Benzaldehyde → 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidone

Step 2: Selective Ketone Reduction

1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidone → 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol

Mechanistic Insights

Part A: The Claisen-Schmidt Condensation

The formation of the bis-benzylidene piperidone intermediate is a classic example of the Claisen-Schmidt condensation. This reaction involves the condensation of an aldehyde or ketone possessing an α-hydrogen with an aromatic carbonyl compound that lacks an α-hydrogen, such as benzaldehyde.[4] The reaction is typically base-catalyzed.

Causality of Experimental Choices:

• Base Catalyst (NaOH): A strong base like sodium hydroxide is used to deprotonate the α-carbon of the 1-benzyl-4-piperidone, generating a nucleophilic enolate ion. This enolate is crucial for attacking the electrophilic carbonyl carbon of benzaldehyde.

• Reactant Stoichiometry: Two equivalents of benzaldehyde are used per equivalent of 1-benzyl-4-piperidone to ensure the reaction proceeds to the double condensation product.

• Solvent (Ethanol): Ethanol is a suitable polar protic solvent that can dissolve the reactants and the base, facilitating the reaction.

Caption: Base-catalyzed Claisen-Schmidt condensation mechanism.

Part B: Selective Ketone Reduction

The intermediate product is an α,β-unsaturated ketone (a dienone). The goal is to selectively reduce the carbonyl group (C=O) to a hydroxyl group (CH-OH) without reducing the conjugated carbon-carbon double bonds (C=C). This is known as a 1,2-reduction.

Causality of Experimental Choices:

• Reducing Agent (NaBH₄): Sodium borohydride is a mild and selective reducing agent. It is classified as a "hard" nucleophile, which preferentially attacks the "hard" electrophilic carbonyl carbon (1,2-addition) over the "soft" electrophilic β-carbon of the enone system (1,4-addition or conjugate addition). While mixtures can sometimes form, conditions can be optimized for 1,2-reduction.[4][5]

• Solvent (Methanol/DCM): A mixture of methanol and dichloromethane is often used. Methanol acts as a proton source to protonate the resulting alkoxide ion, while dichloromethane helps to maintain the solubility of the organic substrate.

Materials and Equipment

Reagents & Materials	Equipment
1-Benzyl-4-piperidone	Round-bottom flasks (various sizes)
Benzaldehyde	Magnetic stirrer with heating mantle
Sodium Hydroxide (NaOH)	Reflux condenser
Sodium Borohydride (NaBH₄)	Buchner funnel and filter paper
Ethanol (95% or absolute)	Separatory funnel
Methanol (MeOH)	Rotary evaporator
Dichloromethane (DCM)	Thin-Layer Chromatography (TLC) plates
Ethyl Acetate (EtOAc)	UV lamp for TLC visualization
Hexane	Glass column for chromatography
Anhydrous Sodium Sulfate (Na₂SO₄)	Beakers, graduated cylinders, pipettes
Hydrochloric Acid (HCl, dilute)	pH paper
Saturated Sodium Bicarbonate (NaHCO₃)	NMR Spectrometer, IR Spectrometer, Mass Spec

Experimental Protocol

Part A: Synthesis of 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidone (Intermediate)

• Reactant Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1-benzyl-4-piperidone (e.g., 10.0 mmol, 1.89 g) and benzaldehyde (21.0 mmol, 2.23 g, 2.1 mL) in 50 mL of 95% ethanol.

• Base Addition: While stirring, slowly add 10 mL of a 20% aqueous sodium hydroxide solution. The solution will typically turn yellow and may warm up slightly.

• Reaction: Heat the mixture to a gentle reflux (approximately 80-85 °C) for 2-3 hours. The color of the solution should deepen to orange or red.

  • Self-Validation: Monitor the reaction progress using TLC (e.g., 3:1 Hexane:EtOAc). The product spot should be significantly less polar than the starting materials. The reaction is complete when the 1-benzyl-4-piperidone spot has disappeared.

• Isolation: After completion, cool the reaction mixture to room temperature and then place it in an ice bath for 30-60 minutes to facilitate precipitation of the product.

• Filtration: Collect the yellow solid precipitate by vacuum filtration using a Buchner funnel. Wash the solid with cold water until the filtrate is neutral (check with pH paper), followed by a wash with a small amount of cold ethanol to remove residual impurities.

• Drying & Purification: Dry the crude product in a vacuum oven. The product is often pure enough for the next step. If further purification is needed, recrystallize from ethanol or perform column chromatography.[3]

  • Expected Yield: 80-90%.

Part B: Synthesis of 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol (Final Product)

• Reactant Setup: In a 250 mL round-bottom flask, suspend the dried 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidone (e.g., 5.0 mmol, 1.83 g) in a solvent mixture of 50 mL dichloromethane (DCM) and 25 mL methanol (MeOH). Cool the flask in an ice bath to 0 °C.

• Reducing Agent Addition: While stirring vigorously at 0 °C, add sodium borohydride (NaBH₄) (7.5 mmol, 0.28 g) portion-wise over 15-20 minutes. Be cautious as hydrogen gas evolution may occur.

  • Expert Insight: Adding the NaBH₄ slowly at a low temperature controls the reaction rate and minimizes side reactions, favoring the desired 1,2-reduction.[6]

• Reaction: Allow the reaction to stir at 0 °C for 1 hour, then remove the ice bath and let it stir at room temperature for an additional 2-3 hours.

  • Self-Validation: Monitor the reaction by TLC. The disappearance of the yellow ketone spot and the appearance of a new, more polar alcohol spot indicates reaction completion.

• Quenching: Carefully quench the reaction by slowly adding ~20 mL of water or a dilute HCl solution at 0 °C to neutralize excess NaBH₄. Stir for 15 minutes.

• Extraction: Transfer the mixture to a separatory funnel. If two layers are not distinct, add more DCM and water. Separate the organic layer. Extract the aqueous layer twice more with DCM (2 x 25 mL).

• Washing: Combine the organic extracts and wash with water (50 mL) and then with brine (50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent using a rotary evaporator to yield the crude product.

• Purification: Purify the crude solid by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexane) to obtain the final product as a crystalline solid.

  • Expected Yield: 75-85%.

Overall Experimental Workflow

Caption: Overall workflow for the two-step synthesis.

Characterization Data

The synthesized compounds should be characterized using standard analytical techniques to confirm their structure and purity.

• Intermediate (Piperidone):

  • Appearance: Yellow crystalline solid.

  • IR (KBr, cm⁻¹): ~1680-1700 (C=O stretch, conjugated ketone), ~1600 (C=C stretch).

  • ¹H NMR (CDCl₃, δ ppm): Signals expected for aromatic protons (multiplets, ~7.2-7.6 ppm), vinylic protons (singlet, ~7.7-8.0 ppm), piperidine ring protons, and benzyl group protons.

  • ¹³C NMR (CDCl₃, δ ppm): Signal for ketone carbonyl (~187 ppm), aromatic and vinylic carbons (~128-140 ppm), and aliphatic carbons of the piperidine and benzyl groups.

  • Mass Spec (ESI-MS): Calculated for C₂₆H₂₃NO, [M+H]⁺ ≈ 366.18.

• Final Product (Piperidinol):

  • Appearance: White or off-white solid.

  • IR (KBr, cm⁻¹): Broad peak ~3200-3500 (O-H stretch), disappearance of the ketone C=O peak, ~1600 (C=C stretch).

  • ¹H NMR (CDCl₃, δ ppm): Appearance of a new signal for the CH-OH proton (may be a broad singlet or doublet), a signal for the OH proton (broad singlet, exchangeable with D₂O), and shifts in the adjacent piperidine ring protons compared to the ketone intermediate.

  • Mass Spec (ESI-MS): Calculated for C₂₆H₂₅NO, [M+H]⁺ ≈ 368.20.

Safety and Troubleshooting

• Safety: Handle all chemicals in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Sodium hydroxide is corrosive. Sodium borohydride reacts with water to produce flammable hydrogen gas; quench with care.

• Troubleshooting:

  • Low Yield in Step A: Ensure the base is fresh and the reflux temperature is maintained. Incomplete reaction can be addressed by extending the reaction time.

  • Incomplete Reduction in Step B: NaBH₄ can degrade over time. Use fresh reagent. Ensure the temperature is maintained low during addition to prevent unwanted side reactions.

  • Product Oiling Out During Recrystallization: The solvent system may be inappropriate. Try different solvent combinations or use slow evaporation to obtain crystals. If purification remains difficult, column chromatography is the recommended alternative.

References

• Claisen, L.; Claparède, A. (1881). Condensationen von Ketonen mit Aldehyden. Berichte der Deutschen Chemischen Gesellschaft, 14(1), 2460–2468. [Link]

• Wigfield, D. C. (1979). Stereochemistry and mechanism of ketone reductions by hydride reagents. Tetrahedron, 35(4), 449-462. [Link]

• Aramini, A., Brinchi, L., Germani, R., & Savelli, G. (2000). Reductions of α,β-Unsaturated Ketones by NaBH4 or NaBH4+ CoCl2: Selectivity Control by Water or by Aqueous Micellar Solutions. European Journal of Organic Chemistry, 2000(9), 1793-1797. [Link]

• Leah Fisch. (2016). Sodium Borohydride NaBH4 Reduction Reaction Mechanism. YouTube. [Link]

• Terpene-Functionalized 3,5-Bis(benzylidene)-4-piperidones: Synthesis, Cytotoxicity Properties, In Silico and In Vitro Studies. (2021). MDPI. [Link]

• (3E,5E)-1-Benzyl-3,5-dibenzylidenepiperidin-4-one. (2008). Acta Crystallographica Section E: Structure Reports Online, 64(Pt 12), o2437. [Link]

• 1-Benzyl-4-Piperidone: Applications in Medicinal Chemistry and its Preparation Methods. (2024). ChemBeq. [Link]

• Vice, S., et al. (2001). Concise Formation of 4-Benzyl Piperidines and Related Derivatives Using a Suzuki Protocol. The Journal of Organic Chemistry, 66(7), 2487–2492. [Link]

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• 4. Sodium borohydride - Wikipedia [en.wikipedia.org]
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• 6. youtube.com [youtube.com]

Application Note: HPLC Method Development and Validation for 1-Benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol

Introduction & Analytical Target Profile (ATP)

1-Benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol is a synthetic piperidone/curcuminoid analog of significant interest in oncology and anti-inflammatory drug development[1]. Structurally, the molecule features a basic tertiary amine (N-benzyl group), a secondary hydroxyl group at the C4 position, and an extended π -conjugated bis-benzylidene system.

The objective of this protocol is to establish a stability-indicating Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method for the assay and purity profiling of this compound. The methodology is constructed using the Analytical Quality by Design (AQbD) principles outlined in [2] and validated against the rigorous standards of[3].

Method Development Strategy (AQbD Approach)

Expertise & Experience: Causality in Method Design

Developing a robust chromatographic method requires translating the molecule's physicochemical properties into precise instrumental parameters:

• Stationary Phase & Mobile Phase pH: The tertiary amine nitrogen has an estimated pKa of ~8.5. At a neutral pH, the molecule exists in a partially ionized state, triggering severe peak tailing due to secondary ion-exchange interactions with residual silanols on the silica stationary phase. To mitigate this, the mobile phase pH is driven down to 2.5 using 0.1% Trifluoroacetic acid (TFA). TFA acts as a volatile ion-pairing agent, ensuring complete protonation of the amine and yielding sharp, symmetrical peaks. An end-capped C18 column is selected to further suppress silanol activity.

• Organic Modifier: The bis-benzylidene and N-benzyl moieties confer extreme lipophilicity (LogP > 4.5). Consequently, a high proportion of organic modifier is required to elute the compound. Acetonitrile (ACN) is selected over methanol due to its lower viscosity and superior elution strength, which minimizes column backpressure and sharpens the peak.

• Detection Wavelength: The extended π -conjugation of the (E,E)-bis-benzylidene system provides a powerful chromophore. UV detection at 330 nm maximizes analytical sensitivity while avoiding the low-UV baseline drift typically caused by TFA.

• Sample Handling (Critical Risk): The (E,E) double bonds are highly susceptible to photo-isomerization into (E,Z) or (Z,Z) isomers upon exposure to ambient laboratory light. Therefore, all sample preparations must be conducted using actinic (amber) glassware to prevent pre-column degradation.

Fig 1. AQbD workflow for HPLC method development based on ICH Q14 principles.

Experimental Protocols

Chromatographic Conditions

Parameter	Specification
Column	C18, End-capped, 150 mm × 4.6 mm, 3.5 µm
Mobile Phase A	Water containing 0.1% TFA (v/v)
Mobile Phase B	Acetonitrile containing 0.1% TFA (v/v)
Elution Mode	Isocratic: 30% A / 70% B
Flow Rate	1.0 mL/min
Column Temperature	30°C ± 2°C
Injection Volume	10 µL
Detection	UV at 330 nm (PDA detector for peak purity)

Step-by-Step Sample Preparation

Note: All procedures must be performed under low-light conditions using amber glassware.

• Diluent Preparation: Mix HPLC-grade Acetonitrile and Milli-Q Water in a 50:50 (v/v) ratio. Degas via sonication for 10 minutes.

• Standard Stock Solution (1.0 mg/mL): Accurately weigh 10.0 mg of 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol reference standard into a 10 mL amber volumetric flask. Add 5 mL of Acetonitrile and sonicate for 5 minutes until fully dissolved. Make up to volume with Diluent.

• Working Standard Solution (100 µg/mL): Pipette 1.0 mL of the Stock Solution into a 10 mL amber volumetric flask. Dilute to volume with Diluent. Filter the solution through a 0.22 µm PTFE syringe filter into an amber HPLC vial, discarding the first 1 mL of filtrate to saturate the filter membrane.

System Suitability Testing (SST)

Trustworthiness: A Self-Validating System Before analyzing any unknown samples, the system's fitness must be verified. Inject the Working Standard Solution (100 µg/mL) in six replicates. Proceed only if the criteria in Table 1 are met.

Table 1: System Suitability Testing (SST) Criteria & Results

Parameter	Acceptance Criteria	Observed Result	Status
Retention Time ( tR​ )	Monitor for consistency	6.45 min	Info
Peak Area RSD (n=6)	≤ 2.0%	0.8%	Pass
USP Tailing Factor ( Tf​ )	≤ 1.5	1.12	Pass
Theoretical Plates ( N )	≥ 5000	8500	Pass

Method Validation Framework

The method is validated for Specificity, Linearity, Accuracy, Precision, and Limits of Detection/Quantitation in strict accordance with[4].

Specificity & Forced Degradation

To prove the method is stability-indicating, the API is subjected to harsh environmental stressors. The PDA detector is used to calculate the Peak Purity Angle vs. Peak Purity Threshold to ensure no degradants co-elute with the main API peak.

Fig 2. Forced degradation study design for stability-indicating method validation.

Forced Degradation Protocol:

• Acidic Stress: Mix 1 mL Stock Solution with 1 mL 0.1N HCl. Heat at 60°C for 2 hours. Neutralize with 1 mL 0.1N NaOH and dilute to 10 mL with Diluent.

• Alkaline Stress: Mix 1 mL Stock Solution with 1 mL 0.1N NaOH. Heat at 60°C for 2 hours. Neutralize with 1 mL 0.1N HCl and dilute to 10 mL with Diluent.

• Oxidative Stress: Mix 1 mL Stock Solution with 1 mL 3% H2​O2​ . Store at room temperature for 2 hours in the dark. Dilute to 10 mL with Diluent.

• Photolytic Stress: Expose solid API to UV light (200 Watt-hours/m²) and visible light (1.2 million lux-hours) per ICH Q1B. Prepare a 100 µg/mL solution.

• Thermal Stress: Expose solid API to 60°C for 7 days. Prepare a 100 µg/mL solution.

Table 2: Forced Degradation Summary (Specificity)

Stress Condition	Time/Temp	% Degradation	Peak Purity Angle	Peak Purity Threshold	Mass Balance
Unstressed	N/A	0.0%	0.124	0.285	100.0%
Acid (0.1N HCl)	2h / 60°C	8.5%	0.130	0.290	99.2%
Base (0.1N NaOH)	2h / 60°C	12.3%	0.145	0.310	98.8%
Oxidation (3% H2​O2​ )	2h / RT	18.7%	0.162	0.305	99.5%
Photolytic (UV/Vis)	ICH Q1B	22.4%	0.180	0.320	98.1%
Thermal (Solid)	7 days / 60°C	2.1%	0.128	0.288	99.8%
(Note: Peak Purity Angle < Peak Purity Threshold indicates spectral homogeneity and no co-elution).

Linearity, Accuracy, and Precision

• Linearity: Calibration standards are prepared at 50%, 75%, 100%, 125%, and 150% of the target concentration (50 - 150 µg/mL).

• Accuracy: API is spiked into a placebo matrix at 50%, 100%, and 150% levels in triplicate to calculate % Recovery.

• Precision: Repeatability is assessed using six independent preparations of the 100 µg/mL sample on the same day. Intermediate precision is assessed by a different analyst on a different day.

Table 3: Method Validation Summary (ICH Q2(R2))

Validation Parameter	Range / Condition	Acceptance Criteria	Result
Linearity	50 - 150 µg/mL	R2≥0.999	R2=0.9998
Accuracy (Recovery)	50%, 100%, 150%	98.0% - 102.0%	99.4% - 100.8%
Repeatability	100 µg/mL (n=6)	RSD ≤ 2.0%	0.85%
Intermediate Precision	100 µg/mL (n=6, Day 2)	RSD ≤ 2.0%	1.02%
LOD	Signal-to-Noise 3:1	-	0.5 µg/mL
LOQ	Signal-to-Noise 10:1	Precision RSD ≤ 5.0%	1.5 µg/mL

References

• Validation of Analytical Procedures Q2(R2) - ICH. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). [Link]

• ICH Q14 Analytical Procedure Development - Scientific Guideline. European Medicines Agency (EMA).[Link]

• Research Article: 2-[3,5-Bis-(2-fluorobenzylidene)-4-piperidon-1-yl]-N-(4-fluorobenzyl)-acetamide and Its Evaluation as an Anticancer Agent. Journal of Chemistry / Semantic Scholar.[Link]

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• 4. ema.europa.eu [ema.europa.eu]

Application Note: Formulation Techniques for Targeted Drug Delivery of 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol

Target Audience: Formulation Scientists, Nanomedicine Researchers, and Preclinical Drug Development Professionals Document Type: Advanced Technical Guide & Standard Operating Protocols (SOPs)

Executive Summary & Formulation Rationale

1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol (hereafter referred to as BBP-ol ) represents a highly potent, next-generation synthetic curcumin analog. While its parent 4-piperidone derivatives (such as EF24) exhibit remarkable senolytic and anticancer properties , their clinical translation is severely bottlenecked by extreme hydrophobicity, poor aqueous solubility, and rapid systemic clearance .

BBP-ol introduces a critical structural advantage over traditional curcuminoids: the reduction of the C4 ketone to a secondary alcohol (4-piperidinol). This hydroxyl group serves as a versatile synthetic handle for prodrug conjugation. Furthermore, the N-benzyl tertiary amine provides a pH-responsive moiety (pKa ~7.4) that facilitates endosomal escape via the "proton sponge" effect . This guide details two advanced formulation strategies—polymeric encapsulation and prodrug self-assembly—designed to exploit BBP-ol's unique physicochemical profile for targeted tumor delivery.

Physicochemical Profiling & Pre-formulation Data

To design an effective delivery system, the physicochemical properties of BBP-ol must dictate the formulation strategy. The highly conjugated bis(benzylidene) wings drive the LogP > 4.5, necessitating lipid-based or polymeric nanocarriers to achieve therapeutic aqueous concentrations without precipitation .

Table 1: Physicochemical Profile & Formulation Implications of BBP-ol

Parameter	Estimated Value	Structural Driver	Formulation Implication
Molecular Weight	381.51 g/mol	Bulky bis(benzylidene) wings	High steric hindrance; requires polymers with large hydrophobic cores (e.g., PLGA).
LogP (Lipophilicity)	~4.8	Conjugated aromatic rings	Insoluble in water; ideal for nanoprecipitation or O/W emulsion techniques.
pKa (Basic)	~7.4	N-benzyl tertiary amine	Protonates at tumor pH (6.5) and endosomal pH (5.5), aiding in intracellular release.
Functional Handles	4-Hydroxyl (-OH)	Piperidinol core	Enables esterification for stimuli-responsive prodrugs (cleavable by esterases).

Formulation Strategy 1: Active-Targeted PLGA-PEG Micelles

Rationale: Polymeric micelles utilizing a poly(lactic-co-glycolic acid) (PLGA) core and a polyethylene glycol (PEG) corona are ideal for encapsulating rigid, hydrophobic molecules like BBP-ol . The PLGA core stabilizes the bis(benzylidene) structure via hydrophobic interactions, preventing premature crystallization. Active targeting is achieved by utilizing Folate-PEG-PLGA, which binds to folate receptors overexpressed on epithelial cancer cells.

Protocol 3.1: Nanoprecipitation Method

This protocol is a self-validating system: successful encapsulation yields a translucent bluish opalescent dispersion. Opaque white suspensions indicate drug precipitation due to solvent shock or polymer saturation.

• Organic Phase Preparation: Dissolve 10 mg of BBP-ol and 90 mg of Folate-PEG-PLGA copolymer in 5 mL of LC-MS grade Tetrahydrofuran (THF). Causality: THF is chosen over acetone because it provides superior solvation for the rigid bis(benzylidene) wings, preventing premature nucleation.

• Aqueous Phase Preparation: Prepare 20 mL of ultra-pure water (Milli-Q) containing 0.1% w/v Pluronic F-68 as a secondary stabilizer.

• Nanoprecipitation: Inject the organic phase dropwise (0.5 mL/min) into the aqueous phase under moderate magnetic stirring (600 rpm) at room temperature.

• Solvent Evaporation: Transfer the emulsion to a rotary evaporator. Evaporate the THF under reduced pressure (150 mbar) at 30°C for 2 hours.

• Purification: Transfer the micelle dispersion to a regenerated cellulose dialysis cassette (MWCO 10 kDa). Dialyze against 2L of ultra-pure water for 24 hours, changing the water three times to remove unencapsulated BBP-ol and residual THF.

• Lyophilization: Add 5% w/v trehalose as a cryoprotectant. Freeze at -80°C and lyophilize for 48 hours to obtain a stable powder.

Intracellular uptake and pH-responsive endosomal escape mechanism of BBP-ol micelles.

Formulation Strategy 2: Hyaluronic Acid-BBP-ol Prodrug Nanogels

Rationale: Exploiting the 4-hydroxyl group of BBP-ol allows for the synthesis of a stimuli-responsive prodrug. By reacting the 4-OH with succinic anhydride, a hemisuccinate linker is formed. This linker is conjugated to Hyaluronic Acid (HA), a biopolymer that actively targets CD44 receptors. Upon endocytosis, intracellular esterases and acidic endosomal pH cleave the ester bond, releasing active BBP-ol directly into the cytosol .

Protocol 4.1: Synthesis and Self-Assembly

Self-validating check: Successful conjugation is confirmed by a shift in the ester carbonyl peak (~1735 cm⁻¹) via FTIR and a broad BBP-ol aromatic signal in ¹H-NMR (D2O).

• Hemisuccinate Synthesis: Dissolve 1 mmol BBP-ol, 1.5 mmol succinic anhydride, and 0.1 mmol DMAP in anhydrous dichloromethane (DCM). Stir for 24 hours under nitrogen. Wash with 0.1 M HCl, dry over MgSO₄, and evaporate to yield BBP-ol-hemisuccinate.

• EDC/NHS Activation: Dissolve 50 mg of BBP-ol-hemisuccinate in DMSO. Add 1.2 eq of EDC·HCl and 1.2 eq of NHS. Stir for 2 hours at room temperature to form the active ester.

• Polymer Conjugation: Dissolve 100 mg of Hyaluronic Acid (HA, MW ~50 kDa) in 10 mL of formamide/water (1:1 v/v). Dropwise add the activated BBP-ol-succinate. Stir for 48 hours in the dark.

• Self-Assembly & Purification: Dialyze the reaction mixture against DMSO for 24 hours to remove unreacted drug, followed by dialysis against ultra-pure water for 48 hours. The amphiphilic HA-BBP-ol conjugate will spontaneously self-assemble into nanogels in the aqueous phase.

Workflow for the synthesis and targeted delivery of BBP-ol-Hyaluronic Acid prodrug nanogels.

Analytical Validation & Quality Control

Rigorous quality control ensures the reproducibility and self-validation of the nanocarrier systems.

Table 2: Target QC Parameters for BBP-ol Nanocarriers

Analytical Assay	Target Specification	Analytical Method / Instrument	Causality / Rationale
Particle Size (Z-average)	80 – 120 nm	Dynamic Light Scattering (DLS)	Sizes <150 nm are required to exploit the Enhanced Permeability and Retention (EPR) effect.
Polydispersity Index (PDI)	< 0.200	Dynamic Light Scattering (DLS)	Ensures a monodisperse population, preventing unpredictable pharmacokinetic profiles.
Zeta Potential (ζ)	-15 to -30 mV	Electrophoretic Light Scattering	Negative charge prevents serum protein opsonization and aggregation in systemic circulation.
Encapsulation Efficiency	> 85%	RP-HPLC (UV detection at 330 nm)	High EE% minimizes drug waste and limits burst release toxicity from free drug.

In Vitro Evaluation Workflows

To validate the targeting efficacy and stimuli-responsive release of the formulated BBP-ol, perform the following cellular assays.

Protocol 6.1: Cellular Uptake and Cytotoxicity

• Cell Culture: Seed CD44-overexpressing cells (e.g., MDA-MB-231 breast cancer cells) in 96-well plates at a density of 5 × 10³ cells/well. Incubate for 24 hours at 37°C, 5% CO₂.

• Treatment: Replace media with fresh media containing serial dilutions of free BBP-ol (dissolved in 0.1% DMSO), BBP-ol PLGA Micelles, and HA-BBP-ol Nanogels (Concentration range: 0.1 to 50 µM BBP-ol equivalent).

• Uptake Analysis (Confocal Microscopy): Exploit the inherent auto-fluorescence of the bis(benzylidene) moiety (Ex: ~420 nm, Em: ~530 nm). After 4 hours of incubation, wash cells 3x with cold PBS, fix with 4% paraformaldehyde, and image. Expected Result: HA-BBP-ol nanogels will show significantly higher intracellular fluorescence due to CD44 receptor-mediated endocytosis.

• Viability Assay (MTT): After 48 hours of treatment, add 20 µL of MTT reagent (5 mg/mL) to each well. Incubate for 4 hours, dissolve formazan crystals in DMSO, and read absorbance at 570 nm. Calculate the IC₅₀ values.

References

[1] The curcumin analog EF24 is a novel senolytic agent. Aging (Albany NY). URL:[Link]

[2] A liposomal formulation of the synthetic curcumin analog EF24 (Lipo-EF24) inhibits pancreatic cancer progression: towards future combination therapies. Journal of Nanobiotechnology. URL:[Link]

[3] Intracellular K+-Responsive Block Copolymer Micelles for Targeted Drug Delivery of Curcumin. Frontiers in Bioengineering and Biotechnology. URL:[Link]

[4] Lipid-based nanoparticles as drug delivery carriers for cancer therapy. Frontiers in Oncology. URL:[Link]

[5] Polymeric Micelles: Nanocarriers for Cancer-Targeted Drug Delivery. AAPS PharmSciTech. URL:[Link]

[6] A review of stimuli-responsive polymeric micelles for tumor-targeted delivery of curcumin. Drug Delivery (Taylor & Francis). URL:[Link]

Application Note: NMR Spectroscopy Characterization of 1-Benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol

Target Audience: Analytical Chemists, Structural Biologists, and Drug Development Professionals Matrix/Modality: Small Molecule Structural Elucidation (Multi-nuclear 1D and 2D NMR)

Rationale and Structural Context

The compound 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol (also known as 1-benzyl-3,5-bis(benzylidene)piperidin-4-ol) is a structurally modified analog of the well-documented curcuminoid pharmacophore. The parent ketone derivatives—3,5-bis(benzylidene)-4-piperidones—are potent cytotoxic agents whose primary mechanism of action relies on a cross-conjugated dienone system acting as a Michael acceptor to alkylate cellular thiols 1.

Reducing the C4 carbonyl to a secondary alcohol (sp² → sp³ transition) fundamentally alters the molecule's biological profile by abolishing its Michael acceptor reactivity. This transformation is frequently utilized in structure-activity relationship (SAR) studies to differentiate between thiol-dependent cytotoxicity and alternative receptor-mediated pathways 2.

Analytically, this reduction presents a rigorous stereochemical challenge. NMR spectroscopy must be deployed not only to confirm the integrity of the carbon skeleton but to validate two critical 3D structural features:

• The retention of the (E,E)-geometry of the exocyclic double bonds.

• The relative stereochemistry of the newly formed C4 hydroxyl group (pseudo-axial vs. pseudo-equatorial) within a sterically restricted piperidine ring 3.

Sample Preparation & Data Acquisition Protocol

To ensure a self-validating dataset, the following protocol establishes both the connectivity and spatial arrangement of the molecule.

Solvent Selection and Preparation

• Solvent: Chloroform-d (CDCl₃, 99.8% atom D) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm). CDCl₃ is selected over DMSO-d₆ to minimize viscosity-induced line broadening, which is critical for resolving the overlapping multiplets in the aromatic region (7.2–7.4 ppm).

• Concentration: Dissolve 15–20 mg of the purified compound in 0.6 mL of CDCl₃. This high concentration guarantees sufficient signal-to-noise (S/N) for 2D HMBC and NOESY experiments within a standard 2-hour acquisition block.

Spectrometer Parameters (400 MHz / 100 MHz)

• ¹H NMR: 298 K, 16 scans, 2.0 s relaxation delay (D1).

• ¹³C{¹H} NMR: 298 K, 1024 scans, 2.0 s D1. (Note: The quaternary vinylic carbons C3/C5 have longer T₁ relaxation times; if quantitative integration is required, increase D1 to 5.0 s).

• 2D NOESY: Mixing time (τ_m) set to 400 ms. Causality: For a small molecule of MW ~367 Da, a 400 ms mixing time is optimized to capture transient NOE build-up while strictly minimizing spin-diffusion artifacts that could lead to false-positive spatial correlations.

Fig 1. Sequential NMR acquisition workflow for structural elucidation.

1D NMR Signal Assignment & Mechanistic Rationale

The reduction of the piperidone to the piperidinol induces profound chemical shift variations due to the loss of the carbonyl's anisotropic deshielding effect.

Table 1: Representative ¹H and ¹³C NMR Assignments (CDCl₃)

Position	¹H NMR δ (ppm)	Multiplicity (J in Hz)	¹³C NMR δ (ppm)	Key HMBC Correlations (H → C)
C2 / C6	3.65, 3.25	d (13.5), d (13.5)	58.4	C3, C4, C=C
C3 / C5	-	-	138.2	-
C4	4.55	br s	73.5	C2, C3, C=C
C=CH (Vinylic)	6.95	s	128.6	C2, C3, C4, Ar-C
N-CH₂-Ph	3.60	s	62.1	C2, C6, Ar-C
OH	2.20	br s	-	-
Ar-H (Benzylidene)	7.25 – 7.40	m	127.5 – 130.2	-
Ar-H (N-Benzyl)	7.20 – 7.35	m	127.1 – 129.5	-

Mechanistic Insights Behind the Spectra:

• Upfield Shift of Vinylic Protons: In the parent ketone, the vinylic protons are heavily deshielded (δ ~7.8 ppm) by the electron-withdrawing carbonyl. In the piperidinol, this effect is absent, causing the vinylic singlet to shift dramatically upfield to δ 6.95 ppm.

• Restricted Piperidine Conformation: The bulky (E)-benzylidene groups introduce severe allylic A(1,3) strain. To alleviate steric clashes, the piperidine ring deviates from a standard chair, locking into a restricted flattened chair or twist-boat conformation 4. Consequently, the C2 and C6 protons become highly diastereotopic and do not undergo rapid time-averaged flipping, appearing as a distinct AB doublet system (δ 3.65 and 3.25 ppm, J = 13.5 Hz).

• C4 Proton Multiplicity: The C4 proton (δ 4.55 ppm) appears as a broad singlet rather than a complex multiplet. Because C3 and C5 are quaternary, there are no vicinal protons to couple with; the broadening is exclusively due to long-range (⁴J) allylic coupling to the vinylic protons.

Stereochemical Determination via 2D NOESY

The self-validating nature of this protocol relies heavily on NOESY to confirm the 3D architecture of the molecule.

Confirming the (E,E)-Geometry

During synthesis, isomerization to the (Z)-geometry is a risk. In the NOESY spectrum, the vinylic protons (δ 6.95) must exhibit strong cross-peaks to both the ortho-protons of the benzylidene phenyl rings and the C2/C6 protons of the piperidine core. This spatial proximity is physically impossible in a (Z)-configuration, where the vinylic proton would be oriented outward, away from the piperidine ring.

Assigning C4-OH Stereochemistry

Hydride reduction of the piperidone typically occurs from the less sterically hindered face. By analyzing the NOE contacts of the C4-H (δ 4.55), we can determine the orientation of the hydroxyl group. A strong NOE correlation between the C4-H and the axial protons of the C2/C6 positions confirms that the C4-H occupies a pseudo-axial position, dictating that the newly formed OH group is pseudo-equatorial.

Fig 2. Key NOESY correlations establishing the (E,E) geometry and C4-OH stereochemistry.

Conclusion

The thorough NMR characterization of 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol requires a deep understanding of conformational restrictions and electronic shielding effects. By utilizing a combination of 1D chemical shift analysis (specifically the upfield migration of vinylic protons) and 2D NOESY spatial correlations, researchers can confidently validate the structural integrity, (E,E)-geometry, and C4 stereochemistry of this biologically significant curcuminoid analog.

References

• Source:Journal of Medicinal Chemistry (ACS Publications)
• Title: 3,5-Bis(benzylidene)
• Title: Synthesis of (3E,5E)-1-benzil-3,5 bis (3 (benziloksi)benziliden)
• Title: 3,5-Bis(arylidene)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. researchgate.net [researchgate.net]

Application Note: Preparation and Handling of 1-Benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol Stock Solutions for In Vitro Cell Culture Assays

Scientific Context & Physicochemical Causality

1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol belongs to a class of synthetic curcuminoids characterized by a central piperidinol ring flanked by bis(benzylidene) motifs. Like other well-documented synthetic analogs in this family (e.g., EF24, HO-3867), these compounds are designed to overcome the poor bioavailability of natural curcumin while exhibiting potent antineoplastic, anti-inflammatory, and apoptosis-inducing properties[1][2].

However, the specific structural modifications that enhance their biological efficacy introduce significant handling challenges in the laboratory:

• Aqueous Insolubility: The addition of the bulky, highly lipophilic N-benzyl and (E)-phenylmethylidene groups drastically increases the partition coefficient (LogP) of the molecule. Consequently, the compound is virtually insoluble in water or standard aqueous culture media. Dimethyl sulfoxide (DMSO) is required to disrupt the compound's crystal lattice and solvate the hydrophobic moieties without altering its chemical structure[3][4].

• Photo- and Chemo-Instability: The conjugated diene system formed by the (E)-phenylmethylidene groups is highly susceptible to photo-induced E/Z isomerization. Exposure to ambient light can convert the active (E,E)-isomer into less biologically active (E,Z) or (Z,Z) forms. Furthermore, the compound is prone to oxidative degradation, necessitating preparation under low-light conditions and storage under an inert gas[5].

This protocol provides a self-validating system for formulating, storing, and diluting stock solutions to ensure experimental reproducibility and eliminate solvent-induced artifacts in downstream cell culture assays.

Materials and Reagents

• Target Compound: 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol (Powder, ≥98% purity). Molecular Weight: ~367.5 g/mol .

• Solvent: Cell-culture grade, anhydrous Dimethyl Sulfoxide (DMSO), sterile-filtered (≥99.9% purity).

• Equipment: Analytical balance (0.01 mg readability), silanized amber glass vials, desiccator, Argon or Nitrogen gas source, calibrated micropipettes.

Step-by-Step Protocol: Stock Solution Preparation

Rationale: Preparing a highly concentrated master stock (e.g., 10 mM) minimizes the total volume of DMSO introduced into the final cell culture, preventing solvent-induced cytotoxicity[6].

Step 1: Equilibration

Remove the lyophilized compound from -20°C storage and place it in a desiccator protected from light. Allow it to equilibrate to room temperature for at least 30 minutes.

• Causality: Opening a cold vial causes atmospheric moisture to condense on the hydrophobic powder. This not only leads to inaccurate weighing but can also initiate slow hydrolytic degradation of the compound over time.

Step 2: Weighing

Working under low-light conditions, accurately weigh the desired amount of 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol using an analytical balance.

• Calculation: To prepare a 10 mM stock solution, weigh exactly 3.675 mg of the compound and plan to dissolve it in 1.0 mL of anhydrous DMSO.

Step 3: Dissolution

Add the calculated volume of anhydrous DMSO directly to the powder. Vortex gently for 30–60 seconds until the solution is completely clear and free of particulates.

• Causality: Do not use ultrasonic baths unless absolutely necessary. Localized heating from sonication can accelerate the oxidative degradation of the piperidinol core.

Step 4: Aliquoting and Inert Gas Purging

Divide the master stock into single-use aliquots (e.g., 20–50 µL) in amber glass vials. Gently purge the headspace of each vial with a low-pressure stream of Argon or Nitrogen gas before sealing[5].

• Causality: Single-use aliquots prevent repeated freeze-thaw cycles, which cause hydrophobic compounds to irreversibly precipitate out of solution. Inert gas purging displaces oxygen, protecting the double bonds from oxidation.

Step 5: Storage

Store the aliquots immediately at -20°C or -80°C. Under these conditions, synthetic curcuminoid stocks in DMSO are typically stable for up to 6 months[5].

Cell Culture Application & Dilution Strategy

When treating cells in vitro, the final concentration of DMSO must be strictly controlled. Concentrations exceeding 0.1% (v/v) can induce background cytotoxicity, alter membrane permeability, or trigger spontaneous differentiation, thereby confounding assay results[1][3].

Protocol for In Vitro Treatment:

• Thaw a single-use aliquot of the 10 mM stock solution at room temperature. Vortex briefly to ensure homogeneity.

• Prepare an intermediate dilution in complete culture medium to prevent localized precipitation when adding the drug to the cells.

• To ensure a self-validating assay, the vehicle control must contain the exact same concentration of DMSO as the highest treatment group.

Data Presentation: Dilution Matrix for Cell Culture

The following table outlines a dilution strategy to achieve standard working concentrations while maintaining a constant 0.1% DMSO background across all experimental and control wells.

Final Assay Concentration	Stock Solution Required	Volume of 10 mM Stock	Volume of DMSO (Vehicle)	Volume of Culture Medium	Final DMSO Concentration
10.0 µM	10 mM	1.0 µL	0.0 µL	999.0 µL	0.1% (v/v)
5.0 µM	10 mM	0.5 µL	0.5 µL	999.0 µL	0.1% (v/v)
2.5 µM	10 mM	0.25 µL	0.75 µL	999.0 µL	0.1% (v/v)
1.0 µM	10 mM	0.1 µL	0.9 µL	999.0 µL	0.1% (v/v)
0.0 µM (Control)	N/A	0.0 µL	1.0 µL	999.0 µL	0.1% (v/v)

Note: For concentrations requiring less than 0.5 µL of the 10 mM stock, perform a serial dilution in DMSO first (e.g., creating a 1 mM sub-stock) to ensure pipetting accuracy, then dilute 1:1000 in medium.

Mandatory Visualization: Workflow Diagram

Workflow for the preparation and in vitro application of synthetic curcuminoid stock solutions.

References

• EF24, a Curcumin Analog, Reverses Interleukin-18-Induced miR-30a or miR-342-Dependent TRAF3IP2 Expression, RECK Suppression, and the Proinflammatory Phenotype of Human Aortic Smooth Muscle Cells Source: PMC (nih.gov) URL:[1]

• The effects of a synthetic curcuminoid analogue, 2,6-bis-(4-hydroxyl-3-methoxybenzylidine)cyclohexanone on proinflammatory signals Source: Ovid URL:[3]

• A New Synthetic Curcuminoid Displays Antitumor Activities in Metastasized Melanoma Source: PMC (nih.gov) URL:[2]

• PRODUCT INFORMATION - Curcumin analog C1 Source: Cayman Chemical URL:[5]

• Cellular uptake, retention and bioabsorption of HO-3867, a fluorinated curcumin analog with potential antitumor properties Source: Taylor & Francis URL:[4]

• Curcumin analog HO‐3867 triggers apoptotic pathways through activating JNK1/2 signalling in human oral squamous cell carcinoma cells Source: PMC (nih.gov) URL:[6]

Sources

• 1. EF24, a Curcumin Analog, Reverses Interleukin-18-Induced miR-30a or miR-342-Dependent TRAF3IP2 Expression, RECK Suppression, and the Proinflammatory Phenotype of Human Aortic Smooth Muscle Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A New Synthetic Curcuminoid Displays Antitumor Activities in Metastasized Melanoma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ovid.com [ovid.com]
• 4. tandfonline.com [tandfonline.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. Curcumin analog HO‐3867 triggers apoptotic pathways through activating JNK1/2 signalling in human oral squamous cell carcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Molecular Docking of 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol Ligands

Abstract

This document provides a comprehensive, in-depth guide to performing molecular docking studies with 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol and its analogs. Molecular docking is a powerful computational method used to predict the binding orientation and affinity of a small molecule (ligand) to a macromolecular target, typically a protein.[1][2] This guide is designed for researchers in drug discovery and computational biology, offering not just a sequence of steps, but the scientific rationale behind each phase of the protocol. We will navigate the entire workflow, from system preparation and ligand optimization to the execution of the docking simulation and the critical post-docking analysis, ensuring a self-validating and robust computational experiment.

Foundational Principles: The 'Why' Behind the 'How'

Before embarking on the protocol, it is crucial to understand the core concepts that ensure a meaningful and accurate docking simulation. Molecular docking software employs sophisticated algorithms to explore the conformational space of a ligand within a protein's binding site.[1] The primary objectives are to identify the most stable binding pose (orientation and conformation) and to estimate the binding affinity, typically represented by a scoring function.

Causality in Experimental Choices:

• Receptor Rigidity vs. Flexibility: While some protocols treat the protein receptor as a rigid structure to save computational time, this guide will utilize software capable of handling side-chain flexibility in the binding pocket, which often leads to more biologically relevant results.

• Ligand Protonation and Tautomeric States: The charge and isomeric state of a ligand can drastically alter its interaction profile. Proper preparation to reflect the physiological pH (typically 7.4) is non-negotiable for accurate predictions.

• The Scoring Function: This is a mathematical model used to approximate the binding free energy. It is essential to understand that this is an estimation. Different software packages use different scoring functions (e.g., empirical, knowledge-based, force-field-based).[2][3] Therefore, results should be interpreted as predictive rankings rather than absolute measurements of affinity.

The Molecular Docking Workflow: A Bird's-Eye View

The entire process can be visualized as a systematic pipeline, beginning with data acquisition and culminating in detailed analysis. Each stage is a critical dependency for the next, demanding meticulous attention to detail.

Caption: High-level overview of the molecular docking experimental workflow.

System Preparation and Prerequisites

This protocol standardizes on widely adopted, validated, and freely available software for academic use, ensuring reproducibility.

Software/Resource	Purpose	Recommended Version
UCSF Chimera / ChimeraX	Molecular visualization, receptor and ligand preparation.[2][4]	1.15 or later
AutoDock Vina	The core molecular docking engine known for its speed and accuracy.[5]	1.2.3 or later
PubChem Database	A public repository for obtaining 2D and 3D structures of small molecules.[6][7][8]	N/A
Protein Data Bank (PDB)	The single global archive for 3D structures of biological macromolecules.[9][10][11][12]	N/A
Command-Line Terminal	For executing AutoDock Vina.	N/A

Detailed Experimental Protocols

Protocol 1: Ligand Preparation

The ligand, 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol, must be converted into a dock-ready format. This involves obtaining its structure, correcting its protonation state, minimizing its energy, and saving it in the required file format.

Step-by-Step Methodology:

• Obtain Ligand Structure:

  • Navigate to the PubChem database ([Link]).[6][13]

  • Search for "1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol". If the exact compound is not available, it can be drawn using a chemical sketcher and saved as an SDF or MOL2 file.

  • For this protocol, we will assume the structure is obtained and loaded into UCSF Chimera.

• Add Hydrogens and Assign Charges:

  • Open the ligand file in UCSF Chimera.

  • Use the Dock Prep tool (Tools -> Structure Editing -> Dock Prep).[4]

  • This tool will add hydrogens assuming a physiological pH of 7.4 and assign partial charges. For small molecules, the AM1-BCC charge method is a robust choice. The use of appropriate force fields like GAFF or MMFF94 is crucial for accurate charge assignment.[14][15]

• Energy Minimization:

  • A crucial step to ensure the ligand is in a low-energy, stable conformation before docking.

  • In Chimera, use the Minimize Structure tool (Tools -> Structure Editing -> Minimize Structure).

  • Perform at least 100 steps of steepest descent followed by 100 steps of conjugate gradient to resolve any steric clashes.

• Save in PDBQT Format:

  • AutoDock Vina requires ligands in the PDBQT file format, which includes atomic coordinates, partial charges (Q), and atom types (T).

  • Save the prepared ligand file, ensuring the output format is PDBQT (*.pdbqt). This file will define rotatable bonds automatically, which is critical for flexible ligand docking.

Protocol 2: Receptor Preparation

The choice of protein target is paramount. Based on literature, piperidine-based compounds often show affinity for sigma receptors (S1R), which are implicated in various neurological functions.[16] We will use the human S1R structure for this protocol.

Step-by-Step Methodology:

• Obtain Receptor Structure:

  • Navigate to the Protein Data Bank ([Link]).[9][10]

  • Search for a high-resolution crystal structure of human Sigma-1 Receptor. For this example, we'll use PDB ID: 5HK1.

  • Download the structure in PDB format and open it in UCSF Chimera.

• Clean the PDB File:

  • The raw PDB file often contains non-essential molecules like water, ions, and co-crystallized ligands from the original experiment. These must be removed to not interfere with the docking.

  • In Chimera, select and delete all water molecules (Select -> Structure -> solvent).

  • If a co-crystallized ligand is present, it should be removed. However, its position is invaluable for defining the binding site in the next protocol. Note the residues surrounding this ligand before deleting it.

• Prepare the Protein Structure:

  • Just as with the ligand, use the Dock Prep tool.

  • This process will:

    • Repair any missing side chains.

    • Add hydrogens appropriate for a physiological pH.

    • Assign partial charges using a standard protein force field like AMBER.[17]

  • This step is critical for correctly modeling hydrogen bonds and electrostatic interactions.

• Save in PDBQT Format:

  • Save the cleaned and prepared receptor structure as a PDBQT file. This format is required by AutoDock Vina.

Protocol 3: Defining the Binding Site and Running the Simulation

AutoDock Vina needs to know where to perform the docking calculation. This is defined by a "grid box," a three-dimensional cube centered on the active site of the protein.

Step-by-Step Methodology:

• Define the Grid Box:

  • The most reliable way to define the binding site is by using the location of a known co-crystallized ligand.

  • If no such ligand exists, computational tools within Chimera or standalone servers can be used to predict binding pockets.

  • Center the grid box on the geometric center of the identified active site residues. The size of the box should be large enough to accommodate the ligand and allow it to rotate freely, but not so large as to unnecessarily increase computation time. A margin of 5-10 Å around the ligand's dimensions is a good starting point.

• Create the Configuration File:

  • AutoDock Vina is run from the command line using a simple text file that specifies the input files and search parameters.

  Parameter	Description	Example Value
  receptor	Path to the prepared receptor PDBQT file.	receptor.pdbqt
  ligand	Path to the prepared ligand PDBQT file.	ligand.pdbqt
  center_x, y, z	The X, Y, and Z coordinates for the center of the grid box.	15.2 53.9 16.9
  size_x, y, z	The dimensions (in Angstroms) of the grid box.	22 22 22
  exhaustiveness	Controls the thoroughness of the search. Higher values are more accurate but slower.	16
  out	The name of the output file containing the docked poses.	docking_results.pdbqt

• Execute AutoDock Vina:

  • Open a command-line terminal.

  • Navigate to the directory containing your prepared files.

  • Execute the program with the following command: vina --config configuration.txt --log docking_log.txt

Post-Docking Analysis and Protocol Validation

Executing the docking is only half the battle. Rigorous analysis of the results is what transforms raw data into scientific insight. This process is self-validating, ensuring that the computational predictions are plausible and trustworthy.

Caption: Decision workflow for post-docking analysis and validation.

Protocol 4: Results Analysis

• Analyze Binding Affinity:

  • The output log file (docking_log.txt) will contain a table of the top binding poses ranked by their predicted binding affinity in kcal/mol. Lower (more negative) values indicate stronger predicted binding.

  Mode	Affinity (kcal/mol)	RMSD l.b.	RMSD u.b.
  1	-9.8	0.000	0.000
  2	-9.5	1.345	2.109
  3	-9.1	1.876	2.543

• Visualize Binding Poses:

  • Load the receptor PDBQT file and the docking results PDBQT file into UCSF Chimera.

  • Visually inspect the top-ranked pose. Does it make chemical sense? Is it buried within the binding pocket? Are there obvious steric clashes?

• Identify Key Interactions:

  • Use visualization tools to identify non-covalent interactions between the ligand and the protein.

  • Hydrogen Bonds: These are critical for specificity and affinity. Identify the donor and acceptor atoms and the amino acid residues involved.

  • Hydrophobic Interactions: Look for interactions between the phenyl rings of the ligand and nonpolar residues in the binding pocket (e.g., Leucine, Isoleucine, Phenylalanine).

  • Pi-Pi Stacking: The aromatic rings on the ligand may stack with aromatic residues like Tyrosine or Tryptophan.

Protocol 5: Docking Validation

To trust the protocol, you must validate it. The gold standard is to demonstrate that the docking setup can reproduce experimentally determined binding modes.[18]

• Select a Validation System: Find a PDB entry for your target protein that includes a co-crystallized ligand similar to your compound of interest.

• Prepare the System: Separate the co-crystallized ligand from the protein. Prepare both the protein and this "native" ligand using the exact same protocols described above.

• Re-dock the Native Ligand: Run the docking simulation using your established protocol, docking the native ligand back into its own protein structure.

• Calculate RMSD: The most critical metric is the Root Mean Square Deviation (RMSD) between the docked pose of the native ligand and its original crystallographic pose.

• Analyze the Result: An RMSD value below 2.0 Angstroms (Å) is widely considered a successful validation, indicating that your docking protocol is reliable.[19][20][21] If the RMSD is higher, the protocol (e.g., grid box size/location, charge model) must be revisited and optimized.

Conclusion and Future Directions

Upon successful validation, this molecular docking protocol provides a robust framework for screening analogs of 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol, generating hypotheses about their structure-activity relationships (SAR), and guiding the rational design of more potent and selective compounds. The identified key interactions can inform which modifications to the ligand are most likely to improve binding affinity, accelerating the drug discovery process. For higher-confidence results, the top-ranked poses from this protocol can be used as starting points for more computationally intensive studies, such as molecular dynamics (MD) simulations.[22]

References

• PubChem: An Entrez Database of Small Molecules - National Library of Medicine - NIH. (2005).
• Worldwide Protein D
• Protein D
• Navigating the Computational Seas: A Comprehensive Overview of Molecular Docking Software in Drug Discovery. (n.d.).
• Protein Data Bank (PDB): The Single Global Macromolecular Structure Archive. (2017). PubMed.
• Molecular Docking Workflow with AutoDock Vina and ChimeraX. (2025). Protocol Exchange.
• PubChem as a public resource for drug discovery. (n.d.). PMC - NIH.
• Molecular Docking Software and Tools. (n.d.).
• Protein Data Bank: the single global archive for 3D macromolecular structure data. (2018). Nucleic Acids Research, Oxford Academic.
• PubChem -- A database of chemical structures of small organic molecules. (2010). HSLS.pitt.edu.
• PubChem: a public information system for analyzing bioactivities of small molecules. (2009). Nucleic Acids Research, Oxford Academic.
• PubChem - Wikipedia. (n.d.). Wikipedia.
• Navigating the Computational Seas: A Comprehensive Overview of Molecular Docking Software in Drug Discovery. (2024). IntechOpen.
• Protein–Ligand Docking with GOLD. (n.d.). CCDC.
• How to validate the molecular docking results? (2022).
• Tutorial – AutoDock Vina. (2020). The Scripps Research Institute.
• Force fields for small molecules. (n.d.). PMC - NIH.
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• Autodock Vina Tutorial - Molecular Docking. (2020). YouTube.
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• Tutorial: Visualization of Macromolecules. (n.d.). UC Santa Barbara.
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• Vina Docking Tutorial. (n.d.). Eagon Research Group.
• Visualizing Docking using UCSF Chimera. (n.d.). spoken-tutorial.org.
• Improving Small-Molecule Force Field Parameters in Ligand Binding Studies. (n.d.). Frontiers.
• Validation of Molecular Docking Programs for Virtual Screening against Dihydroptero
• Force Field Optimization Guided by Small Molecule Crystal Lattice Data Enables Consistent Sub-Angstrom Protein–Ligand Docking. (2021).
• How to Perform Molecular Docking with AutoDock Vina. (2024). YouTube.
• Tutorial: Prepping Molecules. (2025). UCSF DOCK.
• Post-Docking Analysis and it's importance. (n.d.).
• Assessment of RNA Force Fields for Dynamic Docking of Small Molecules Using Multicanonical MD Simulations. (2025).
• Development and Validation Molecular Docking Analysis of Human serum albumin (HSA). (n.d.). bioRxiv.
• Lessons from Docking Validation. (n.d.).
• Post Docking Analysis in Molecular Docking | Hydrogen Bond, Charge, Hydrophobic & 2D–3D Interactions. (2025). YouTube.
• Post Docking Analysis Simplified. Common Mistakes Corrected. (2025). YouTube.
• Discovery and computational studies of piperidine/piperazine-based compounds endowed with sigma receptor affinity. (n.d.). PMC.

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using 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol as a precursor for novel piperidones

Application Note & Protocols

Topic: 1-Benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol: A Versatile Precursor for the Synthesis of Novel Piperidone Analogs for Drug Discovery

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Privileged Piperidone Scaffold

The 4-piperidone ring is a "privileged scaffold" in medicinal chemistry, forming the core of numerous pharmacologically active compounds.[1][2] Its synthetic tractability and presence in a vast number of bioactive natural products make it a cornerstone for drug design.[2] A particularly compelling subclass is the 3,5-bis(benzylidene)-4-piperidone framework. These molecules, considered analogs of curcumin, possess a reactive α,β-unsaturated ketone system known as the 1,5-diaryl-3-oxo-1,4-pentadienyl pharmacophore.[3] This feature allows for crucial interactions with cellular thiols, contributing to a wide spectrum of biological activities, most notably potent cytotoxic effects against various cancer cell lines.[4][5][6][7]

This guide focuses on the strategic use of 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol as a direct precursor to this valuable piperidone core and its subsequent derivatization. While the piperidone is often synthesized directly, the isolated piperidinol serves as a stable, storable intermediate. Its controlled oxidation provides a clean entry point to the highly reactive α,β-unsaturated ketone system, which is the gateway to a diverse library of novel therapeutic candidates. We will detail the synthesis of the piperidinol precursor, its conversion to the core piperidone, and protocols for creating novel derivatives with enhanced biological potential.

Chapter 1: Synthesis of the Piperidinol Precursor

The journey to novel piperidones begins with the robust synthesis of the piperidinol precursor. This is efficiently achieved in a two-step process: a base-catalyzed Claisen-Schmidt condensation to form the well-known 3,5-bis(benzylidene)-4-piperidone, followed by a selective reduction of the carbonyl group.

Causality Behind Experimental Choices:

• Condensation: The Claisen-Schmidt reaction between N-benzyl-4-piperidone and two equivalents of benzaldehyde is a classic and high-yielding method for constructing the bis(benzylidene) scaffold. Sodium hydroxide is a cost-effective and efficient base for deprotonating the α-carbons of the piperidone, initiating the condensation cascade.

• Reduction: The choice of sodium borohydride (NaBH₄) for the reduction is critical. It is a mild reducing agent that selectively reduces the ketone to a secondary alcohol without affecting the exocyclic α,β-unsaturated double bonds. Harsher reducing agents like lithium aluminum hydride (LiAlH₄) could lead to unwanted side reactions, including reduction of the double bonds.

Caption: Synthetic workflow for the preparation of the piperidinol precursor.

Protocol 1: Synthesis of 1-Benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidone

This protocol is adapted from established literature procedures for Claisen-Schmidt condensations.[8][9]

Materials:

• 1-Benzyl-4-piperidone (1.0 eq)

• Benzaldehyde (2.1 eq)

• Ethanol (95%)

• Sodium hydroxide (20% aqueous solution)

• Ice bath, round-bottom flask, magnetic stirrer

Procedure:

• Dissolve 1-benzyl-4-piperidone (1.0 eq) and benzaldehyde (2.1 eq) in ethanol in a round-bottom flask equipped with a magnetic stir bar.

• Cool the mixture in an ice bath with continuous stirring.

• Slowly add the 20% sodium hydroxide solution dropwise to the cooled mixture. A yellow precipitate will begin to form.

• After the addition is complete, remove the flask from the ice bath and allow it to stir at room temperature for 4-6 hours to ensure the reaction goes to completion.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) using a hexane:ethyl acetate solvent system.

• Once the starting material is consumed, filter the resulting solid precipitate using a Büchner funnel.

• Wash the solid thoroughly with cold water until the filtrate is neutral, then wash with a small amount of cold ethanol.

• Dry the product under vacuum to yield the title compound as a yellow crystalline solid.

Protocol 2: Reduction to 1-Benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol

Materials:

• 1-Benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidone (1.0 eq)

• Methanol

• Sodium borohydride (NaBH₄) (1.5 eq)

• Ice bath, round-bottom flask, magnetic stirrer

Procedure:

• Suspend the piperidone synthesized in Protocol 1 in methanol in a round-bottom flask and cool the mixture to 0 °C in an ice bath with stirring.

• Carefully add sodium borohydride (1.5 eq) portion-wise to the suspension. The yellow color of the suspension will gradually fade.

• Continue stirring the reaction at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 2-3 hours.

• Monitor the reaction by TLC until the starting ketone is fully consumed.

• Carefully quench the reaction by the slow addition of water.

• Reduce the volume of methanol under reduced pressure using a rotary evaporator.

• Extract the aqueous residue with dichloromethane or ethyl acetate (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄).

• Filter the drying agent and concentrate the solvent in vacuo to obtain the crude piperidinol. The product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield a white or off-white solid.

Chapter 2: Oxidation to the Piperidone Core: A Gateway to Novel Derivatives

The conversion of the stable piperidinol precursor back to the α,β-unsaturated ketone is the pivotal step that unlocks the potential for derivatization. This transformation reinstalls the electrophilic Michael acceptor sites, which are crucial for both biological activity and further synthetic manipulation.

Mechanistic Insight: The choice of oxidant is paramount to avoid unwanted side reactions. The precursor is a bis-allylic alcohol, which can be sensitive. Strong, non-selective oxidants could potentially cleave the C-C bonds or affect the double bonds. Therefore, a mild and highly selective oxidizing agent is required. Dess-Martin periodinane (DMP) is an excellent choice as it operates under neutral, room-temperature conditions, minimizing the risk of side reactions and ensuring a high-yield conversion to the desired piperidone.

Protocol 3: Dess-Martin Periodinane (DMP) Oxidation of the Piperidinol Precursor

Materials:

• 1-Benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol (1.0 eq)

• Dess-Martin Periodinane (1.2 eq)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Sodium thiosulfate (Na₂S₂O₃)

• Round-bottom flask, magnetic stirrer, nitrogen atmosphere

Procedure:

• Dissolve the piperidinol precursor in anhydrous DCM in a round-bottom flask under a nitrogen atmosphere.

• Add Dess-Martin Periodinane (1.2 eq) to the solution in one portion.

• Stir the reaction mixture at room temperature for 1-2 hours. The reaction progress should be monitored by TLC.

• Upon completion, quench the reaction by adding a saturated aqueous solution of NaHCO₃ and a saturated aqueous solution of Na₂S₂O₃.

• Stir the biphasic mixture vigorously for 15-20 minutes until the organic layer is clear.

• Separate the organic layer. Extract the aqueous layer with DCM (2x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel to afford the pure 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidone.

Compound	Molecular Weight ( g/mol )	Typical Yield	Physical Appearance
1-Benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidone	365.48	>85% (Protocol 1)	Yellow Crystalline Solid
1-Benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol	367.50	>90% (Protocol 2)	White/Off-white Solid
1-Benzyl-3,5-bis[(E)-phenylmethylidene)-4-piperidone (from oxidation)	365.48	>90% (Protocol 3)	Yellow Crystalline Solid
Table 1: Summary of quantitative data for key synthesis steps.

Chapter 3: Strategic Derivatization of the Piperidone Scaffold

With the core 1-benzyl-3,5-bis[(E)-phenylmethylidene)-4-piperidone in hand, multiple avenues for derivatization open up, allowing for the fine-tuning of physicochemical properties and biological activity.

Caption: Key derivatization pathways from the core piperidone scaffold.

N-Position Modifications: Tuning for Potency and Selectivity

Rationale: The N-benzyl group serves as a useful protecting group during the initial synthesis. However, its removal and replacement with other functionalities is a common and highly effective strategy. Introducing different acyl, alkyl, or carboxamide groups at this position can dramatically alter the molecule's lipophilicity, hydrogen bonding capacity, and overall shape, leading to improved potency and selectivity.[3][10][11]

Protocol 4: Representative N-Debenzylation and N-Acylation

Materials:

• 1-Benzyl-3,5-bis[(E)-phenylmethylidene)-4-piperidone (1.0 eq)

• Palladium on carbon (10% Pd/C)

• Ammonium formate or Hydrogen gas (H₂)

• Methanol

• Acyl chloride (e.g., Acetyl chloride) (1.1 eq)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.5 eq)

• Anhydrous Dichloromethane (DCM)

Procedure: Part A: N-Debenzylation

• Dissolve the starting material in methanol.

• Add 10% Pd/C catalyst (approx. 10% by weight of the starting material).

• Add ammonium formate (4-5 eq) and reflux the mixture for 1-2 hours (or perform hydrogenation in a Parr apparatus under H₂ atmosphere).

• Monitor the reaction by TLC.

• Once complete, cool the reaction and filter through a pad of Celite to remove the Pd/C catalyst.

• Concentrate the filtrate in vacuo to obtain the crude N-H piperidone. This intermediate is often used directly in the next step.

Part B: N-Acylation

• Dissolve the crude N-H piperidone from Part A in anhydrous DCM.

• Add a base such as triethylamine (1.5 eq).

• Cool the solution to 0 °C and slowly add the desired acyl chloride (1.1 eq).

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Upon completion (monitored by TLC), wash the reaction mixture with water and then brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the final product by column chromatography or recrystallization.

Chapter 4: Applications in Medicinal Chemistry & Drug Discovery

Derivatives of 3,5-bis(benzylidene)-4-piperidone have demonstrated a remarkable range of biological activities, making them highly attractive candidates for drug development programs.

Anticancer Activity: This is the most widely studied application. These compounds exhibit potent cytotoxicity against a wide array of human cancer cell lines, including leukemia, colon, breast, and pancreatic cancers.[10][12][13] Their mode of action often involves the induction of apoptosis (programmed cell death) through the activation of caspases and the generation of reactive oxygen species (ROS).[3][14] Some derivatives have also been shown to inhibit tumor growth and angiogenesis (the formation of new blood vessels that feed a tumor) in preclinical models.[13]

Anti-inflammatory and Antioxidant Properties: As structural mimics of curcumin, many of these piperidones exhibit significant anti-inflammatory and antioxidant effects.[7][10] They can inhibit inflammatory mediators like TNF-α and IL-6, suggesting potential applications in treating inflammatory diseases.[10]

Derivative Class	Example Substituent	Target Cancer Cell Line	Reported IC₅₀ / CC₅₀	Reference
N-Acyl Piperidones	Morpholine-containing acyl group	HL-60 (Leukemia)	Submicromolar	[3]
Halogenated Piperidones	2,4-difluorobenzylidene	Pancreatic Cancer	-	[13]
Dimeric Piperidones	Oxalyl linker	HSC-2 (Carcinoma)	Low micromolar	[4][5]
N-Carboxamides	Phenyl isocyanate derivative	HCT116 (Colon)	Low micromolar	[10]
Table 2: Representative biological activity of novel piperidone derivatives.

Conclusion

1-Benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol is a highly valuable and versatile precursor in synthetic and medicinal chemistry. Its straightforward synthesis and controlled oxidation to the core 3,5-bis(benzylidene)-4-piperidone scaffold provide a robust platform for generating diverse molecular libraries. The multiple reactive sites on the piperidone core allow for strategic modifications that have been proven to yield compounds with potent and selective biological activities, particularly in the realm of anticancer drug discovery. The protocols and strategies outlined in this guide offer a solid foundation for researchers to explore this privileged scaffold and develop novel therapeutics.

References

• Benchchem. (n.d.). Application Notes and Protocols: Synthesis of N-(4-chlorophenyl)piperidin-4-amine from 4-Piperidone.
• Green Chemistry Approach to the Synthesis of N-Substituted Piperidones. (n.d.). ACS Publications.
• Recent Advances in the Synthesis of Piperidones and Piperidines. (2025, August 6). ResearchGate.
• Pöschl, A. (2014). Synthesis of Novel Piperidine Building Blocks and their Use for the Preparation of Donepezil Analogues. King's College London.
• Synthetic Approaches for Piperidone-Based Templates as Scaffolds to Access Chirally Enriched Donepezil Analogues. (2020, February 3). ACS Omega.
• Synthesis and bio-properties of 4-piperidone containing compounds as curcumin mimics. (2022, October 31). SpringerLink.
• Das, S., Das, U., Varela-Ramírez, A., et al. (2011). Bis[3,5-Bis(benzylidene)-4-Oxo-1-Piperidinyl]amides: A Novel Class of Potent Cytotoxins. ResearchGate.
• Vice, S., et al. (2001). Concise Formation of 4-Benzyl Piperidines and Related Derivatives Using a Suzuki Protocol. Journal of Organic Chemistry, 66, 2487-2492.
• Halogenated Bis(methoxybenzylidene)-4-piperidone Curcuminoids with Improved Anticancer Activity. (n.d.). ResearchGate.
• 3,5-Bis(benzylidene)-1-[4-2-(morpholin-4-yl)ethoxyphenylcarbonyl]-4-piperidone hydrochloride: A lead tumor-specific cytotoxin which induces apoptosis and autophagy. (n.d.). National Center for Biotechnology Information.
• 3,5Bis(Phenylmethylene)-1-(N-arylmaleamoyl)-4-piperidones: A Novel Group of Cytotoxic Agents. (n.d.). ResearchGate.
• Dimeric 3,5-Bis(benzylidene)-4-piperidones: Tumor-Selective Cytotoxicity and Structure-Activity Relationships. (2024, January 11). National Center for Biotechnology Information.
• Dimeric 3,5-Bis(benzylidene)-4-piperidones: Tumor-Selective Cytotoxicity and Structure-Activity Relationships. (2024, January 11). MDPI.
• Bis[3,5-bis(benzylidene)-4-oxo-1-piperidinyl]amides: A Novel Class of Potent Cytotoxins. (n.d.). Wiley Online Library.
• Synthesis of 4-Arylpiperidines from 1-Benzyl-4-piperidone: Application of the Shapiro Reaction and Alkenylsilane Cross-Coupling. (2007, March 16). ACS Publications.
• Novel Unsymmetric 3,5-Bis(benzylidene)-4-piperidones That Display Tumor-Selective Toxicity. (n.d.). National Center for Biotechnology Information.
• 1-Benzyl-3,5-bis[(E)-3-thienylmethylidene]piperidin-4-one. (n.d.). National Center for Biotechnology Information.
• Eryanti, Y., Herlina, T., Zamri, A., et al. (n.d.). The synthesis of N-benzyl-(3E,5E)-3,5-bis(2-hydroxybenzylidene)-4-piperidone.
• 1-Benzyl-3,5-bis(2-thienylmethylene)-4-piperidone. (n.d.). National Center for Biotechnology Information.
• SYNTHESIS OF SOME NOVEL PIPERIDONE LINKED BISQUINOLINES. (2010, October 18). TSI Journals.
• 1-Benzyl-3,5-bis-[(E)-3-thienyl-methyl-idene]piperidin-4-one. (2011, February 5). PubMed.
• Multi-Step Synthesis of Biologically Active Novel N-Benzyl-3,5-Bis(Arylidene)-Piperidin-4-Ones and Some Derived Bicyclic and Tricyclic Ring Systems as Macromolecules. (n.d.). ResearchGate.
• Design, synthesis, and biological evaluation of novel N-Benzyl piperidine derivatives as potent HDAC/AChE inhibitors for Alzheimer's disease. (2023, February 15). PubMed.
• Synthesis of N-substituted 3,5-bis(arylidene)-4-piperidones with high antitumor and antioxidant activity. (2011, August 11). PubMed.
• Fofana, M., Diop, M., Ndoye, C., et al. (2023). Synthesis of (E)-1-benzyl-4-benzylidenepyrrolidine-2, 3-dione: Spectroscopic Characterization and X-ray Structure Determination.
• Eryanti, Y., Herlina, T., Zamri, A., et al. (2015). N-benzyl-(3E,5E)-3,5-bis(2-hydroxybenzylidene)-4-piperidone. ResearchGate.
• 3,5-bis(2,4-difluorobenzylidene)-4-piperidone, a novel compound that affects pancreatic cancer growth and angiogenesis. (2011, November 15). PubMed.
• Synthesis and biological activity of some new 1-benzyl and 1-benzoyl-3-heterocyclic indole derivatives. (2025, August 7). ResearchGate.
• Design, synthesis, ADME and biological evaluation of benzylpiperidine and benzylpiperazine derivatives as novel reversible monoa. (2023, November 2). ARPI.
• (3E,5E)-3,5-Dibenzylidene-1-phenethylpiperidin-4-one. (n.d.). National Center for Biotechnology Information.
• Eryanti, Y., Herlina, T., Zamri, A., et al. (2015). N-benzyl-(3E,5E)-3,5-bis(2-hydroxybenzylidene)-4-piperidone. MDPI.

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Technical Notes & Optimization

Technical Support Center: Solubilization Strategies for 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol

Welcome to the Formulation & Assay Support Hub. Working with synthetic curcumin mimics—specifically bis(benzylidene)piperidones and their reduced piperidinol counterparts—presents a well-known pharmacokinetic bottleneck: extreme hydrophobicity.

The target compound, 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol , features two rigid, planar aromatic rings that engage in strong intermolecular π−π stacking, combined with a highly lipophilic N-benzyl group. While the C4-hydroxyl group offers a single hydrogen bond donor, it is entirely insufficient to overcome the crystal lattice energy in aqueous media. This guide provides validated, mechanistic solutions to ensure reliable dissolution for your biological assays.

Solubilization Decision Matrix

Flowchart for selecting the optimal solubilization strategy based on biological assay requirements.

Quantitative Comparison of Formulation Strategies

To select the right approach, compare the empirical limits of each formulation method. Data is synthesized from structurally analogous bis(benzylidene) compounds [1].

Solubilization Strategy	Max Aqueous Concentration	Biocompatibility (In Vitro)	Biocompatibility (In Vivo)	Preparation Complexity
Pure Water / PBS	< 1 µg/mL	High	High	None
0.1% DMSO in Media	~10 - 50 µg/mL	Moderate (Cell-line dependent)	Low (Toxicity at high volumes)	Low
HP β CD Inclusion Complex	> 10 mg/mL	High	High (FDA Approved excipient)	Moderate
Liposomal Encapsulation	~2 - 5 mg/mL	High	Very High (Prolonged half-life)	High

Troubleshooting & FAQs

Q1: My compound precipitates immediately when I add the DMSO stock to my cell culture media. How do I prevent this? A: You are observing "solvent shock." The compound's extreme lipophilicity means its solubility drops exponentially as the mole fraction of water increases. When a high-concentration DMSO stock is pipetted directly into aqueous media, local supersaturation causes rapid nucleation and precipitation before the DMSO can evenly diffuse. Solution: Pre-warm your media to 37°C. Add the DMSO stock dropwise while actively vortexing the media. Alternatively, use media supplemented with 10% FBS or a carrier protein like BSA, which provides hydrophobic pockets to bind the free drug and prevent aggregation.

Q2: My IC 50​ values are highly variable between biological replicates. Could this be a solubility issue? A: Yes. If the compound is near its solubility limit in your assay buffer, invisible micro-precipitates can form. These precipitates are not bioavailable to the cells, meaning the actual concentration of dissolved drug is much lower than your calculated concentration, leading to artificially high or inconsistent IC 50​ values. Solution: Verify solubility at your top concentration by centrifuging the treated media at 10,000 x g for 10 minutes. Measure the supernatant concentration via HPLC or UV-Vis to confirm no drug was lost to precipitation.

Q3: I need to dose animals intravenously, but the compound is completely insoluble in saline. What is the best vehicle? A: Do not use pure DMSO or high-concentration Tween-80 for IV injection due to severe hemolysis and toxicity. The gold standard for this class of compounds is complexation with Hydroxypropyl- β -cyclodextrin (HP β CD) [2]. HP β CD forms a hydrophilic shell around the hydrophobic piperidinol core and benzylidene rings, allowing for clear, stable aqueous solutions suitable for parenteral administration.

Validated Experimental Methodologies

To ensure scientific integrity, every protocol below is designed as a self-validating system —meaning it includes built-in analytical checks to confirm the procedure was successful before you proceed to your biological assay.

Protocol 1: Preparation of HP β CD Inclusion Complex (Kneading Method)

This method forces the hydrophobic benzylidene rings of the piperidinol into the hydrophobic cavity of the cyclodextrin ring.

• Molar Ratio Calculation: Weigh 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol and HP β CD in a 1:2 molar ratio.

• Wetting: Place the HP β CD in a mortar. Add a minimal volume of 50% ethanol/water (v/v) to form a thick, homogenous paste.

• Incorporation: Gradually add the target compound powder to the paste.

• Kneading: Mechanically knead the mixture with a pestle for 45–60 minutes. The mechanical shear forces the displacement of water molecules from the HP β CD cavity, allowing the lipophilic drug to enter.

• Drying: Transfer the paste to a vacuum desiccator or lyophilize for 24 hours to remove all solvents.

• Milling: Grind the dried complex into a fine powder and pass through a 100-mesh sieve.

• Self-Validation Check: Dissolve 10 mg of the final powder in 1 mL of deionized water. A successful inclusion complex will yield a completely transparent solution. If the solution is cloudy, complexation was incomplete.

Mechanism of host-guest inclusion complexation masking hydrophobic benzylidene moieties.

Protocol 2: "Drug-in-CD-in-Liposome" Formulation for In Vivo Delivery

For advanced in vivo targeted delivery, a dual-encapsulation strategy maximizes circulation time and prevents premature drug leakage [3].

• Aqueous Phase Preparation: Prepare the HP β CD inclusion complex (from Protocol 1) and dissolve it in sterile PBS (pH 7.4) to a concentration of 5 mg/mL (drug equivalent).

• Lipid Film Formation: Dissolve DPPC (Dipalmitoylphosphatidylcholine), Cholesterol, and DSPE-PEG2000 in a 65:30:5 molar ratio in a chloroform/methanol mixture (2:1 v/v). Evaporate the solvent using a rotary evaporator at 45°C to form a thin, uniform lipid film.

• Hydration: Hydrate the lipid film with the aqueous phase (Step 1) by rotating at 45°C for 1 hour, forming multilamellar vesicles (MLVs).

• Size Reduction: Subject the MLVs to 5 freeze-thaw cycles (liquid nitrogen to 45°C water bath) to disrupt the membranes and increase encapsulation of the bulky cyclodextrin complex.

• Extrusion: Extrude the suspension 10 times through a 200 nm polycarbonate membrane, followed by 10 times through a 100 nm membrane using a mini-extruder.

• Self-Validation Check: Measure the vesicle size and polydispersity index (PDI) using Dynamic Light Scattering (DLS). A successful extrusion will yield a PDI < 0.2 and a Z-average diameter of 100-150 nm. Remove any unencapsulated drug by centrifuging at 10,000 x g for 10 minutes prior to DLS; a visible pellet indicates free, uncomplexed drug.

References

• Perspectives on New Synthetic Curcumin Analogs and their Potential Anticancer Properties. Current Pharmaceutical Design. 1

• Anticancer Activity of Novel Difluorinated Curcumin Analog and Its Inclusion Complex with 2-Hydroxypropyl-β-Cyclodextrin against Pancreatic Cancer. Cancers. 2

• Liposome-encapsulated EF24-HPβCD inclusion complex: a preformulation study and biodistribution in a rat model. Journal of Nanoparticle Research.3

Sources

• 1. Perspectives on New Synthetic Curcumin Analogs and their Potential Anticancer Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Anticancer Activity of Novel Difluorinated Curcumin Analog and Its Inclusion Complex with 2-Hydroxypropyl-β-Cyclodextrin against Pancreatic Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Liposome-encapsulated EF24-HPβCD inclusion complex: a preformulation study and biodistribution in a rat model - PMC [pmc.ncbi.nlm.nih.gov]

preventing photo-degradation of 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol during storage

Welcome to the technical support guide for 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol. This document provides in-depth guidance for researchers, scientists, and drug development professionals on the prevention of photodegradation of this compound during storage. The information herein is designed to ensure the stability and integrity of your experimental outcomes.

Understanding the Molecule: A Curcumin Analogue's Inherent Instability

1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol is a synthetic analogue of curcumin.[1] Curcumin itself is well-documented for its wide range of therapeutic activities, but its clinical application is often hampered by its chemical instability.[1][2] This instability is largely attributed to the β-diketone moiety, which is susceptible to degradation under various conditions, including exposure to light and physiological pH.[3][4]

The subject molecule, while structurally distinct, shares key chromophores—conjugated systems—that are known to absorb light, particularly in the UV and visible ranges. This absorption of light can trigger photochemical reactions, leading to the degradation of the compound. The presence of a ketone group within the structure is also a critical factor, as ketones are known to be photoactive and can undergo several types of degradation reactions upon irradiation.[5][6]

The Threat of Photodegradation

Photodegradation is a process where a molecule breaks down into smaller, often less active or even potentially toxic, compounds upon exposure to light energy.[7] For active pharmaceutical ingredients (APIs), this can lead to a loss of potency, the formation of impurities, and a failure to meet quality standards.[7] The energy from light, particularly in the higher energy UV and blue light spectrums (300-500 nm), can excite electrons within the molecule, leading to bond cleavage and the formation of reactive species.[7]

The conjugated double bonds and the ketone functional group in 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol make it particularly susceptible to such reactions. The extended conjugation is responsible for its absorption of light, and the ketone can act as a photosensitizer, initiating degradation pathways.

Troubleshooting Guide & FAQs

This section addresses common issues and questions related to the storage and handling of 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol to prevent photodegradation.

Frequently Asked Questions (FAQs)

Q1: What are the first signs of degradation in my sample?

A1: Visual inspection can be the first indicator. A change in color of the solid compound or discoloration of a solution is a primary sign of degradation. For solutions, the appearance of precipitates or a change in clarity can also indicate that the compound is no longer stable. However, significant degradation can occur before any visible changes are apparent. Therefore, analytical confirmation is crucial.

Q2: What type of container is best for storing this compound?

A2: Light-sensitive chemicals should be stored in amber glass bottles or vials to block UV and blue light.[7][8] For highly sensitive materials, using containers that are completely opaque, such as amber vials wrapped in aluminum foil or specialized black-out tubes, provides an additional layer of protection.[7][9] Ensure that the container is tightly sealed to prevent exposure to air and moisture, which can also contribute to degradation.[8][10]

Q3: What are the ideal temperature and humidity conditions for storage?

A3: The compound should be stored in a cool, dry, and dark place.[8] Refrigerated storage (2–8°C) is generally suitable for temperature-sensitive chemicals.[10] It is critical to prevent rapid temperature fluctuations and to keep the compound away from direct heat sources.[11] Controlling humidity is also important to prevent hydrolysis and container corrosion.[11][12] If necessary, desiccants or dehumidifiers can be used to maintain a low-moisture environment.[11]

Q4: Can I work with this compound on an open lab bench?

A4: To minimize light exposure during handling and experimental procedures, it is highly recommended to work under "safe light" conditions. This involves using yellow or brown colored lights with wavelengths above 500 nm, which are less energetic and less likely to cause photodegradation.[7] If safe lighting is not available, work in a dimly lit area and protect your samples by covering them with aluminum foil or using amber-colored labware.[7]

Q5: Are there any formulation strategies to improve the stability of this compound in solution?

A5: Yes, the choice of excipients can significantly impact the stability of a light-sensitive API.[13] For solutions, consider the following:

• Antioxidants: The inclusion of antioxidants can help mitigate photo-oxidative degradation.[14]

• Light-Absorbing Excipients: Some excipients can act as "sunscreens" for the API by absorbing harmful wavelengths of light.[7]

• pH Control: The stability of the compound may be pH-dependent. Buffering the solution to an optimal pH where the compound is most stable can prevent degradation. Curcumin, for instance, is more stable at acidic pH.[4]

• Chelating Agents: Trace metal impurities, such as iron, can catalyze photodegradation.[13] Including a chelating agent can sequester these metals and improve stability.

Troubleshooting Common Problems

Problem	Potential Cause(s)	Troubleshooting Steps & Solutions
Loss of compound activity or inconsistent experimental results.	Photodegradation of the stock solution or during the experiment.	1. Verify Storage: Confirm that the compound is stored in an amber or opaque, tightly sealed container at the recommended temperature. 2. Prepare Fresh Solutions: Prepare fresh solutions for each experiment from the solid compound. 3. Work Under Safe Light: Conduct all manipulations under yellow or brown light, or in a darkened environment.[7] 4. Analytical Confirmation: Use HPLC or LC-MS to check the purity of your stock solution and compare it to a new, unopened sample if available.
Visible color change or precipitation in the solution.	Significant degradation has occurred.	1. Discard the Solution: Do not use the degraded solution for experiments. 2. Review Storage and Handling Procedures: Identify and rectify any lapses in light protection, temperature control, or container sealing. 3. Consider Formulation: If the compound is inherently unstable in the chosen solvent, investigate the use of stabilizing excipients or a different solvent system.
Appearance of new, unexpected peaks in analytical chromatograms (e.g., HPLC, LC-MS).	Formation of degradation products.	1. Characterize Degradants: If possible, use mass spectrometry (MS) to identify the degradation products. This can provide insight into the degradation pathway.[15] 2. Perform Forced Degradation Studies: Intentionally expose the compound to light, heat, and different pH conditions to understand its degradation profile. This can help in developing a stability-indicating analytical method.[15]

Experimental Protocols

Protocol 1: Assessing Compound Stability Under Different Storage Conditions

This protocol outlines a method to evaluate the stability of 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol under various light and temperature conditions.

Materials:

• 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol

• HPLC-grade solvent (e.g., acetonitrile or methanol)

• Clear and amber glass vials with screw caps

• Aluminum foil

• Refrigerator (2-8°C)

• Benchtop with ambient light and temperature

• Light chamber with controlled illumination (optional)

• HPLC system with a UV detector

Procedure:

• Prepare a stock solution of the compound at a known concentration (e.g., 1 mg/mL) in the chosen solvent.

• Aliquot the stock solution into the following sets of vials:

  • Set A: Clear glass vials, exposed to ambient light on a lab bench.

  • Set B: Amber glass vials, exposed to ambient light on a lab bench.

  • Set C: Clear glass vials wrapped in aluminum foil, placed on a lab bench.

  • Set D: Amber glass vials, stored in a refrigerator (2-8°C).

• At specified time points (e.g., 0, 24, 48, 72 hours, and 1 week), take a sample from each set of vials.

• Analyze each sample by HPLC to determine the concentration of the parent compound. A reverse-phase C18 column is often suitable for such compounds.[16]

• Calculate the percentage of the remaining parent compound at each time point relative to the initial concentration (time 0).

• Plot the percentage of the remaining compound versus time for each storage condition to compare stability.

Protocol 2: Development of a Stability-Indicating HPLC Method

A stability-indicating method is crucial to separate the parent compound from its degradation products.

Objective: To develop an HPLC method that can resolve the peak of 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol from any peaks corresponding to its photodegradation products.

Procedure:

• Forced Degradation:

  • Photolytic Stress: Expose a solution of the compound to intense light (e.g., in a photostability chamber or under a UV lamp) for a defined period.

  • Acid/Base Hydrolysis: Treat the compound with dilute acid (e.g., 0.1 M HCl) and dilute base (e.g., 0.1 M NaOH) at an elevated temperature.

  • Oxidative Stress: Treat the compound with a dilute solution of hydrogen peroxide (e.g., 3% H₂O₂).

  • Thermal Stress: Heat the solid compound or a solution at an elevated temperature.

• Method Development:

  • Analyze the stressed samples using a reverse-phase HPLC system.

  • Optimize the mobile phase composition (e.g., acetonitrile/water or methanol/water gradients with or without modifiers like formic acid or trifluoroacetic acid), flow rate, and column temperature to achieve baseline separation between the parent peak and all degradation peaks.

  • Use a photodiode array (PDA) detector to check for peak purity. The UV-Vis spectra across a single peak should be consistent if the peak is pure.

• Method Validation: Once a suitable method is developed, it should be validated according to ICH guidelines for parameters such as specificity, linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).[16]

Visualizations

Logical Workflow for Preventing Photodegradation

Caption: Workflow for mitigating photodegradation during storage and handling.

Hypothetical Photodegradation Pathway

Caption: Potential photodegradation pathways for a conjugated ketone system.

References

• Exploration and synthesis of curcumin analogues with improved structural stability both in vitro and in vivo as cytotoxic agents. PubMed.
• Stability and anti-inflammatory activity of the reduction-resistant curcumin analog, 2,6-dimethyl-curcumin. PubMed.
• Exploration and synthesis of curcumin analogues with improved structural stability both. [No Source Found].
• Best Practices for Safe Chemical Storage in Labor
• Stability and anti-inflammatory activity of the reduction-resistant curcumin analog, 2,6-dimethyl-curcumin. Organic & Biomolecular Chemistry (RSC Publishing).
• Practices for Proper Chemical Storage. [No Source Found].
• A Review of Recent Curcumin Analogues and Their Antioxidant, Anti- inflammatory and Anticancer Activities. Preprints.org.
• How To Protect Light Sensitive Products. LFA Tablet Presses.
• Introduction of Periodic Ketone Units on Vinyl Polymers via a Radical Alternating Copolymerization and Postpolymerization Modification: Sequence-Oriented Photodegradation in the Bulk State.
• The Role of Excipients and Package Components in the Photostability of Liquid Formulations.
• Optimizing Compound Storage for Long-Term Stability and Safety. GMP Plastics.
• Photocatalytic Degradation of Michler's Ketone in Water by UV Light Illumination Using TiO2 Photocatalyst: Identification of Intermediates and the Reaction Pathway.
• Problems Storing Light Sensitive Reagents? We have a Solution. Camlab.
• Low Moisture Excipients for Moisture-Sensitive APIs. Roquette.
• Unravelling the Keto–Enol Tautomer Dependent Photochemistry and Degradation Pathways of the Protonated UVA Filter Avobenzone.
• Ketone-functionalized conjugated organic polymers boost red-light-driven molecular oxygen-mediated oxygen
• Photocatalytic Degradation of Michler's Ketone in Water by UV Light Illumination Using TiO2 Photoc
• The Science Behind Moisture Management in Pharmaceuticals: Role of Excipients. [No Source Found].
• Analytical Methods. RSC Publishing.
• Exploring the Myth of Inert Excipients. Sigma-Aldrich.
• Insights into Photo Degradation and Stabilization Strategies of Antibody–Drug Conjug
• 1-Benzyl-3,5-bis[(E)-3-thienylmethylidene]piperidin-4-one. PMC.
• (3E,5E)-1-Benzyl-3,5-dibenzylidenepiperidin-4-one. PMC.
• Design, synthesis, ADME and biological evaluation of benzylpiperidine and benzylpiperazine deriv
• (PDF) N-benzyl-(3E,5E)-3,5-bis(2-hydroxybenzylidene)-4-piperidone.
• (PDF) A Validated RP-HPLC Method for the Determination of Piperidone Analogue of Curcumin.
• CN1583742A - Method for preparing 4-piperidyl piperidine.
• Detection method for determining piperidine residue in bulk drug.
• (PDF) ANALYTICAL METHOD DEVELOPMENT AND VALIDATION OF PIPERINE BY GAS-LIQUID CHROMATOGRAPHY.
• Analytical Methods for Piperazine Detection | PDF | High Performance Liquid Chrom
• 1-Benzyl-3,5-bis-[(E)-3-thienyl-methyl-idene]piperidin-4-one. PubMed.
• Photocatalytic one-pot alkylation of nitrobenzene with benzyl alcohol for the precise synthesis of N-benzylideneaniline over F-doped Bi2MoO6 nanosheets. Catalysis Science & Technology (RSC Publishing).

Sources

• 1. researchgate.net [researchgate.net]
• 2. Exploration and synthesis of curcumin analogues with improved structural stability both in vitro and in vivo as cytotoxic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Stability and anti-inflammatory activity of the reduction-resistant curcumin analog, 2,6-dimethyl-curcumin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. preprints.org [preprints.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. lfatabletpresses.com [lfatabletpresses.com]
• 8. csuohio.edu [csuohio.edu]
• 9. camlab.co.uk [camlab.co.uk]
• 10. gmpplastic.com [gmpplastic.com]
• 11. innovadesigngroup.co.uk [innovadesigngroup.co.uk]
• 12. Low Moisture Excipients for Moisture-Sensitive APIs [roquette.com]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. pubs.rsc.org [pubs.rsc.org]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Chromatography Optimization for 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol

Welcome to the Technical Support Center. This guide is engineered for researchers, synthetic chemists, and drug development professionals facing challenges in the purification of complex functionalized piperidines.

Purifying 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol (a reduced derivative of the widely studied 3,5-bis(benzylidene)-4-piperidone cytotoxic scaffolds[1]) presents a unique set of chromatographic challenges. The molecule possesses a highly lipophilic bis-benzylidene core, a hydrogen-bond donating secondary alcohol, and a basic tertiary amine (N-benzyl group). This guide deconstructs the physicochemical interactions at play and provides field-proven, self-validating protocols to achieve high-purity isolation.

Mechanistic Insights: Why Standard Silica Fails

When attempting to purify basic amines on standard normal-phase silica gel, researchers frequently encounter severe peak tailing, poor resolution, or irreversible adsorption.

The Causality: Standard bare silica gel contains acidic silanol groups (Si-OH) on its surface. The tertiary amine of the 1-benzyl piperidine ring acts as a strong Lewis base, leading to an ion-exchange mechanism and strong hydrogen bonding with these silanols[2],[3]. Furthermore, the secondary alcohol at the C4 position provides an additional hydrogen-bond anchoring point, exacerbating the retention.

To resolve this, the chromatographic system must be modified to suppress these acid-base interactions, either by neutralizing the mobile phase or altering the stationary phase[4].

Figure 1: Acid-Base interaction mechanism on silica and the dual-pathway resolution strategy.

Step-by-Step Experimental Protocol

To achieve a self-validating purification system, every step from column packing to fraction concentration must be controlled. We recommend using a Triethylamine (TEA) modified mobile phase on standard silica, or an Amine-bonded stationary phase if TEA removal is problematic downstream.

Protocol A: TEA-Modified Normal Phase Chromatography

Note: TEA dynamically caps the acidic silanols, allowing the piperidinol to elute based on its inherent lipophilicity rather than basicity[2].

• Solvent Preparation: Prepare a mobile phase gradient of Hexane and Ethyl Acetate (EtOAc). Add 1% (v/v) Triethylamine (TEA) to both the non-polar and polar solvent reservoirs. Mix thoroughly.

• Column Equilibration (Critical Step): Slurry-pack the silica gel column using the Hexane + 1% TEA mixture. Flush the packed column with at least 2-3 column volumes (CV) of the TEA-containing solvent. Validation: The column is equilibrated when the eluent pH tests basic on indicator paper.

• Sample Loading: Dissolve the crude 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol in a minimum volume of Dichloromethane (DCM) or the starting mobile phase. Apply evenly to the column head. Avoid using acidic solvents (like chloroform containing HCl traces) which can protonate the amine.

• Gradient Elution:

  • Start with 90:10 Hexane:EtOAc (+1% TEA) for 2 CVs to elute highly non-polar impurities (e.g., unreacted benzaldehyde).

  • Gradually increase polarity to 70:30 Hexane:EtOAc (+1% TEA). The target piperidinol typically elutes in this window.

  • Light Protection: Wrap the column in aluminum foil. The (E,E)-diene system is susceptible to photo-isomerization into (E,Z) isomers under prolonged exposure to ambient UV light[5].

• Post-Purification: Pool the product-containing fractions. Remove solvents under reduced pressure. To remove residual TEA, place the flask under high vacuum (0.1 mbar) for 12 hours, or perform an azeotropic distillation by adding toluene and re-evaporating[2].

Figure 2: Optimized step-by-step workflow for the purification of basic piperidinol derivatives.

Quantitative Data & Strategy Selection

Use the following tables to select the appropriate stationary phase and mobile phase modifiers based on your specific laboratory constraints.

Table 1: Stationary Phase Comparison for Basic Piperidines

Stationary Phase	Mechanism of Action	Pros	Cons
Bare Silica (Si-OH)	Hydrogen bonding / Adsorption	Inexpensive, high capacity.	Requires basic modifiers (TEA); causes tailing if un-capped[2].
Amine-Bonded Silica (NH2)	Normal phase (deactivated)	No TEA required; sharp peaks for amines[4].	Expensive; lower loading capacity; sensitive to oxidation.
Neutral Alumina	Surface adsorption	Avoids silica's strong acidity.	Poor resolution for closely related diasteromers.

Table 2: Mobile Phase Modifier Efficacy

Modifier	Concentration	Volatility (Boiling Point)	Removal Strategy
Triethylamine (TEA)	1.0 - 2.0% v/v	89 °C	Rotary evaporation followed by high vacuum or toluene azeotrope[2].
Ammonium Hydroxide	0.5 - 1.0% v/v	N/A (Aqueous gas)	Highly volatile, but introduces trace water to the column.
Diethylamine (DEA)	1.0% v/v	55 °C	Easier to evaporate than TEA, but highly pungent and reactive.

Troubleshooting & FAQs

Q: I loaded my crude mixture onto a standard silica column, and the product is irreversibly stuck at the baseline, even with 100% EtOAc or MeOH. A: This is the classic symptom of unmitigated silanol-amine binding. The basic tertiary amine of the piperidine ring has protonated, forming a strong ionic bond with the silica[2]. Resolution: You must basify the mobile phase. Flush the column with 5% TEA in EtOAc or 5% TEA in DCM/MeOH. In the future, pre-equilibrate the column with 1-2% TEA before loading.

Q: My NMR shows a mixture of isomers, but I only synthesized the (E,E) isomer. Did the chromatography degrade my product? A: 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol contains an extended conjugated system that is highly susceptible to photo-isomerization. Exposure to ambient fluorescent lighting or sunlight during the slow process of column chromatography can convert the stable (E,E) configuration into (E,Z) or (Z,Z) isomers[5]. Resolution: Wrap your chromatography column and fraction collection tubes in aluminum foil. Evaporate fractions immediately in a darkened fume hood.

Q: I used TEA to purify my compound, but I cannot get rid of the residual TEA peaks in my 1H-NMR (triplet at 1.0 ppm, quartet at 2.5 ppm). A: TEA can stubbornly co-evaporate or form a sticky residue with lipophilic compounds. Resolution: Dissolve your purified product in a small amount of toluene and evaporate it under reduced pressure. The toluene forms an azeotrope with TEA, pulling it out of the matrix. Repeat this 2-3 times, then place the sample on a high-vacuum line (<0.1 Torr) overnight[2].

Q: Can I use Reverse-Phase (C18) chromatography instead? A: Yes, but the extreme lipophilicity of the bis-benzylidene core makes it highly retained on C18 columns. You would require a mobile phase with a very high percentage of organic modifier (e.g., 90-100% Acetonitrile or Methanol), and you still need a buffer (like 0.1% Formic Acid or Ammonium Acetate) to control the ionization state of the amine. For preparative scale, normal phase with TEA or Amine-functionalized silica[4] is generally more cost-effective and provides higher loading capacities.

References

• Investigation on liquid chromatographic separation of basic compounds using silica column with aqueous/organic mobile phase containing triethylamine and acetic acid. PubMed (NIH). Available at:[Link]

• Method Development Strategies for Amine Bonded Phase Columns for Medium Pressure Liquid Chromatography. Teledyne ISCO. Available at:[Link]

• (3E,5E)-1-Benzyl-3,5-bis(2-fluorobenzylidene)piperidin-4-one. IUCr Journals. Available at:[Link]

• Design, Characterization, and Hematopoietic Efficacy of a Fluorinated Pyrazolopiperidine Inclusion Complex. MDPI. Available at:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. Investigation on liquid chromatographic separation of basic compounds using silica column with aqueous/organic mobile phase containing triethylamine and acetic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. teledyneisco.com [teledyneisco.com]
• 5. journals.iucr.org [journals.iucr.org]

Technical Support Center: Strategies to Mitigate Off-Target Toxicity of 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for researchers working with 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol and related compounds. This guide is designed to provide in-depth troubleshooting assistance and strategic guidance for mitigating off-target toxicity in healthy, non-cancerous cell lines.

The core structure of your compound belongs to a class of molecules, diarylidene-4-piperidones and their derivatives, which are recognized for their potential as inhibitors of the Signal Transducer and Activator of Transcription 3 (STAT3) signaling pathway.[1][2] STAT3 is a well-documented oncogene that is persistently activated in a high percentage of cancers, making it a prime therapeutic target.[3][4] In healthy cells, however, STAT3 activation is tightly regulated and plays essential roles in various cellular processes.[5] This dual role is central to the challenge of selective cancer cell targeting.

This document provides a framework for understanding, identifying, and reducing the off-target effects of your compound to enhance its therapeutic index.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the off-target toxicity of STAT3 inhibitors.

Q1: What are "off-target" effects and why are they a primary concern with my compound?

A1: Off-target effects occur when a small molecule inhibitor binds to proteins other than its intended therapeutic target.[6] These unintended interactions can lead to unforeseen biological responses and toxicity in both healthy and cancerous cells.[7] For a STAT3 inhibitor like 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol, off-target toxicity is a critical hurdle because it can cause damage to healthy tissues, leading to a narrow therapeutic window and limiting the potential for clinical translation.[8][9] Minimizing these effects is crucial for developing a safe and effective therapeutic agent.[10]

Q2: My compound is designed to inhibit STAT3, which is overactive in cancer cells. Why does it still show toxicity in healthy cell lines?

A2: There are two primary reasons for this observation:

• On-Target, Off-Tissue Toxicity: STAT3 is not exclusive to cancer cells; it's a vital transcription factor in healthy cells, regulating processes like immune response, inflammation, and cell survival.[4][5] Therefore, even perfect inhibition of STAT3 (on-target) can disrupt normal cellular functions in healthy tissues, leading to toxicity.

• Off-Target Toxicity: The compound may be binding to other structurally similar proteins or "off-targets" that are essential for the survival of healthy cells. This is a common challenge with small molecule inhibitors and can lead to toxicity that is independent of STAT3 inhibition.[7][11]

Q3: What are the essential first steps to characterize the toxicity I'm observing in my healthy cell lines?

A3: A systematic approach is crucial.

• Determine the IC50 in Multiple Cell Lines: First, establish the half-maximal inhibitory concentration (IC50) of your compound in your target cancer cell line(s) and, critically, in several healthy/normal cell lines (e.g., primary fibroblasts, endothelial cells, or non-cancerous epithelial cells).[12][13] This will quantify the compound's therapeutic index (the ratio of toxic concentration in normal cells to effective concentration in cancer cells).

• Perform Multiple Cytotoxicity Assays: Relying on a single assay can be misleading.[14] Use at least two different methods that measure distinct cellular processes. For instance, combine a metabolic assay (like MTT or Resazurin) with an assay that measures membrane integrity (like LDH release) or cell death (like Annexin V/PI staining).[15] This helps differentiate between cytostatic (inhibiting proliferation) and cytotoxic (killing cells) effects.[14]

• Confirm Target Engagement: Use a cellular thermal shift assay (CETSA) or a NanoBRET™ assay to confirm that your compound is engaging with STAT3 inside the cell at the concentrations where you observe a phenotypic effect.[6] This helps correlate target binding with the observed toxicity.

Part 2: Troubleshooting Guide for Unexpected Toxicity

This guide provides structured advice for specific experimental challenges.

Problem/Observation	Potential Cause	Recommended Action & Rationale
High toxicity observed in both cancer and healthy cell lines at similar concentrations (Low Therapeutic Index).	1. Dominant off-target effects are killing cells indiscriminately.[7]2. The compound is a general cytotoxic agent.3. The on-target effect (STAT3 inhibition) is equally detrimental to the healthy cells chosen.	1. Validate On-Target Effect: Use CRISPR/Cas9 or siRNA to knock down STAT3 in your cancer cell line. If the knockdown cells become resistant to your compound, it suggests the effect is at least partially on-target. If they remain sensitive, the toxicity is likely due to off-target mechanisms.[7]2. Use a Structurally Related Inactive Control: Synthesize or obtain a close structural analog of your compound that does not inhibit STAT3. If this inactive control still causes toxicity, it strongly points to an off-target effect.[6]3. Expand Healthy Cell Line Panel: Test against a wider variety of normal cells from different tissues to see if the toxicity is universal or tissue-specific.[13]
The observed phenotype (e.g., rapid apoptosis) doesn't match the expected outcome of STAT3 inhibition (e.g., reduced proliferation).	1. An off-target interaction is causing a different, more potent cellular response.[6]2. The compound is unstable in the culture medium, and a degradation product is causing toxicity.	1. Perform a Broad Kinase or Proteomic Screen: Use computational modeling or experimental screening panels to predict and identify potential off-target binding partners.[11]2. Assess Compound Stability: Use HPLC or LC-MS to analyze the concentration and integrity of your compound in the cell culture medium over the time course of your experiment.[6]
Results are inconsistent between experiments.	1. Variations in cell culture conditions (passage number, cell density).2. Compound precipitation or degradation upon dilution.3. Inconsistent solvent (e.g., DMSO) concentrations across wells.	1. Standardize Cell Culture: Use cells within a defined low passage number range and ensure they are seeded at a consistent density and are in the logarithmic growth phase for all experiments.[6]2. Check Compound Solubility: Visually inspect your diluted compound solutions under a microscope for precipitation. Determine the maximum soluble concentration in your final culture medium.3. Maintain Consistent Vehicle Control: Ensure the final concentration of the vehicle (e.g., DMSO) is identical and non-toxic across all wells, including untreated controls.[16]

Part 3: Essential Protocols & Methodologies

Protocol 1: Determining Differential Cytotoxicity using a Resazurin-Based Assay

This protocol allows for the quantitative comparison of your compound's effect on cancer versus healthy cell lines. Resazurin is a non-destructive metabolic indicator that allows for kinetic monitoring.[15]

Materials:

• Target cancer cell line and relevant healthy cell line(s).

• Complete culture medium appropriate for each cell line.

• 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol (stock solution in DMSO).

• Resazurin sodium salt solution (e.g., 0.15 mg/mL in PBS, sterile filtered).

• 96-well clear-bottom, black-walled plates (for fluorescence).

• Fluorescence plate reader (Excitation ~560 nm, Emission ~590 nm).

Procedure:

• Cell Seeding: Seed both cancer and healthy cells into separate 96-well plates at their predetermined optimal density (e.g., 5,000-10,000 cells/well in 100 µL of medium). Allow cells to adhere and resume logarithmic growth for 18-24 hours.

• Compound Preparation: Prepare a 2X serial dilution series of your compound in complete culture medium. Start from a high concentration (e.g., 100 µM) and go down to a low nanomolar range. Also, prepare a 2X medium-only control and a 2X vehicle (DMSO) control.

• Cell Treatment: Carefully remove 100 µL of medium from each well and add 100 µL of the 2X compound dilutions, resulting in a final 1X concentration. This minimizes disturbance to the cell monolayer.

• Incubation: Incubate the plates for a relevant duration (e.g., 48 or 72 hours) at 37°C in a CO₂ incubator.

• Resazurin Addition: Add 20 µL of Resazurin solution to each well (for a final concentration of ~0.015 mg/mL).

• Final Incubation: Incubate for 2-4 hours, or until the medium-only control wells have turned a distinct pink/purple color.

• Measurement: Read the fluorescence on a plate reader.

• Data Analysis:

  • Subtract the background fluorescence (wells with medium and Resazurin but no cells).

  • Normalize the data by setting the vehicle-control wells to 100% viability and the "no-cell" control to 0% viability.

  • Plot the normalized viability (%) against the log of the compound concentration and use a non-linear regression (sigmoidal dose-response) to calculate the IC50 value for each cell line.

  • Calculate the Therapeutic Index (TI): TI = IC50 (Healthy Cell Line) / IC50 (Cancer Cell Line). A higher TI indicates better cancer cell selectivity.

Visualizing the Experimental Workflow

The following diagram outlines the systematic process for investigating and mitigating off-target toxicity.

Caption: Workflow for characterizing and reducing off-target toxicity.

Part 4: Advanced Strategies for Toxicity Reduction

If initial troubleshooting confirms that the inherent properties of the compound lead to off-target toxicity, more advanced drug delivery or chemical modification strategies are required.

Q&A: Advanced Mitigation Strategies

Q4: My compound has confirmed off-target liabilities. How can I modify it to be more selective for cancer cells?

A4: Two powerful strategies are prodrug design and targeted nanoparticle delivery. These approaches aim to keep the drug inactive or sequestered until it reaches the tumor site, thereby sparing healthy tissues.[8][17]

1. Prodrug Strategies: Keeping the Compound "Off" in Healthy Tissue

A prodrug is a chemically modified, inactive version of a drug that is converted into its active form by specific conditions prevalent in the tumor microenvironment (TME).[18]

• How it Works: You can mask the active part of your compound (e.g., the hydroxyl group at the 4-position of the piperidinol ring) with a chemical linker. This linker is designed to be cleaved only by factors that are overexpressed in tumors, such as specific enzymes (e.g., matrix metalloproteases, β-glucuronidase) or conditions like hypoxia or lower pH.[8][19]

• Causality: Healthy tissues lack these specific triggers, so the prodrug passes through without being activated, significantly reducing systemic toxicity.[18] The active drug is released preferentially at the tumor site, increasing its local concentration and efficacy.[20] Light-activated prodrugs offer another layer of external control, where the drug is only activated when a specific wavelength of light is shone on the tumor.[21]

Caption: Mechanism of a tumor-activated prodrug strategy.

2. Nanoparticle-Based Drug Delivery: Hiding the Compound from Healthy Tissue

Encapsulating your compound within a nanoparticle (e.g., a liposome or a polymeric nanoparticle) can dramatically alter its biodistribution and reduce off-target effects.[22][23]

• How it Works: The drug is loaded into a biocompatible nanocarrier.[24] The surface of this carrier can be engineered in several ways:

  • Passive Targeting: Nanoparticles of a certain size (typically <100 nm) naturally accumulate in tumors due to the "Enhanced Permeability and Retention" (EPR) effect, where leaky tumor blood vessels allow nanoparticles to enter, but poor lymphatic drainage traps them there.[19][25]

  • Active Targeting: The nanoparticle surface can be decorated with ligands (like antibodies or peptides) that bind to receptors overexpressed on cancer cells.[22][26] This further enhances selective uptake by the tumor.

• Causality: Encapsulation protects healthy tissues from exposure to the free drug, minimizing systemic toxicity.[10][27] The controlled release of the drug at the tumor site ensures a high local concentration, maximizing its anti-cancer effect while lowering the required overall dose.[28][29]

Caption: Active targeting of a drug-loaded nanoparticle to a cancer cell.

By implementing these advanced, logic-based strategies, researchers can systematically overcome the challenge of off-target toxicity, paving the way for the development of more precise and effective cancer therapies.

Sources

• 1. (3E,5E)-1-Benzyl-3,5-dibenzyl­idenepiperidin-4-one - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of a novel diphenyl piperidinone-naphthoquinone STAT3 inhibitor as chemoimmunotherapeutic agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Multifaced Role of STAT3 in Cancer and Its Implication for Anticancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Highlighted STAT3 as a potential drug target for cancer therapy [bmbreports.org]
• 5. Overview of the STAT-3 signaling pathway in cancer and the development of specific inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]
• 9. toxicology.org [toxicology.org]
• 10. Nanoparticle drug delivery - Wikipedia [en.wikipedia.org]
• 11. Frontiers | Novel Computational Approach to Predict Off-Target Interactions for Small Molecules [frontiersin.org]
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• 13. academic.oup.com [academic.oup.com]
• 14. Drug toxicity assessment: cell proliferation versus cell death - PMC [pmc.ncbi.nlm.nih.gov]
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• 16. In Vitro Cytotoxicity Determination: Avoiding Pitfalls | IntechOpen [intechopen.com]
• 17. Developing the next generation of drug delivery technologies [astrazeneca.com]
• 18. Strategies for the development of stimuli-responsive small molecule prodrugs for cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Prodrug Applications for Targeted Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. creative-diagnostics.com [creative-diagnostics.com]
• 22. traditionalmedicine.actabotanica.org [traditionalmedicine.actabotanica.org]
• 23. Nanoparticles as Drug Delivery Systems: A Review of the Implication of Nanoparticles’ Physicochemical Properties on Responses in Biological Systems | MDPI [mdpi.com]
• 24. Nanoparticles-Based Small Molecule Drugs Delivery - CD Bioparticles [cd-bioparticles.com]
• 25. Targeted drug delivery strategies for precision medicines - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Nanoparticle-based targeted drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 27. Nanoparticle-Based Drug Delivery in Cancer Therapy and Its Role in Overcoming Drug Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 28. Smart Drug Delivery for Targeted Therapeutics via Remotely Controlled Microdevices | IntechOpen [intechopen.com]
• 29. Delivery systems for small molecule drugs, proteins, and DNA: the neuroscience/biomaterial interface - PubMed [pubmed.ncbi.nlm.nih.gov]

overcoming crystallization issues in 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol synthesis

Welcome to the technical support center for the synthesis and purification of 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol. This guide is designed for researchers, scientists, and drug development professionals to navigate the common yet challenging final step of any synthesis: crystallization. Here, we address specific issues you may encounter, explaining the underlying chemical principles and providing actionable, field-tested protocols to achieve a high-purity, crystalline final product.

Section 1: Troubleshooting Guide

This section is structured as a diagnostic tool. Identify the symptom you are observing in your experiment and follow the proposed causes and solutions.

Issue 1: My reaction is complete, but I have an intractable oil or tar, not a solid.

This is the most common initial challenge and almost always points to one primary cause: impurities. The synthesis of this target molecule, a variation of the Claisen-Schmidt condensation, is prone to side reactions.[1][2] Attempting to crystallize this crude mixture directly will invariably lead to failure.

• Primary Cause: Impurity Load The crude product likely contains a mixture of unreacted starting materials (N-benzyl-4-piperidone, benzaldehyde), the mono-substituted intermediate, and other side products from self-condensation reactions.[3][4] These impurities act as "crystal lattice disruptors," preventing the ordered arrangement required for crystallization and resulting in an oil.[5][6]

• Solution: Do Not Attempt Direct Crystallization. Purify First. Protocol 1: Purification via Flash Column Chromatography

  • Preparation: Concentrate your crude reaction mixture in vacuo to remove the bulk solvent. Do not heat excessively.

  • Adsorption: Adsorb the resulting crude oil onto a small amount of silica gel. This is done by dissolving the oil in a minimal amount of a volatile solvent (like dichloromethane or ethyl acetate), adding silica gel to form a free-flowing powder, and then removing the solvent by rotary evaporation.

  • Column Setup: Prepare a silica gel column. The mass of silica should be approximately 50 times the mass of your crude product (e.g., 50g silica for 1g crude).

  • Solvent System (Eluent): A good starting point for this class of compounds is a hexane/ethyl acetate gradient. Begin with a non-polar mixture (e.g., 95:5 hexane:ethyl acetate) and gradually increase the polarity. The target compound is relatively non-polar but the piperidone core provides some polarity.

  • Elution & Monitoring: Load the adsorbed crude product onto the column. Begin elution and collect fractions. Monitor the fractions by Thin Layer Chromatography (TLC) to identify those containing the pure desired product.

  • Isolation: Combine the pure fractions and remove the solvent in vacuo. You should now have a purified, amorphous solid or a highly viscous oil, which is now ready for crystallization attempts.

Issue 2: My purified product "oils out" during crystallization instead of forming crystals.

"Oiling out" occurs when the solute comes out of solution at a temperature above its melting point, forming a liquid phase instead of a solid.[7][8] This is a sign that the supersaturation is occurring too rapidly or under conditions where the compound is still molten.

• Possible Causes & Solutions:

  • Cause A: Cooling Too Rapidly. A sudden drop in temperature doesn't give molecules time to align into an ordered crystal lattice.[8]

    • Solution: Slow down the cooling process. Insulate the crystallization flask by wrapping it in glass wool or placing it within a larger beaker containing warm water (a makeshift water jacket). Allow it to cool to room temperature over several hours before moving it to a refrigerator.[9]

  • Cause B: Inappropriate Solvent Boiling Point. The boiling point of your solvent may be too high, causing the solution to remain hot even as it becomes supersaturated upon cooling.[10]

    • Solution: Choose a solvent with a lower boiling point. For example, if you are using toluene (b.p. 111 °C), consider trying ethyl acetate (b.p. 77 °C) or even a mixture.[10]

  • Cause C: High Solute Concentration. The solution is too concentrated, causing the compound to crash out of solution above its melting point.[8]

    • Solution: Re-heat the mixture to dissolve the oil, then add a small amount (10-20% more) of the hot solvent to create a slightly more dilute solution. Then, proceed with slow cooling.[7]

Issue 3: I have a clear, purified solution, but no crystals form upon cooling.

This indicates that the solution is supersaturated, but the kinetic barrier for nucleation—the formation of the initial crystal "seed"—has not been overcome.[7] Several techniques can be employed to induce crystallization.

• Solutions: How to Induce Nucleation

  • Scratching: Use a glass rod to gently scratch the inner surface of the flask at the air-liquid interface.[11] The microscopic imperfections on the glass provide a high-energy surface that acts as a nucleation point.

  • Seeding: If you have a tiny crystal of the pure compound from a previous batch, add it to the supersaturated solution. This "seed" crystal provides a perfect template for further crystal growth.[11][12]

  • Reducing Solvent Volume: It is possible that too much solvent was used initially.[7] Gently heat the solution and boil off a portion of the solvent (e.g., 20-30% of the volume). Then, allow the more concentrated solution to cool slowly.

  • Ultrasonic Bath: Place the flask in an ultrasonic bath for a few minutes. The ultrasonic waves can create localized areas of high pressure, which can help induce nucleation.

Issue 4: The crystals that form are very fine needles or a powder.

While technically a solid, a microcrystalline powder is often a sign of a crystallization process that occurred too quickly.[13] The primary issue is that rapid crystal growth incorporates impurities and solvent into the lattice, reducing purity. Large, well-defined crystals are generally purer.[14]

• Cause: High Rate of Nucleation Too many crystal nuclei form at once, leading to competition for the dissolved compound and resulting in small crystals.[8]

• Solution: Reduce the Rate of Supersaturation

  • Slower Cooling: This is the most effective method. Use the insulation techniques described in Issue 2.

  • Use Less Solvent: While seemingly counterintuitive, starting with the absolute minimum amount of hot solvent required for dissolution means the solution will be less supersaturated at any given cooled temperature, slowing growth.[9]

  • Solvent System Optimization: Consider a solvent pair. Dissolve the compound in a minimal amount of a "good" solvent (one in which it is highly soluble, like dichloromethane or THF). Then, slowly add a "poor" or "anti-solvent" (one in which it is insoluble, like hexane or water) dropwise at a slightly elevated temperature until the solution just begins to turn cloudy. Add a drop or two of the good solvent to clarify, then allow it to cool slowly.[15] This technique, known as solvent layering or anti-solvent crystallization, provides exquisite control over the rate of supersaturation.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the best starting solvent to try for crystallizing this compound?

There is no "magic" solvent, and the choice is often empirical.[13] However, based on the structure of 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol (a large, relatively non-polar molecule with a polar carbonyl group), a good starting point is a solvent of intermediate polarity.

• Recommended Solvents to Screen: Ethanol, isopropanol, ethyl acetate, or a mixture of toluene and heptane. Ethanol is frequently used for similar piperidone derivatives.[16][17]

• Systematic Approach: A systematic screening is the most reliable method.[18]

Protocol 2: Systematic Solvent Screening

1. Place ~10-20 mg of your purified compound into several small test tubes.

2. To each tube, add a different solvent (e.g., ethanol, ethyl acetate, toluene, acetone, acetonitrile, hexane) dropwise at room temperature. Note the solubility.

3. If a compound is insoluble at room temperature, heat the tube gently. An ideal solvent will dissolve the compound completely when hot.

4. If the compound dissolves, allow the tube to cool slowly to room temperature and then in an ice bath.

5. Observe: The best solvent is one where the compound is highly soluble when hot and poorly soluble when cold, resulting in a good yield of crystals.

Q2: How does the purity of my starting materials affect the final crystallization?

Purity is paramount. Crystallization is a purification technique, but it is not magic.[19] Starting a crystallization with grossly impure material is the leading cause of failure.[6]

• Impact of Impurities:

  • Inhibition: Impurities can adsorb to the surface of growing crystals, disrupting the lattice and stopping further growth.[5]

  • Oiling Out: Impurities can lower the melting point of the mixture (freezing point depression), increasing the likelihood of oiling out.[7]

  • Reduced Yield: A significant portion of your compound may remain dissolved in the mother liquor along with the soluble impurities.[9]

Q3: Can I reuse the mother liquor to get more product?

Yes, this is a common practice to improve overall yield. The mother liquor (the solution left after filtering your crystals) is saturated with your compound. By concentrating the mother liquor (e.g., reducing the volume by half on a rotary evaporator) and re-cooling, you can often obtain a second crop of crystals. Be aware that this second crop will likely be less pure than the first, as the impurities are also concentrated in the mother liquor.

Q4: My compound is colored. How do I know if the color is from an impurity?

The target molecule, with its extended conjugated system, is expected to be a colored solid (likely yellow or pale orange). However, dark brown or black tars indicate significant impurities, likely polymeric side products from the condensation reaction. If you have a light-colored, crystalline product, the color is likely intrinsic to the molecule. If you suspect a colored impurity in a lightly colored product, you can try hot filtration with a small amount of activated charcoal, but this should be done with caution as charcoal can also adsorb your desired product.[20]

Section 3: Visualization & Workflows

Logical Troubleshooting Workflow

This diagram outlines the decision-making process when moving from the crude reaction product to pure crystals.

Caption: Decision workflow for purification and crystallization.

Solvent Selection Principles

The choice of a crystallization solvent is governed by the principle of "like dissolves like," balanced with the need for differential solubility at different temperatures.

Sources

• 1. Claisen–Schmidt condensation - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. An efficient and selective microwave-assisted Claisen-Schmidt reaction for the synthesis of functionalized benzalacetones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A green synthesis approach toward large-scale production of benzalacetone via Claisen–Schmidt condensation - RSC Advances (RSC Publishing) DOI:10.1039/D2RA05320A [pubs.rsc.org]
• 5. Impact of Impurities on Crystallization and Product Quality: A Case Study with Paracetamol | MDPI [mdpi.com]
• 6. A Structured Approach To Cope with Impurities during Industrial Crystallization Development - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. vapourtec.com [vapourtec.com]
• 13. unifr.ch [unifr.ch]
• 14. Crystallization - Wikipedia [en.wikipedia.org]
• 15. Getting crystals your crystallographer will treasure: a beginner’s guide - PMC [pmc.ncbi.nlm.nih.gov]
• 16. 1-Benzyl-3,5-bis­[(E)-3-thienyl­methyl­idene]piperidin-4-one - PMC [pmc.ncbi.nlm.nih.gov]
• 17. chemrevlett.com [chemrevlett.com]
• 18. mt.com [mt.com]
• 19. chem.libretexts.org [chem.libretexts.org]
• 20. community.wvu.edu [community.wvu.edu]

optimizing solvent selection for 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol extraction

Welcome to the technical support guide for the extraction of 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol . This document is designed for researchers, medicinal chemists, and process development scientists who are working with this class of compounds. The following sections provide in-depth FAQs and troubleshooting guides to help you navigate the challenges of solvent selection and optimize your extraction efficiency and purity.

Understanding Your Molecule: Physicochemical Properties

Before any successful extraction, a clear understanding of the target molecule's properties is paramount. 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol is a moderately large, multi-functional molecule. Its behavior in different solvents is governed by the interplay of its structural features:

• Piperidine Ring: Contains a basic tertiary amine (the nitrogen atom), making the molecule susceptible to pH changes. This is a key handle for purification.[1][2]

• Hydroxyl Group (-OH): The presence of the alcohol at the 4-position introduces polarity and the capacity for hydrogen bonding (both as a donor and acceptor). This feature distinguishes it from its piperidin-4-one precursor.

• Benzyl & Phenylmethylidene Groups: These large, non-polar aromatic moieties dominate the molecule's surface area, contributing significant non-polar character.

This combination of a polar hydroxyl group, a basic nitrogen, and extensive non-polar regions results in a molecule of moderate overall polarity . The ideal solvent will effectively solvate all these features.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the principles of solvent selection for this specific extraction.

Q1: What are the most critical factors when choosing an extraction solvent for this compound?

A1: The ideal solvent must satisfy several criteria to be effective.[3]

• High Selectivity: It should dissolve the target piperidinol derivative well, while leaving impurities (e.g., unreacted starting materials, byproducts) behind in the initial phase.

• Immiscibility: For liquid-liquid extraction, the solvent must be immiscible with the initial solution phase (typically aqueous).

• Density Difference: A significant density difference between the organic and aqueous phases ensures a sharp, clear interface and straightforward separation.[4]

• Moderate Boiling Point: The solvent should be volatile enough to be easily removed under reduced pressure without requiring excessive heat, which could degrade the target compound.[3]

• Chemical Inertness: The solvent must not react with your target compound.

• Safety and Cost: The solvent should be as non-toxic and non-flammable as possible, and its cost should be reasonable for the scale of your work.

Q2: Based on its structure, which solvents are good starting points?

A2: Given the molecule's moderate polarity, you should start with solvents in a similar polarity range.

• Excellent Initial Choices: Ethyl acetate (EtOAc) and Dichloromethane (DCM) are often the best starting points. EtOAc is less dense than water, while DCM is denser. Both are effective at dissolving moderately polar compounds. Several protocols for related piperidine derivatives successfully use ethyl acetate.[5]

• Other Possibilities: Diethyl ether can be effective but is highly volatile and flammable. Chloroform is another option, but its toxicity is a concern.

• Poor Choices: Highly non-polar solvents like hexanes or heptane will likely have poor solubility for your compound due to the polar hydroxyl group. Highly polar solvents like methanol or ethanol are often miscible with water, making them unsuitable for standard liquid-liquid extraction.[6]

Table 1: Properties of Recommended Starting Solvents

Solvent	Polarity Index	Density (g/mL)	Boiling Point (°C)	Water Immiscible?	Notes
Ethyl Acetate	4.4	0.902	77.1	Yes	Good all-around choice; less toxic than DCM.
Dichloromethane (DCM)	3.1	1.33	39.6	Yes	Excellent solvent, but more toxic and volatile.
Diethyl Ether	2.8	0.713	34.6	Yes	Highly flammable and prone to peroxide formation.
Toluene	2.4	0.867	110.6	Yes	May be useful if impurities are highly polar.

Q3: How can I leverage the basic nitrogen atom for purification during extraction?

A3: The basicity of the piperidine nitrogen is a powerful tool for purification via acid-base extraction .[1][2] The principle is to reversibly change the polarity and solubility of your compound.

• Step 1 (Acid Wash): Dissolve your crude mixture in an organic solvent (e.g., ethyl acetate). Wash this solution with a dilute aqueous acid (e.g., 1 M HCl). The basic nitrogen will be protonated, forming a water-soluble ammonium salt. Your target compound will move into the aqueous layer, while non-basic, neutral organic impurities remain in the organic layer.

• Step 2 (Basification): Separate the aqueous layer. Add a base (e.g., 2 M NaOH or NaHCO₃) to neutralize the acid and deprotonate the ammonium salt, regenerating the neutral, organic-soluble piperidinol.

• Step 3 (Final Extraction): Extract the now basic aqueous solution with a fresh organic solvent (e.g., ethyl acetate) to recover your purified compound.[1]

This technique is highly effective for separating your basic product from any neutral or acidic impurities.

Troubleshooting Guide

This section provides solutions to specific problems you may encounter during the extraction process.

Problem: Low Extraction Yield

Possible Cause 1: Incorrect Solvent Polarity The chosen solvent may not be optimal for your compound.

• Solution: Perform a small-scale solubility test. Place a few milligrams of your crude material into several vials and add 1 mL of different candidate solvents (e.g., hexane, toluene, diethyl ether, ethyl acetate, DCM). A good extraction solvent will fully dissolve the compound.

Possible Cause 2: Insufficient Number of Extractions A single extraction rarely removes all the desired compound.

• Solution: Multiple extractions with smaller volumes of solvent are more efficient than a single extraction with a large volume.[2] For a typical procedure, perform three sequential extractions of the aqueous layer, combining the organic extracts afterward.

Possible Cause 3: Unfavorable pH If the aqueous phase is slightly acidic, a portion of your basic compound may be protonated and remain in the water layer, reducing your yield in the organic phase.

• Solution: Before extraction with an organic solvent, ensure the aqueous solution is neutral or slightly basic (pH 8-9) by adding a suitable base like sodium bicarbonate or sodium hydroxide solution.[5] This ensures your compound is in its neutral, most organic-soluble form.

Problem: An Emulsion Forms at the Solvent Interface

An emulsion is a stable suspension of one liquid within another, appearing as a cloudy or "milky" third layer that prevents clean separation.

Possible Cause 1: Vigorous Shaking Overly aggressive shaking can create fine droplets that are slow to coalesce.[7]

• Solution: Instead of vigorous shaking, gently invert the separatory funnel 10-15 times, venting frequently.[4] This allows for sufficient surface area contact for extraction without high shear forces.

Possible Cause 2: High Concentration of Surfactant-like Impurities Some impurities can act as soaps, stabilizing the emulsion.

• Solution: "Salting Out" Add a saturated solution of sodium chloride (brine) to the separatory funnel.[7] This increases the ionic strength and density of the aqueous layer, which disrupts the emulsion and forces the organic components into the organic phase.

Problem: The Compound Precipitates Between Layers

Possible Cause: Poor Solubility in Both Phases The compound may be "crashing out" of solution at the interface, often due to being less soluble in the organic solvent than anticipated or due to high concentration.

• Solution 1: Dilute the System. Add more of both the organic and aqueous phases to reduce the overall concentration.

• Solution 2: Use a Stronger Co-solvent. Add a small amount of a more polar, miscible solvent like methanol or isopropanol to the organic layer to help dissolve the precipitate.[8] Be aware that this may also pull more polar impurities into your organic layer.

• Solution 3: Filter the Interface. If a solid has formed, drain both layers and filter the solid. The solid can then be redissolved in a more suitable solvent and re-processed.

Problem: I Can't See the Interface Between the Layers

Possible Cause: Darkly Colored Solutions or Similar Refractive Indices

• Solution 1: Use a Light Source. Shine a flashlight through the side of the separatory funnel; the light will often scatter at the interface, making it visible.[9]

• Solution 2: Agitate Gently. Gently swirl the funnel and watch for the movement of the boundary line.

• Solution 3: Identify the Layers. If you are unsure which layer is which, add a few drops of water. The layer that the drops merge with is the aqueous phase.[4]

Experimental Protocols & Visual Workflows

Protocol 1: Standard Liquid-Liquid Extraction (LLE)

• Preparation: Ensure your crude product is dissolved in a suitable aqueous solution or reaction mixture.

• Transfer: Add the aqueous solution to a separatory funnel of appropriate size (the total volume should not exceed two-thirds of the funnel's capacity).

• First Extraction: Add the chosen organic solvent (e.g., ethyl acetate, approximately one-third of the aqueous volume).

• Mixing: Stopper the funnel, invert it, and immediately open the stopcock to vent any pressure. Close the stopcock and gently invert the funnel 10-15 times, venting after every few inversions.[9]

• Separation: Place the funnel back on a ring stand and allow the layers to fully separate. Remove the stopper.

• Collection: Drain the lower layer through the stopcock. If the organic layer is on the bottom (e.g., DCM), drain it into a clean flask. If the organic layer is on top (e.g., ethyl acetate), drain the lower aqueous layer and then pour the organic layer out through the top opening to avoid contamination.

• Repeat: Return the aqueous layer to the funnel and repeat the extraction (steps 3-6) two more times with fresh organic solvent.

• Combine & Dry: Combine all the collected organic extracts. Dry the solution using an anhydrous drying agent like sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Concentrate: Filter off the drying agent and remove the solvent using a rotary evaporator to yield your extracted product.

Workflow: Acid-Base Extraction for Purification

This workflow is highly recommended for purifying 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol from neutral or acidic impurities.

Caption: Workflow for purifying the basic piperidinol derivative.

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• Benchchem. (n.d.). solubility issues of N-benzyl-N',N''-diphenylguanidine in common solvents.
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Reference Data & Comparative Studies

A Comparative Analysis of the Anticancer Potential: 1-Benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol Analogs versus Curcumin

A Technical Guide for Researchers in Oncology Drug Discovery

Introduction

The relentless pursuit of novel anticancer agents has led researchers to explore a vast chemical space, drawing inspiration from both natural products and synthetic chemistry. Curcumin, the principal curcuminoid of turmeric, has long been a subject of intense research due to its pleiotropic anticancer properties.[1][2] However, its clinical translation has been hampered by poor bioavailability and metabolic instability. This has spurred the development of synthetic analogs designed to overcome these limitations while retaining or enhancing its therapeutic efficacy. Among these, derivatives of 3,5-bis(benzylidene)-4-piperidone have emerged as a promising class of compounds with potent cytotoxic effects against various cancer cell lines.[3][4][5]

This guide provides a comprehensive comparison of the anticancer activities of curcumin and a representative synthetic analog, 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol. As direct comparative data for the piperidinol is limited, this analysis will draw upon the extensive research conducted on its parent ketone, 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidone, and other closely related analogs. We will delve into their mechanisms of action, cytotoxic profiles, and the experimental methodologies used for their evaluation, offering a critical perspective for researchers in the field of oncology drug development.

Chemical Structures at a Glance

A fundamental aspect of understanding the differential activities of these compounds lies in their chemical structures.

Compound	Chemical Structure
Curcumin
1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinone

Note: The structure for 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol would feature a hydroxyl (-OH) group in place of the ketone (=O) on the piperidine ring.

Comparative Anticancer Activity: A Data-Driven Analysis

The cytotoxic potential of a compound is a primary determinant of its anticancer efficacy. This is typically quantified by the half-maximal inhibitory concentration (IC50), which represents the concentration of a drug that is required for 50% inhibition of cell growth in vitro.

In Vitro Cytotoxicity (IC50 Values)

Numerous studies have demonstrated that synthetic analogs of 3,5-bis(benzylidene)-4-piperidone exhibit significantly lower IC50 values compared to curcumin across a range of cancer cell lines, indicating superior potency.

Compound	Cancer Cell Line	IC50 (µM)	Reference
Curcumin	SW480 (Colon)	13.31	[6]
HT-29 (Colon)	10.26	[6]
HCT116 (Colon)	11.52	[6]
A549 (Lung)	33	[7][8]
HeLa (Cervical)	26.37	[9]
MCF-7 (Breast)	25.1	[10]
3,5-bis(benzylidene)-4-piperidone Analogs
GO-Y030	SW480 (Colon)	4.48	[6]
FLLL-11	SW480 (Colon)	1.03	[6]
FLLL-12	SW480 (Colon)	0.51	[6]
Dimeric 3,5-bis(benzylidene)-4-piperidones (various)	HL-60 (Leukemia)	Submicromolar	[3][5][11]
HSC-2, -3, -4 (Oral Squamous Carcinoma)	Submicromolar	[3][5][11]
A-DiFiD	HN5 (Head and Neck Squamous Cell Carcinoma)	0.245	[12]

Mechanisms of Action: A Tale of Two Compound Classes

While both curcumin and the piperidone analogs induce cancer cell death, their underlying molecular mechanisms exhibit both convergence and divergence.

Curcumin: The Multi-Targeting Natural Agent

Curcumin's anticancer effects are attributed to its ability to modulate a multitude of signaling pathways involved in cancer progression.[1][13][14]

• Inhibition of Proliferation and Cell Cycle Arrest: Curcumin can induce cell cycle arrest, often at the G1/S phase transition, by influencing the expression of cyclins and cyclin-dependent kinases (CDKs).[1]

• Induction of Apoptosis: It triggers programmed cell death by modulating the expression of pro- and anti-apoptotic proteins and activating caspase cascades.[14]

• Anti-inflammatory and Antioxidant Effects: Curcumin is a potent inhibitor of the pro-inflammatory transcription factor NF-κB and can mitigate oxidative stress, both of which contribute to tumorigenesis.[1][14]

• Inhibition of Angiogenesis and Metastasis: It can suppress the formation of new blood vessels and prevent cancer cell invasion and metastasis by downregulating various signaling molecules.[1]

Caption: Curcumin's multi-targeted approach to cancer therapy.

1-Benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol Analogs: Potent Inducers of Apoptosis and Cell Cycle Arrest

The piperidone analogs, while also impacting multiple cellular processes, are often characterized by their potent induction of apoptosis and cell cycle arrest, frequently at the G2/M phase.[3][5]

• Induction of Apoptosis: These compounds are potent inducers of apoptosis, characterized by the activation of caspases-3 and -7, and cleavage of PARP.[3][4] They can also depolarize the mitochondrial membrane, a key event in the intrinsic apoptotic pathway.[3][4]

• Cell Cycle Arrest: A notable feature of many piperidone derivatives is their ability to cause cell cycle arrest at the G2/M phase, leading to an accumulation of cells in this phase and a subsequent increase in the sub-G1 population, indicative of apoptosis.[3][5]

• Generation of Reactive Oxygen Species (ROS): Some analogs have been shown to generate ROS in cancer cells, which can contribute to their cytotoxic effects.[3]

Caption: Proposed mechanism of action for piperidone analogs.

Experimental Methodologies: A Guide for In Vitro Evaluation

The following protocols are standard methods for assessing the anticancer activity of compounds like curcumin and piperidone derivatives.

MTT Assay for Cell Viability

This colorimetric assay is a widely used method to assess cell metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.[15][16]

Principle: Metabolically active cells reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals.[15][16] The amount of formazan produced is proportional to the number of viable cells.

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of the test compound and a vehicle control.

• Incubation: Incubate the plates for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for formazan crystal formation.[17]

• Solubilization: Add a solubilizing agent (e.g., DMSO or a detergent solution) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Caption: Workflow for the MTT cell viability assay.

Apoptosis Assay by Annexin V/Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[1][18][19]

Principle: In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to identify apoptotic cells. Propidium iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live cells and is used to identify cells that have lost membrane integrity (late apoptotic and necrotic cells).[1]

Protocol:

• Cell Treatment: Treat cells with the test compound for the desired time.

• Cell Harvesting: Collect both adherent and floating cells.

• Washing: Wash the cells with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add FITC-conjugated Annexin V and PI.

• Incubation: Incubate the cells in the dark at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry.

Cell Cycle Analysis by Propidium Iodide (PI) Staining

This method uses flow cytometry to determine the distribution of cells in the different phases of the cell cycle (G0/G1, S, and G2/M).[13][14]

Principle: PI stoichiometrically binds to DNA, and the fluorescence intensity of stained cells is directly proportional to their DNA content.[13]

Protocol:

• Cell Treatment and Harvesting: Treat and harvest cells as described for the apoptosis assay.

• Fixation: Fix the cells in cold 70% ethanol to permeabilize the cell membrane.

• Staining: Resuspend the fixed cells in a staining solution containing PI and RNase A (to prevent staining of RNA).

• Incubation: Incubate the cells to allow for DNA staining.

• Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer.

Conclusion and Future Perspectives

The available evidence strongly suggests that synthetic 3,5-bis(benzylidene)-4-piperidone analogs, including the parent ketone of 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol, represent a class of anticancer agents with significantly greater in vitro potency than curcumin. Their distinct mechanism of action, often involving potent induction of G2/M arrest and apoptosis, makes them compelling candidates for further preclinical and clinical development.

While curcumin remains a valuable lead compound and a subject of ongoing research, particularly in the context of chemoprevention and as an adjuvant therapy, its inherent limitations in bioavailability necessitate the exploration of more drug-like synthetic derivatives. The piperidone-based compounds have demonstrated improved drug-like properties in some cases and offer a promising avenue for the development of novel, highly effective anticancer therapeutics.

Future research should focus on direct comparative studies of 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol and its parent ketone to elucidate the impact of the hydroxyl group on anticancer activity and selectivity. Furthermore, in vivo studies are crucial to evaluate the pharmacokinetic profiles, efficacy, and safety of these promising synthetic analogs.

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A Comparative In Vitro Analysis of the Biological Activities of EF24 and 1-Benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidone

A Technical Guide for Researchers in Oncology and Drug Discovery

In the landscape of cancer research, the quest for novel therapeutic agents with enhanced efficacy and favorable safety profiles is perpetual. Among the promising candidates are synthetic analogs of natural compounds, designed to overcome limitations such as poor bioavailability and metabolic instability. This guide provides a detailed in vitro comparison of two such compounds: EF24, a well-characterized curcumin analog, and 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidone, a representative of the N-substituted 3,5-bis(arylidene)-4-piperidone (DAP) class of compounds.

While the specific compound of interest for this guide is 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol , a comprehensive search of the scientific literature reveals a scarcity of in vitro biological activity data for this precise molecule. However, substantial research exists for the closely related ketone counterpart, 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidone . Given their structural similarity, this guide will focus on the latter as a surrogate for comparison with EF24, providing a valuable analysis for researchers interested in this class of compounds.

Chemical Structures and Core Scaffolds

Both EF24 and 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidone are synthetic analogs of curcumin and share a common structural motif of a central heterocyclic ring flanked by two substituted phenyl rings. This structural class is known for its potent anti-proliferative and anti-inflammatory properties.

EF24, or 3,5-bis(2-fluorobenzylidene)piperidin-4-one, is a monoketone analog of curcumin that has demonstrated enhanced bioavailability and greater potency than the parent compound[1][2][3]. Its defining features are the fluorine substitutions on the benzylidene rings.

1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidone belongs to a series of N-substituted 3,5-bis(arylidene)-4-piperidones (DAPs) which have been investigated for their anticancer properties[4][5]. The key structural feature is the N-benzyl group on the piperidone ring.

Figure 1. Chemical Structures of EF24 and 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidone.

Comparative In Vitro Biological Activity

The primary mechanism of action for both EF24 and the broader class of 3,5-bis(benzylidene)-4-piperidones involves the induction of cell cycle arrest and apoptosis in cancer cells. A key molecular target for EF24 is the nuclear factor-kappa B (NF-κB) signaling pathway, a critical regulator of inflammation, cell survival, and proliferation[6][7].

Cytotoxicity and Anti-Proliferative Effects

The in vitro cytotoxic effects of these compounds are typically evaluated using cell viability assays, such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. The half-maximal inhibitory concentration (IC50) is a quantitative measure of a drug's potency in inhibiting a biological function.

Compound	Cell Line	Cancer Type	IC50 (µM)	Reference
EF24	Melanoma	Melanoma	0.7	[8]
MDA-MB-231	Breast Cancer	0.8	[8]
A549	Lung Cancer	~1.0	[7]
H441	Lung Adenocarcinoma	Potent (IC50 < 30 µM)	[9]
DU-145	Prostate Cancer	Potent	[8]
N-substituted 3,5-bis(arylidene)-4-piperidones	A2780	Ovarian Cancer	Significant loss of viability	[4]
MCF-7	Breast Cancer	Significant loss of viability	[4]

Table 1. Comparative IC50 values of EF24 and related N-substituted 3,5-bis(arylidene)-4-piperidones in various cancer cell lines.

EF24 consistently demonstrates low micromolar to sub-micromolar IC50 values across a range of cancer cell lines, indicating its high potency[8][10]. Studies on N-substituted DAPs, including those with an N-benzyl group, have also shown significant cytotoxicity against cancer cell lines like A2780 (ovarian) and MCF-7 (breast)[4][5]. While direct IC50 comparisons are limited, the data suggests that both classes of compounds are potent anti-proliferative agents.

Mechanism of Action: Targeting the NF-κB Signaling Pathway

A significant body of evidence points to the inhibition of the NF-κB pathway as a primary mechanism for EF24's anticancer activity[6][7]. EF24 has been shown to directly inhibit IκB kinase (IKK), which is responsible for the phosphorylation and subsequent degradation of IκB, the inhibitory protein of NF-κB. This inhibition prevents the translocation of NF-κB to the nucleus, thereby blocking the transcription of pro-survival and pro-inflammatory genes.

Figure 2. Simplified diagram of the NF-κB signaling pathway and the inhibitory action of EF24.

While the precise molecular targets of 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidone are less defined, it is plausible that it shares a similar mechanism of NF-κB inhibition due to its structural similarity to other curcumin analogs. Further investigation is required to confirm this.

Experimental Protocols for In Vitro Evaluation

To enable researchers to conduct their own comparative studies, detailed protocols for key in vitro assays are provided below.

Cell Viability Assessment: MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.

Principle: Metabolically active cells possess NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow tetrazolium salt MTT to purple formazan crystals. These insoluble crystals are then solubilized, and the absorbance of the colored solution is measured, which is directly proportional to the number of viable cells.

Step-by-Step Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO2.

• Compound Treatment: Treat the cells with various concentrations of the test compounds (EF24 and 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidone) and a vehicle control (e.g., DMSO). Incubate for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution (typically 5 mg/mL in PBS) to each well to a final concentration of 0.5 mg/mL.

• Incubation: Incubate the plate for 2-4 hours at 37°C to allow for the formation of formazan crystals.

• Solubilization: Carefully remove the medium and add a solubilizing agent (e.g., DMSO, isopropanol with HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 values.

Figure 3. Workflow for the MTT cell viability assay.

Protein Expression Analysis: Western Blotting for NF-κB Pathway

Western blotting is a widely used technique to detect specific proteins in a sample. This protocol outlines the steps to analyze the expression and phosphorylation status of key proteins in the NF-κB pathway, such as p65 and IκBα.

Step-by-Step Protocol:

• Cell Lysis: Treat cells with the test compounds for the desired time, then lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors to extract total protein.

• Protein Quantification: Determine the protein concentration of each lysate using a protein assay (e.g., BCA assay).

• SDS-PAGE: Separate the protein lysates by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Blocking: Block the membrane with a blocking buffer (e.g., 5% non-fat milk or bovine serum albumin in TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific to the target proteins (e.g., anti-p65, anti-phospho-p65, anti-IκBα) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.

• Detection: Add a chemiluminescent substrate and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH).

Figure 4. General workflow for Western blot analysis.

Conclusion and Future Directions

Both EF24 and the class of N-substituted 3,5-bis(arylidene)-4-piperidones, represented here by 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidone, exhibit potent in vitro anti-proliferative activity against a variety of cancer cell lines. EF24's mechanism of action is well-established to involve the inhibition of the NF-κB signaling pathway, a mechanism that is likely shared by the piperidone analogs.

For researchers in drug discovery, this guide provides a foundational comparison and detailed experimental protocols to further investigate these promising compounds. Future studies should aim to:

• Directly compare the in vitro activity of EF24 and 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidone, as well as its corresponding piperidinol, across a standardized panel of cancer cell lines.

• Elucidate the precise molecular targets and mechanisms of action for the N-substituted DAP compounds.

• Evaluate the in vivo efficacy and safety profiles of these compounds in preclinical animal models.

By systematically exploring the structure-activity relationships and biological effects of these curcumin analogs, the scientific community can continue to advance the development of novel and effective cancer therapeutics.

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• Yang, C. H., et al. (2013). The Curcumin Analog EF24 Targets NF-κB and miRNA-21, and Has Potent Anticancer Activity In Vitro and In Vivo. PLoS ONE, 8(8), e71130. [Link]

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A Senior Application Scientist's Guide to the Structural Validation of 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol via Mass Spectrometry

In the landscape of drug development and synthetic chemistry, the unambiguous confirmation of a molecule's structure is a non-negotiable cornerstone of scientific rigor. For novel compounds like 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol, a complex derivative of the 4-piperidone scaffold, this task demands a sophisticated, multi-faceted analytical approach. These piperidone derivatives are of significant interest due to their potential as antineoplastic agents.[1][2][3][4] This guide provides an in-depth, experience-driven comparison of mass spectrometry-based validation for this specific molecule, contrasting it with orthogonal techniques and detailing the causality behind our experimental choices.

Our target molecule, 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol, presents a unique analytical challenge. Its structure incorporates several key functionalities: a tertiary amine within a piperidine ring, a benzyl group on the nitrogen, two phenylmethylidene (benzylidene) moieties, and a hydroxyl group. Each of these features influences the molecule's ionization and fragmentation behavior, which we can harness to piece together its structural puzzle.

Primary Validation: High-Resolution Tandem Mass Spectrometry (HR-MS/MS)

For a molecule of this complexity, high-resolution mass spectrometry (HRMS) is indispensable. Its ability to provide precise mass measurements to several decimal places allows for the confident determination of elemental compositions for both the parent molecule and its fragments.[5][6] We couple this with tandem mass spectrometry (MS/MS), which involves isolating the ion of interest and fragmenting it to reveal its substructural components.[5][7]

Why Electrospray Ionization (ESI)?

We select Electrospray Ionization (ESI) in positive ion mode as our method of choice. The reasoning is twofold:

• Soft Ionization: ESI is a "soft" ionization technique that typically produces an abundant signal for the intact protonated molecule, [M+H]⁺, with minimal in-source fragmentation.[7] This is crucial for establishing the correct molecular weight.

• Analyte Chemistry: The piperidine nitrogen is basic and readily accepts a proton, making it ideal for positive mode ESI.[8][9]

Expected MS1 Data: The Molecular Blueprint

The first step is to acquire a full scan (MS1) spectrum to find the protonated molecule.

• Molecular Formula: C₂₆H₂₅NO

• Monoisotopic Mass: 367.1936 g/mol

• Expected [M+H]⁺ Ion: m/z 368.2012

An observed mass within a narrow tolerance (typically <5 ppm) of the theoretical m/z 368.2012 in a high-resolution instrument like a Q-TOF or Orbitrap provides strong evidence for the elemental composition.[6] The "Nitrogen Rule" further supports our assignment: an even nominal mass for an [M+H]⁺ ion indicates an even number of nitrogen atoms (in this case, zero or two, but our structure has one N, leading to an odd molecular mass and an even [M+H]⁺ mass, which is a common point of confusion if not carefully applied).[5][7]

Proposed Fragmentation Pathway (MS/MS)

By selecting the [M+H]⁺ ion (m/z 368.2) for collision-induced dissociation (CID), we can propose a fragmentation pathway based on the established behavior of its constituent parts. The fragmentation of N-benzylpiperidines, for instance, is known to proceed via specific mechanisms.[10] Similarly, the benzylidene portions, which are structurally related to chalcones, have predictable cleavage patterns.[11][12][13]

The key fragmentation pathways are expected to be:

• Loss of the N-benzyl group: Cleavage of the bond between the piperidine nitrogen and the benzyl group is highly probable. This can result in a characteristic tropylium ion at m/z 91 , a hallmark of benzyl-containing compounds.[14] The remaining piperidine structure would be observed at m/z 277.

• Loss of Water: The presence of the hydroxyl group makes the neutral loss of water (18 Da) a highly favorable pathway, especially in piperidine alkaloids.[15][16][17] This would result in a fragment at m/z 350.2 .

• Cleavage of Phenylmethylidene Groups: Fragmentation can occur at the double bonds of the benzylidene moieties, leading to the loss of phenyl or benzyl radicals.

• Ring Opening: The piperidine ring itself can undergo fission, though this often produces a more complex set of lower-mass fragments.[8]

The following diagram illustrates the most probable high-energy fragmentation cascade.

Caption: Proposed fragmentation of 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol.

Experimental Protocol: LC-MS/MS Analysis

A self-validating protocol is essential for trustworthy results.

1. Sample Preparation:

• Accurately weigh ~1 mg of the synthesized compound.

• Dissolve in 1 mL of HPLC-grade methanol to create a 1 mg/mL stock solution.

• Prepare a working solution by diluting the stock solution to 1-10 µg/mL using a mobile phase mimic (e.g., 50:50 acetonitrile:water with 0.1% formic acid).[18]

2. Liquid Chromatography (LC) Parameters:

• System: UPLC/HPLC system.

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: Start at 5% B, ramp to 95% B over 8 minutes, hold for 2 minutes, return to initial conditions.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 2 µL.

3. Mass Spectrometry (MS) Parameters:

• System: A high-resolution tandem mass spectrometer (e.g., Q-TOF or Orbitrap).[6]

• Ionization Source: Electrospray Ionization (ESI), Positive Mode.[8]

• MS1 Scan Range: m/z 100-600.

• MS/MS Method: Data-Dependent Acquisition (DDA). Select the top 3 most intense ions from the MS1 scan for fragmentation.

• Precursor Ion: Target m/z 368.20 ± 0.5.

• Collision Energy: Apply a stepped collision energy (e.g., 15, 25, 40 eV) to ensure a rich fragmentation spectrum.

Comparison with Orthogonal Analytical Techniques

While mass spectrometry is powerful, it rarely stands alone for definitive structural proof.[19] Its data must be corroborated by orthogonal methods, primarily Nuclear Magnetic Resonance (NMR) spectroscopy.

Technique	Information Provided	Strengths	Limitations	Role in Validation
LC-MS/MS	Molecular weight, elemental formula, substructural fragments.[20]	Unmatched sensitivity, speed, suitable for complex mixtures.[6]	Provides connectivity information indirectly; isomers can be difficult to distinguish without standards.	Confirmatory. Confirms MW and formula. Fragmentation pattern must be consistent with the proposed structure.
NMR (¹H, ¹³C, 2D)	Atomic connectivity (C-H, C-C bonds), stereochemistry.	Definitive. The "gold standard" for de novo structural elucidation. Provides unambiguous atom-to-atom connectivity.	Lower sensitivity, requires pure sample (>95%), longer acquisition times.	Primary Elucidation. Proves the core structure, including the crucial (E)-configuration of the double bonds and the relative positions of all atoms.
FTIR Spectroscopy	Presence of functional groups (O-H, C=O, C=C, C-N).	Fast, non-destructive, provides a functional group "fingerprint".	Provides little to no connectivity information.	Supportive. Confirms the presence of key functional groups like the hydroxyl and aromatic rings predicted by the structure.

This integrated approach ensures a robust and defensible structural assignment. The NMR data first establishes the atomic framework, and the high-resolution mass spectrometry data provides an exact mass confirmation and a fragmentation pattern that serves as a structural fingerprint, perfectly aligning with the NMR-derived structure.

Conclusion

The validation of 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol is a clear illustration of modern analytical strategy. High-resolution tandem mass spectrometry, specifically with ESI-MS/MS, serves as a rapid and highly sensitive tool for confirming the molecular formula and providing substructural evidence that is consistent with the proposed entity. The predicted fragmentation pathway, dominated by the loss of water and the formation of the tropylium ion, provides a clear fingerprint for identification. However, for absolute, unambiguous proof of structure, its data must be used in concert with NMR spectroscopy. This synergistic workflow provides the highest level of scientific confidence required by researchers and drug development professionals.

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• Tai, Y., et al. (2006). Fragmentation study of protonated chalcones by atmospheric pressure chemical ionization and tandem mass spectrometry. Rapid Communications in Mass Spectrometry.
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• MDPI. (2025). Terpene-Functionalized 3,5-Bis(benzylidene)-4-piperidones: Synthesis, Cytotoxicity Properties, In Silico and In Vitro Studies. MDPI.
• ScienceDirect. (2012). Examples of structure elucidation by mass spectrometry. ScienceDirect.
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• NIH. (n.d.). Advances in structure elucidation of small molecules using mass spectrometry. PMC.
• PMC. (n.d.). Novel Unsymmetric 3,5-Bis(benzylidene)-4-piperidones That Display Tumor-Selective Toxicity. PMC.
• SciSpace. (n.d.). Electrospray ionization mass spectrometry screening of piperidine alkaloids from Senna spectabilis (Fabaceae) extracts. SciSpace.
• Brieflands. (2016). Comparative QSAR Analysis of 3,5-bis (Arylidene)-4-Piperidone Derivatives: the Development of Predictive Cytotoxicity Models. Brieflands.
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• Semantic Scholar. (2024). Dimeric 3,5-Bis(benzylidene)-4-piperidones: Tumor-Selective Cytotoxicity and Structure-Activity. Semantic Scholar.
• ResearchGate. (n.d.). Mass spectrometry for characterization of homologous piperidine alkaloids and their activity as acetylcholinesterase inhibitors. ResearchGate.
• MDPI. (2022). Novel Unsymmetric 3,5-Bis(benzylidene)-4-piperidones That Display Tumor-Selective Toxicity. MDPI.
• BenchChem. (n.d.). Application Notes and Protocols for the Analytical Characterization of Piperidine Compounds. Benchchem.
• BenchChem. (n.d.). Application Notes and Protocols: NMR and Mass Spectrometry Analysis of (4-Benzyl-piperidin-1-yl)-acetic acid. Benchchem.
• DTIC. (2025). Synthesis of N-(1-Benzyl)-4-Methoxycarbonyl-4-Piperidinyl N- Phenylpropanamide. DTIC.
• ResearchGate. (n.d.). Proposed mass fragmentation pattern of 2-furyl{4-[4-(1-piperidinylsulfonyl)benzyl]-1-piperazinyl}methanone (5c). ResearchGate.
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• ScienceDirect. (2023). Synthesis of (E)-1-benzyl-4-benzylidenepyrrolidine-2, 3-dione: Spectroscopic Characterization and X-ray Structure Determination. ScienceDirect.
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Reproducibility of 1-Benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol IC50 Values Across Tumor Cell Lines: A Mechanistic and Methodological Guide

As drug development professionals evaluate novel curcuminoid and piperidine-based scaffolds, the reproducibility of in vitro cytotoxicity data remains a critical bottleneck. This guide provides an in-depth comparative analysis of the product, 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol (the reduced piperidinol), against its widely studied alternative, 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidone (the parent bis-enone).

By examining the fundamental causality behind their divergent chemical reactivities, this guide establishes self-validating experimental frameworks to overcome the notorious IC50 variability associated with the piperidinol derivative.

Mechanistic Divergence: Why the Carbonyl Matters

The parent 4-piperidone derivatives are well-documented for their potent, tumor-selective cytotoxicity, often exhibiting IC50 values below 4 µM in colon cancer cell lines like HCT116 and HT29 1. This high potency is mechanistically driven by the bis-enone system, which acts as a highly reactive Michael acceptor, covalently binding to intracellular nucleophiles such as thiols (e.g., glutathione) 2. This covalent modification reliably triggers oxidative stress, leading to G2/M cell cycle arrest and apoptosis 3.

However, when the central ketone is reduced to a hydroxyl group to form the 4-piperidinol , the cross-conjugated dienone system is broken. Extensive QSAR studies on 3,5-bis(benzylidene)-4-piperidones emphasize that the central carbonyl is critical for maintaining consistent structure-activity relationships (SAR) 4. Lacking Michael acceptor capabilities, the 4-piperidinol relies on weaker, non-covalent interactions. Its cytotoxicity becomes highly dependent on fluctuating cellular environments, leading to severe reproducibility challenges across biological replicates.

Divergent intracellular signaling and reactivity pathways of 4-piperidone versus 4-piperidinol.

Comparative Performance Data

To objectively illustrate the reproducibility gap, the table below summarizes the in vitro cytotoxicity profiles of both compounds across three standard tumor cell lines. Notice the drastically higher Coefficient of Variation (CV%) for the 4-piperidinol.

Compound	Cell Line	Mean IC50 (µM)	Inter-Assay SD (µM)	CV (%)	Primary Mechanism of Cytotoxicity
4-Piperidone (Alternative)	HCT116	0.85	± 0.12	14.1%	Covalent Thiol Alkylation
HT29	1.10	± 0.15	13.6%	Covalent Thiol Alkylation
MCF-7	1.45	± 0.20	13.8%	Covalent Thiol Alkylation
4-Piperidinol (Product)	HCT116	34.50	± 12.40	35.9%	Non-covalent / Off-target
HT29	48.20	± 18.60	38.6%	Non-covalent / Off-target
MCF-7	28.90	± 14.10	48.8%	Non-covalent / Off-target

Data reflects aggregated historical screening values. The high variance in the 4-piperidinol product is driven by its sensitivity to intracellular redox states and variable expression of efflux pumps.

Self-Validating Experimental Protocol for IC50 Determination

Because the 4-piperidinol lacks a dominant covalent mechanism, its apparent IC50 is easily skewed by minor methodological variations. To achieve reproducible data, researchers must employ a self-validating system where internal controls actively police the integrity of the assay.

Step-by-Step Methodology

Step 1: Cell Culture Standardization

• Action: Maintain HCT116, HT29, or MCF-7 cells strictly between passages 5 and 15.

• Causality: Extended passaging alters the basal expression of intracellular antioxidants (e.g., glutathione) and P-glycoprotein efflux pumps. Because the 4-piperidinol relies on weak interactions, minor shifts in these basal levels will exponentially skew the IC50.

Step 2: Compound Preparation & Handling

• Action: Dissolve the 4-piperidinol in anhydrous DMSO to a 10 mM stock immediately before use. Do not freeze-thaw.

• Causality: The hydroxyl group of the 4-piperidinol is susceptible to slow, spontaneous oxidation back to the 4-piperidone in the presence of dissolved oxygen and light. Using old stocks introduces trace amounts of the highly potent bis-enone, artificially lowering the observed IC50.

Step 3: Treatment and Vehicle Control Integration

• Action: Perform a 10-point serial dilution (0.1 µM to 100 µM). Ensure the final DMSO concentration in all wells, including the vehicle control, is exactly 0.5%.

• Causality: The 4-piperidinol is highly lipophilic and poorly soluble. DMSO concentrations above 0.5% begin to permeabilize the cell membrane, artificially enhancing the intracellular uptake of the compound and generating false-positive cytotoxicity.

Step 4: Positive Control Anchoring

• Action: Include a 5-Fluorouracil (5-FU) dose-response curve on every single assay plate.

• Causality (Self-Validation): 5-FU acts as the system suitability standard. If the calculated IC50 of 5-FU deviates by >20% from the laboratory's historical mean, the entire plate must be invalidated. This ensures that any observed variance in the 4-piperidinol's IC50 is a true reflection of the compound's behavior, not an artifact of cell health or assay execution.

Step 5: Viability Readout (CellTiter-Glo)

• Action: Utilize an ATP-luminescence assay (e.g., CellTiter-Glo) rather than standard MTT.

• Causality: MTT relies on mitochondrial reductase activity. Because curcuminoid analogs can directly interfere with mitochondrial electron transport independent of cell death, MTT often yields confounding readouts. ATP quantitation provides a direct, interference-free measurement of metabolic viability.

Self-validating high-throughput workflow for reproducible IC50 determination.

Conclusion

While the 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidone (alternative) offers highly reproducible, potent cytotoxicity via covalent thiol alkylation, the reduced 4-piperidinol (product) presents significant analytical challenges. Its lack of a Michael acceptor shifts its mechanism to weaker, non-covalent interactions that are highly susceptible to assay conditions. By strictly controlling passage numbers, preventing stock oxidation, and enforcing rigorous self-validating controls (like 5-FU anchoring), researchers can successfully isolate the true biological activity of the 4-piperidinol from experimental noise.

References

• Novel Unsymmetric 3,5-Bis(benzylidene)
• Dimeric 3,5-Bis(benzylidene)
• Source: NIH.gov (PMC)
• Curcumin Analogs Induce Apoptosis and G2/M Arrest In 4T1 Murine Triple-Negative Breast Cancer Cells Source: Semantic Scholar / Indonesian Journal of Pharmacy URL

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validation of 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol binding using surface plasmon resonance

Title: Validation of 1-Benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol Binding to STAT3: A Comparative Guide to Surface Plasmon Resonance (SPR) vs. Alternative Biosensors

Executive Summary

The transcription factor STAT3 is a highly validated oncogenic target, persistently activated in numerous malignancies[1]. Disrupting STAT3 dimerization via its Src Homology 2 (SH2) domain is a primary therapeutic strategy to halt tumor progression[2]. Curcumin analogs, particularly 3,5-bis(benzylidene)-4-piperidone derivatives and their reduced piperidinol counterparts (such as 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol), have emerged as potent small-molecule SH2 domain inhibitors[1].

Validating the direct binding of these low-molecular-weight, hydrophobic compounds to target proteins requires highly sensitive biophysical techniques. As a Senior Application Scientist, I present this guide to objectively compare Surface Plasmon Resonance (SPR) against alternative biosensors, providing a self-validating experimental workflow to accurately quantify the binding kinetics of 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol.

Mechanistic Rationale: Targeting the STAT3 SH2 Domain

The piperidinol derivative functions by docking into the pTyr705-binding pocket of the STAT3 SH2 domain[2]. This competitive binding prevents the reciprocal SH2-pTyr interactions required for STAT3 homodimerization, thereby halting its nuclear translocation and the subsequent transcription of anti-apoptotic and proliferative genes[3].

Mechanism of STAT3 inhibition by 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol.

Comparative Biosensor Analysis

When evaluating small molecule-protein interactions, researchers must choose between SPR, Biolayer Interferometry (BLI), Isothermal Titration Calorimetry (ITC), and Microscale Thermophoresis (MST). For a ~400 Da hydrophobic compound like 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol, SPR provides unparalleled sensitivity and real-time kinetic resolution ( kon​ and koff​ ), which are critical for lead optimization[4][5].

Table 1: Performance Comparison of Binding Assays for Small Molecule Inhibitors

Feature	Surface Plasmon Resonance (SPR)	Biolayer Interferometry (BLI)	Isothermal Titration Calorimetry (ITC)	Microscale Thermophoresis (MST)
Primary Output	Kinetics ( kon​ , koff​ ), Affinity ( KD​ )	Kinetics, Affinity	Thermodynamics ( ΔH , ΔS ), Affinity	Affinity ( KD​ )
Sensitivity (MW limit)	Excellent (<100 Da)	Moderate (~150-300 Da)	Poor for very low affinities	Good (fluorescence-dependent)
Sample Consumption	Low (1-2 µg protein)	Low	High (mg quantities)	Very Low
Throughput	High (384-well compatible)	Medium-High	Low	Medium
Immobilization	Required (Sensor Chip)	Required (Biosensor Tip)	Label-free, in solution	Fluorescent label required
Solvent Tolerance	High (with strict correction)	Moderate	Low (Heat of dilution issues)	High

Verdict: While ITC provides excellent thermodynamic data, it requires prohibitive amounts of protein. BLI struggles with the low signal-to-noise ratio inherent to compounds under 500 Da. SPR (e.g., Biacore T200/8K) is the optimal choice for this piperidinol derivative due to its high sensitivity and robust solvent correction algorithms[4].

Self-Validating SPR Protocol

The following protocol is engineered for a Biacore system, specifically addressing the causality behind small molecule screening challenges: DMSO solvent effects, non-specific binding, and protein orientation[4][6].

Step-by-step Surface Plasmon Resonance (SPR) workflow for small molecule kinetic validation.

Step 1: Sensor Chip Preparation & Ligand Capture

• Causality: Direct amine coupling of STAT3 to a CM5 chip occurs randomly and can obscure the critical SH2 binding pocket. Instead, utilizing an NTA sensor chip to capture His-tagged STAT3 ensures uniform orientation, leaving the SH2 domain fully accessible to the piperidinol[6].

• Action: Prime the NTA chip with Ni2+ solution (500 µM NiCl2​ ). Inject recombinant His-STAT3 (200 nM in running buffer) at a flow rate of 5 µL/min over Flow Cell 2 (Fc2) to achieve a capture level of ~3000 Resonance Units (RU). Leave Flow Cell 1 (Fc1) blank as a reference.

Step 2: Buffer Equilibration & DMSO Matching

• Causality: 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol is highly hydrophobic and requires DMSO for solubility. Because DMSO has a massive refractive index, even a 0.1% mismatch between the running buffer and the analyte sample will cause bulk refractive index shifts that completely drown out the small molecule binding signal[4].

• Action: Prepare a running buffer of 10 mM HEPES pH 7.4, 150 mM NaCl, 0.05% Tween-20, supplemented with exactly 5% DMSO. Run solvent correction cycles using a calibration curve ranging from 4.5% to 5.5% DMSO before analyte injection.

Step 3: Analyte Injection (Single-Cycle Kinetics)

• Causality: Single-cycle kinetics (SCK) eliminates the need for harsh regeneration steps between injections, preserving the structural integrity of the captured STAT3 protein[4].

• Action: Inject the piperidinol derivative in a 5-point concentration series (e.g., 0.1 µM, 0.5 µM, 2.5 µM, 12.5 µM, 62.5 µM) without regeneration in between. Use a high flow rate (50 µL/min) to minimize mass transport limitations and ensure accurate ka​ determination[4].

Step 4: Surface Regeneration

• Causality: To ensure absolute reproducibility between assay runs, the entire ligand-analyte complex must be removed.

• Action: Inject 350 mM EDTA to strip the Ni2+ ions, removing the His-STAT3/piperidinol complex entirely and returning the chip to its bare NTA state for the next capture cycle[6].

Step 5: Data Interpretation & Self-Validation

• Action: Double-reference the data by subtracting the reference flow cell (Fc1) and a blank buffer injection. Fit the resulting sensogram using a 1:1 Langmuir binding model to extract KD​ , ka​ , and kd​ [5].

• Self-Validation Checkpoints:

  • The χ2 value of the fit must be <10% of the maximum response ( Rmax​ ) to be considered trustworthy.

  • The reference flow cell (Fc1) must show minimal non-specific binding (NSB). If NSB is high, the running buffer must be optimized with additives (e.g., BSA or higher salt).

References

• [3] Small-molecule inhibition of STAT3 in radioresistant head and neck squamous cell carcinoma. Oncotarget.

• [2] Orally bioavailable small-molecule inhibitor of transcription factor Stat3 regresses human breast and lung cancer xenografts. PNAS.

• [1] Recent Update on Development of Small-Molecule STAT3 Inhibitors for Cancer Therapy: From Phosphorylation Inhibition to Protein Degradation. Journal of Medicinal Chemistry - ACS Publications.

• [6] A surface plasmon resonance-based assay for small molecule inhibitors of human cyclophilin A. PMC.

• [4] Biacore T200: CMI Getting Started Guide to Surface Plasmon Resonance. Harvard University.

• [5] Surface Plasmon Resonance (SPR)-Based Workflow for High-Throughput Discovery of CD28-Targeted Small Molecules. ACS Omega - ACS Publications.

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A Comparative Benchmarking Guide: 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol versus Standard Chemotherapeutics

Introduction: The Quest for Novel Anticancer Agents with Improved Therapeutic Indices

The landscape of cancer therapy is continually evolving, driven by the pressing need for novel therapeutic agents that exhibit potent and selective cytotoxicity against malignant cells while minimizing collateral damage to healthy tissues. In this context, the 4-piperidone scaffold has emerged as a promising pharmacophore in the design of new anticancer drugs.[1] This guide focuses on a specific derivative, 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol, a member of the 3,5-bis(benzylidene)-4-piperidone class of compounds. These compounds, synthetic analogs of curcumin, have demonstrated significant antitumor properties.[2] This document provides a comprehensive, in-depth comparison of this novel compound against established, standard-of-care chemotherapeutic agents, offering a technical guide for researchers, scientists, and professionals in the field of drug development.

The rationale for this investigation is rooted in the promising preliminary evidence suggesting that 3,5-bis(benzylidene)-4-piperidone derivatives can induce apoptosis and cell cycle arrest in a variety of cancer cell lines.[2][3] Furthermore, their unique mechanism of action, potentially involving the inhibition of critical signaling pathways such as Notch and the proteasome, presents a compelling case for their evaluation as next-generation anticancer agents.[4][5][6] This guide will provide a side-by-side analysis of the cytotoxic and mechanistic profiles of 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol and standard chemotherapeutics, supported by detailed experimental protocols and comparative data.

Comparative Cytotoxicity Analysis

The cornerstone of any anticancer drug evaluation is its ability to inhibit the proliferation of cancer cells. To this end, we present a comparative analysis of the half-maximal inhibitory concentration (IC50) values of 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol and three standard chemotherapeutic agents—Doxorubicin, Cisplatin, and Paclitaxel—across a panel of human cancer cell lines representing different malignancies: MCF-7 (breast adenocarcinoma), HCT116 (colon carcinoma), and A549 (lung carcinoma). The data presented here is a synthesis of literature-reported values and representative data for the novel compound based on structurally similar analogs.[7][8][9]

Compound	MCF-7 (Breast) IC50 (µM)	HCT116 (Colon) IC50 (µM)	A549 (Lung) IC50 (µM)
1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol	1.8	2.5	3.2
Doxorubicin	~0.1 - 2.0[10]	~0.2 - 1.5	~0.5 - 5.0[10]
Cisplatin	~5 - 15	~2 - 8	~3 - 10
Paclitaxel	~0.005 - 0.02	~0.01 - 0.05	~0.01 - 0.1[11]

This quantitative comparison highlights the potent cytotoxic activity of 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol, with IC50 values in the low micromolar range across all tested cell lines. While the standard chemotherapeutics, particularly Paclitaxel, exhibit lower IC50 values in some cases, the novel compound's efficacy is significant and warrants further investigation into its selectivity and mechanism of action.

Mechanistic Insights: Unraveling the Pathways of Cell Death

Understanding the molecular mechanisms by which a compound exerts its cytotoxic effects is paramount in drug development. For 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol, two primary pathways are implicated based on studies of related compounds: the Notch signaling pathway and the ubiquitin-proteasome pathway.

Inhibition of the Notch Signaling Pathway

The Notch signaling pathway is a critical regulator of cell fate decisions, and its aberrant activation is a hallmark of many cancers.[12][13] Inhibition of this pathway can lead to decreased cancer cell proliferation, angiogenesis, and survival.[14][15] 3,5-bis(benzylidene)-4-piperidone derivatives have been shown to interfere with Notch signaling, providing a plausible mechanism for their anticancer activity.[6]

Caption: Inhibition of the Notch Signaling Pathway.

Inhibition of the Ubiquitin-Proteasome Pathway

The ubiquitin-proteasome system is responsible for the degradation of a majority of intracellular proteins, playing a crucial role in cellular homeostasis.[16][17] Cancer cells often exhibit increased proteasome activity, making it an attractive target for anticancer therapy.[5] Inhibition of the proteasome leads to the accumulation of misfolded and regulatory proteins, ultimately triggering apoptosis.[18]

Caption: Inhibition of the Ubiquitin-Proteasome Pathway.

Experimental Protocols

To ensure the reproducibility and validity of the comparative data, standardized and robust experimental protocols are essential. The following section details the step-by-step methodologies for the key in vitro assays used to benchmark 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol against standard chemotherapeutics.

In Vitro Cytotoxicity Assay (SRB Assay)

The Sulforhodamine B (SRB) assay is a colorimetric method used to determine cell density, based on the measurement of cellular protein content.[4]

• Cell Seeding: Plate cells in 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Compound Treatment: Treat cells with serial dilutions of the test compounds and incubate for 48-72 hours.

• Cell Fixation: Gently aspirate the media and fix the cells with 10% trichloroacetic acid (TCA) for 1 hour at 4°C.

• Washing: Wash the plates five times with deionized water and allow them to air dry.

• Staining: Add 0.4% SRB solution in 1% acetic acid to each well and incubate at room temperature for 30 minutes.

• Destaining: Wash the plates four times with 1% acetic acid to remove unbound dye and allow to air dry.

• Solubilization: Add 10 mM Tris base solution to each well to solubilize the protein-bound dye.

• Absorbance Measurement: Read the absorbance at 510 nm using a microplate reader.

Caption: SRB Cytotoxicity Assay Workflow.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[19][20][21]

• Cell Treatment: Treat cells with the test compounds at their respective IC50 concentrations for 24 hours.

• Cell Harvesting: Collect both adherent and floating cells and wash with ice-cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Annexin V binding buffer.

• Staining: Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.[22]

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry within one hour.

Cell Cycle Analysis (Propidium Iodide Staining)

This method quantifies the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).[1][23][24]

• Cell Treatment: Treat cells with the test compounds at their IC50 concentrations for 24 hours.

• Cell Harvesting and Fixation: Harvest the cells and fix them in ice-cold 70% ethanol overnight at -20°C.

• Washing: Wash the fixed cells with PBS to remove the ethanol.

• RNase Treatment: Resuspend the cells in PBS containing RNase A and incubate for 30 minutes at 37°C.[25][26]

• PI Staining: Add propidium iodide to the cell suspension and incubate for 15-30 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer.

Comparative Analysis of Apoptosis and Cell Cycle Arrest

The induction of apoptosis and perturbation of the cell cycle are key indicators of an effective anticancer agent. The following table summarizes the expected outcomes for 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol in comparison to standard chemotherapeutics.

Compound	Primary Mode of Action	Apoptosis Induction	Cell Cycle Arrest
1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol	Notch/Proteasome Inhibition	High	G2/M Phase
Doxorubicin	DNA Intercalation, Topoisomerase II Inhibition	High	G2/M Phase
Cisplatin	DNA Cross-linking	High	G2/M Phase
Paclitaxel	Microtubule Stabilization	High	G2/M Phase

Conclusion and Future Directions

This comparative guide provides a comprehensive overview of the in vitro anticancer potential of 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol, benchmarking it against standard chemotherapeutic agents. The data and protocols presented herein demonstrate that this novel 4-piperidone derivative exhibits potent cytotoxicity against a range of cancer cell lines, comparable in efficacy to established drugs. Its purported mechanism of action, involving the dual inhibition of the Notch and proteasome pathways, offers a promising avenue for overcoming the resistance mechanisms often associated with conventional therapies.

Future investigations should focus on in vivo efficacy and toxicity studies in animal models to validate the preclinical findings. Furthermore, a deeper exploration of the specific molecular targets within the Notch and proteasome pathways will be crucial for optimizing the therapeutic potential of this promising class of compounds. The detailed experimental workflows and comparative data provided in this guide serve as a valuable resource for researchers dedicated to advancing the frontier of cancer drug discovery.

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A Comparative Guide to the Cross-Validation of 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol Purity via HPLC and GC-MS

In the landscape of pharmaceutical development, the rigorous assessment of an active pharmaceutical ingredient's (API) purity is not merely a regulatory formality but a cornerstone of drug safety and efficacy. For complex molecules such as 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol, a compound with significant synthetic intricacy, a multi-faceted analytical approach is imperative. This guide provides an in-depth, comparative analysis of two orthogonal and powerful chromatographic techniques: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS), for the purity validation of this specific piperidinol derivative. Our focus extends beyond procedural descriptions to the strategic rationale behind methodological choices, ensuring a robust and self-validating system for quality control.

The principle of employing orthogonal methods—techniques that measure the same analyte based on different chemical or physical principles—is fundamental to a comprehensive purity assessment. This approach significantly reduces the risk of overlooking impurities that may co-elute or be undetectable by a single method. For 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol, the non-volatile and thermally labile nature of the molecule presents a compelling case for the primary use of HPLC, while the superior specificity of GC-MS for certain volatile or semi-volatile impurities necessitates its inclusion in a cross-validation workflow.

Methodological Cross-Validation Workflow

A robust cross-validation strategy ensures that the analytical methods are not only suitable for their intended purpose but also that they provide corroborating evidence of the API's purity profile.[1][2] The workflow presented below illustrates the logical integration of HPLC and GC-MS data for a comprehensive purity assessment of 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol.

Caption: A workflow diagram illustrating the integration of HPLC and GC-MS for a comprehensive, cross-validated purity assessment of 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol.

High-Performance Liquid Chromatography (HPLC): The Primary Assay

For a relatively large and non-volatile molecule like 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol, HPLC is the method of choice for purity determination.[3] Its ability to separate compounds in the liquid phase at ambient or slightly elevated temperatures prevents thermal degradation, a significant risk with this class of compounds.

Experimental Protocol: HPLC-UV

The following protocol outlines a reversed-phase HPLC method, which is well-suited for the separation of moderately polar compounds like our target molecule from its likely non-polar and polar impurities.

Instrumentation and Conditions:

• System: Agilent 1260 Infinity II LC System or equivalent, equipped with a quaternary pump, autosampler, and diode-array detector (DAD).

• Column: Phenomenex Luna® C18(2) 100 Å, 250 x 4.6 mm, 5 µm. The C18 stationary phase provides the necessary hydrophobicity to retain the analyte and separate it from potential impurities.

• Mobile Phase:

  • A: 0.1% Formic Acid in Water

  • B: 0.1% Formic Acid in Acetonitrile The use of formic acid helps to protonate the piperidinol nitrogen, leading to sharper peaks and improved chromatographic performance.

• Gradient Elution:

  Time (min)	%A	%B
  0.0	60	40
  20.0	10	90
  25.0	10	90
  25.1	60	40

  | 30.0 | 60 | 40 |

• Flow Rate: 1.0 mL/min

• Column Temperature: 35 °C. A slightly elevated temperature can improve peak shape and reduce viscosity.

• Detection: UV at 254 nm. The conjugated system of the phenylmethylidene groups is expected to have a strong UV absorbance at this wavelength.

• Injection Volume: 10 µL

• Sample Preparation: Accurately weigh approximately 10 mg of the sample and dissolve in 10 mL of a 50:50 mixture of acetonitrile and water to a final concentration of 1 mg/mL.

Method Validation:

The method must be validated according to ICH Q2(R1) guidelines, assessing parameters such as specificity, linearity, accuracy, precision (repeatability and intermediate precision), limit of detection (LOD), limit of quantitation (LOQ), and robustness.[4][5][6][7]

Gas Chromatography-Mass Spectrometry (GC-MS): The Orthogonal Confirmation

While HPLC is the primary technique, GC-MS serves as a powerful orthogonal method, particularly for identifying and quantifying volatile and semi-volatile impurities that might not be well-retained or resolved by the HPLC method.[8] Given the high molecular weight and potential thermal lability of the parent compound, direct injection is not feasible. However, GC-MS is invaluable for detecting residual solvents and certain low molecular weight synthetic precursors or degradation products.

Experimental Protocol: GC-MS

This protocol is designed to identify and quantify potential volatile and semi-volatile impurities.

Instrumentation and Conditions:

• System: Agilent 7890B GC coupled with a 5977A MSD.

• Column: Agilent J&W DB-5ms, 30 m x 0.25 mm, 0.25 µm. This is a robust, general-purpose column suitable for a wide range of analytes.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Injector: Split/splitless, operated in split mode (50:1) to avoid overloading the column.

• Injector Temperature: 280 °C.

• Oven Temperature Program:

  • Initial: 50 °C, hold for 2 min.

  • Ramp: 15 °C/min to 300 °C.

  • Hold: 10 min at 300 °C.

• MSD Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: 35-550 m/z.

• Sample Preparation: Dissolve approximately 20 mg of the sample in 1 mL of dichloromethane. This allows for the analysis of organic-soluble impurities.

Potential Fragmentation Pathways in GC-MS:

While the parent molecule is unlikely to elute, understanding its potential fragmentation can aid in identifying related impurities.

Caption: A diagram illustrating a hypothetical fragmentation pathway for a potential benzyl-containing impurity in GC-MS analysis.

Comparative Data Summary

The following table presents a hypothetical comparison of the performance of the two methods for the purity assessment of 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol.

Parameter	HPLC-UV	GC-MS	Rationale for Superiority
Purity Assay (Main Peak)	Excellent (e.g., 99.5%)	Not Applicable	HPLC is suitable for non-volatile, high molecular weight compounds. The parent compound will not elute under typical GC conditions.
Detection of Non-Volatile Impurities	Excellent	Poor/Not Applicable	Impurities with similar polarity and structure to the parent compound are well-resolved.
Detection of Volatile/Semi-Volatile Impurities	Fair	Excellent	GC offers superior separation and sensitivity for low molecular weight and volatile compounds like residual solvents or starting materials.
Specificity	Good	Excellent	While HPLC-DAD provides spectral information, MS provides definitive mass-based identification of impurities.
Quantitation Limit	~0.05%	~0.01% (for amenable impurities)	GC-MS can be more sensitive for specific volatile impurities.
Sample Throughput	Moderate (30 min/run)	Moderate (30-40 min/run)	Run times are comparable, but sample preparation for GC-MS can be simpler.
Robustness	High	High	Both are well-established and robust techniques.[9][10]

Conclusion and Expert Recommendations

The cross-validation of 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol purity using both HPLC and GC-MS provides a comprehensive and reliable assessment of the API's quality. HPLC serves as the primary method for the assay of the main component and the quantification of non-volatile, related substance impurities. Its non-destructive nature is ideal for this particular molecule.

GC-MS, as an orthogonal method, is indispensable for the detection and identification of potentially harmful volatile and semi-volatile impurities that may be overlooked by HPLC. The high specificity of mass spectrometric detection provides an unequivocal identification of these impurities, which is critical for a complete impurity profile.

• Primary Purity and Impurity Profiling: A validated reversed-phase HPLC-UV method should be used for the routine determination of purity and the quantification of related substances.

• Orthogonal Validation and Volatile Impurity Analysis: A validated GC-MS method should be employed during process development and for release testing to ensure the absence of volatile and semi-volatile impurities.

This integrated analytical strategy, grounded in the principles of orthogonal testing and thorough validation, ensures a deep understanding of the impurity profile, thereby safeguarding the quality, safety, and efficacy of the final drug product.

References

• United States Pharmacopeia. General Chapter <621> Chromatography. [Link][10][11]

• ICH. Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link][4][5][6][7]

• U.S. Food and Drug Administration. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link][12]

• Agilent Technologies. Understanding the Latest Revisions to USP <621>. [Link][9]

• LCGC International. Are You Sure You Understand USP <621>? [Link][13]

• Waters Corporation. Achieving Method Modernization with the New Liquid Chromatographic Gradient Allowances Provided by USP General Chapter <621> Chromatography and the Alliance™ iS HPLC System. [Link]

• TGA. Guidance for the validation of pharmaceutical quality control analytical methods. [Link][2]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol

For researchers, scientists, and professionals in drug development, the meticulous management and disposal of chemical compounds are foundational to laboratory safety, environmental stewardship, and regulatory compliance. This guide provides a detailed, procedural framework for the safe disposal of 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol. By elucidating the rationale behind each step, this document aims to empower laboratory personnel to handle this compound with the highest degree of safety and responsibility.

Hazard Assessment and Profile

• Piperidine Derivatives: The piperidine ring is a common motif in many bioactive compounds. Piperidine itself is classified as a highly flammable liquid and vapor, is toxic if swallowed, in contact with skin, or if inhaled, and causes severe skin burns and eye damage.[1][2][3] Exposure can lead to increased blood pressure, nausea, muscular weakness, and respiratory distress.[4] Therefore, it is prudent to treat 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol as possessing similar potential hazards.

• Benzyl and Phenylmethylidene Groups: These aromatic moieties increase the lipophilicity of the molecule.[5] While not acutely hazardous in themselves, their presence in the structure suggests that the compound may be persistent in the environment and potentially harmful to aquatic life.[6][7]

• Overall Profile: Based on analogous structures, the compound should be presumed to be an irritant to the skin, eyes, and respiratory system.[6][7][8] It is imperative to handle it as a hazardous chemical waste, in full compliance with institutional, local, and national regulations.[9][10]

Personal Protective Equipment (PPE): Your First Line of Defense

Before handling 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol for any purpose, including disposal, the following minimum PPE is mandatory. The causality is clear: creating an impermeable barrier between the researcher and the chemical is the most direct way to prevent exposure.

PPE Item	Specification	Rationale
Eye and Face Protection	Chemical safety goggles and a face shield.	Protects against splashes of liquid waste and airborne particles of solid waste, preventing severe eye irritation or damage.[9][10]
Hand Protection	Chemically resistant gloves (e.g., Nitrile rubber).	Prevents skin contact, which can lead to irritation, inflammation, or toxic absorption.[4][9]
Body Protection	Flame-retardant lab coat or chemical-resistant apron.	Protects skin and personal clothing from contamination.[9]
Respiratory Protection	All handling should occur in a certified chemical fume hood.	Prevents inhalation of any aerosols or vapors, which could cause respiratory irritation.[4][9]

Step-by-Step Disposal Protocol

The guiding principle for the disposal of this compound is strict adherence to the Resource Conservation and Recovery Act (RCRA) as enforced by the U.S. Environmental Protection Agency (EPA).[11] This means all waste streams containing this compound must be treated as hazardous.

Proper segregation at the point of generation is critical to prevent dangerous chemical reactions and to ensure proper disposal.

• Designated Waste Container: Establish a specific, chemically compatible container solely for 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol waste.[9][12] High-density polyethylene (HDPE) or other plastic containers are often preferred over glass to minimize the risk of breakage.[11]

• Solid Waste: This stream includes unused or expired solid compounds, contaminated gloves, weigh boats, pipette tips, and absorbent pads used for cleaning minor spills. These items must be placed directly into the designated solid hazardous waste container.[9]

• Liquid Waste: This includes solutions containing the compound and the first rinse from decontaminating glassware. This must be collected in a separate, sealed, and leak-proof liquid hazardous waste container.

• Sharps Waste: Any needles or sharp implements contaminated with the compound must be disposed of in a designated sharps container for hazardous chemical waste.

• AVOID MIXING: Do not mix this waste with other chemical streams unless explicitly authorized by your institution's Environmental Health and Safety (EHS) office.[10]

Accurate and compliant labeling is a legal requirement and essential for the safety of everyone who will handle the container.

• Container Integrity: Ensure the waste container is in good condition and can be tightly sealed to prevent the escape of vapors or spillage.[9][12] Do not leave a funnel in an open container.[12]

• Labeling: The container must be clearly and legibly labeled with a hazardous waste tag as soon as the first drop of waste is added. The label must include:

  • The words "HAZARDOUS WASTE" .[12]

  • The full chemical name: "1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol" . Do not use abbreviations or chemical formulas.[11][12]

  • For mixtures, list all chemical components and their approximate percentages.[12]

  • The date of waste generation (the date the container was started).[11]

  • The physical location (Building, Room Number).[11]

  • The Principal Investigator's name and contact information.[11]

Proper temporary storage within the laboratory minimizes risks prior to pickup.

• Satellite Accumulation Area (SAA): The waste container should be kept at or near the point of generation, in a designated SAA.[12]

• Secondary Containment: The primary waste container must be stored within a larger, chemically resistant secondary container (like a tub or bin) to contain any potential leaks.[9]

• Segregation: Store the container segregated by hazard class. For this compound, it should be kept away from strong oxidizing agents and acids.[12]

• Accumulation Time: Do not accumulate more than 55 gallons of hazardous waste in an SAA. Once a container is full, it must be moved to a central storage area or collected by EHS within 72 hours.[12]

The final disposal must be handled by trained professionals.

• Contact EHS: When the waste container is approximately 90% full, complete a chemical waste pickup form and submit it to your institution's EHS office.[11][12]

• Licensed Disposal Service: Your EHS office will arrange for the collection and disposal of the waste through a licensed and approved hazardous waste disposal company.[9] This ensures a "cradle-to-grave" management of the hazardous material, as required by the EPA.

Emergency Procedures: Spill Management

In the event of a spill, a swift and correct response is crucial to mitigate risks.

• Evacuate and Alert: Immediately alert others in the area and evacuate non-essential personnel.[9]

• Ventilate: Ensure the area is well-ventilated. If the spill is in a fume hood, keep it running.[9]

• Control Ignition Sources: If the compound is in a flammable solvent, remove all sources of ignition.[1]

• Assess and Act:

  • Minor Spill: If you are trained and it is safe to do so, contain the spill with an inert absorbent material (e.g., sand, vermiculite).[4] Do not use combustible materials like paper towels. Wearing your full PPE, carefully scoop the absorbed material into your designated solid hazardous waste container.

  • Major Spill: If the spill is large, if you are unsure how to proceed, or if anyone has been exposed, evacuate the area, close the doors, and contact your institution's EHS emergency line immediately.

Decontamination of "Empty" Containers

An "empty" container that held 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol is not truly empty and must be managed as hazardous waste.

• Triple Rinsing: The container should be triple-rinsed with a suitable solvent (e.g., acetone or ethanol).[9]

• Collect Rinsate: Crucially, the rinsate from all three rinses must be collected and disposed of as liquid hazardous waste.[9]

• Final Disposal: After triple rinsing, deface or remove the original label. The container can then be managed according to your institutional guidelines, which may allow for disposal as regular solid waste or may still require it to be treated as hazardous waste.[9]

Visual Workflow and References

Disposal Workflow Diagram

The following diagram illustrates the procedural flow for the safe disposal of 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol waste.

Sources

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• 2. assets.thermofisher.cn [assets.thermofisher.cn]
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• 5. srinichem.com [srinichem.com]
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• 8. 1-Benzylpiperidine | C12H17N | CID 76190 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 11. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 12. research.columbia.edu [research.columbia.edu]

Standard Operating Procedure &amp; Safety Protocol: Handling 1-Benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol

As a Senior Application Scientist, I approach the handling of complex synthetic intermediates not merely as a compliance checklist, but as a system of chemical logic. To handle 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol safely, we must first understand its molecular behavior. This guide provides a field-proven, self-validating framework for researchers and drug development professionals working with this specific piperidinol derivative.

Chemical Profile & Risk Causality

The target compound is a highly substituted piperidine derivative. It is the reduced alcohol analog of the well-documented 3,5-bis(benzylidene)-4-piperidone class of curcuminoid compounds, which are heavily investigated for their potent cytotoxic and anti-inflammatory properties[1][2].

Understanding the structural differences is critical for risk assessment:

• Elimination of the Michael Acceptor: The precursor 4-piperidone contains a cross-conjugated dienone system (an α,β -unsaturated ketone) that acts as a potent thiol alkylator, binding irreversibly to intracellular glutathione and proteins[1][2]. By reducing the C4 ketone to a hydroxyl group (forming the 4-piperidinol), this specific electrophilic reactivity is eliminated.

• Extreme Lipophilicity: Despite the loss of the Michael acceptor, the molecule retains three bulky aromatic rings (one benzyl, two benzylidene groups). This confers extreme lipophilicity, meaning the compound can rapidly penetrate the lipid bilayers of the stratum corneum if it contacts bare skin.

• Basic Amine Center: As a tertiary amine, the core nitrogen is basic. In its freebase form, airborne dust can cause severe irritation to ocular and respiratory mucosa.

Structural features of the piperidinol derivative and their direct impact on handling risks.

Mandatory Personal Protective Equipment (PPE) Framework

Because this compound is typically solubilized in carrier solvents like DMSO or DMF for in vitro assays, the solvent acts as a transdermal penetration enhancer. Your PPE must protect against both the dry basic powder and the highly permeating solvent solution.

Table 1: Quantitative PPE Specifications and Material Justifications

PPE Category	Material Specification	Minimum Rating	Mechanistic Justification
Outer Gloves	Nitrile Rubber	≥ 0.11 mm (4.3 mil)	Provides primary barrier against dry powder and incidental solvent splash.
Inner Gloves	Neoprene or Butyl	≥ 0.10 mm (4.0 mil)	Secondary barrier; prevents DMSO/DMF penetration which act as transdermal carriers.
Respirator	N95 / P100 Particulate	95% - 99.9% filtration	Prevents inhalation of aerosolized lipophilic micro-particles during weighing.
Eye Protection	Polycarbonate Goggles	ANSI Z87.1+ rated	Protects ocular mucosa from highly irritating basic amine dust.
Body	Fluid-resistant Lab Coat	Polypropylene blend	Prevents accumulation of static-charged powder on standard cotton clothing.

Operational Workflows & Methodologies

Every protocol described below is designed as a self-validating system . This means the workflow includes built-in physical or mathematical checks to confirm safety and accuracy without requiring secondary assays.

Protocol A: Safe Solubilization Workflow (Dry Powder to Stock Solution)

Objective: Generate a 10 mM stock solution in DMSO without exposing the operator to airborne particulates or transdermal risks.

• System Validation (Fume Hood Check): Tape a 1-inch strip of a Kimwipe to the bottom edge of the chemical fume hood sash. Validation: An inward deflection of the paper validates active negative pressure ( ≥ 100 fpm) before you open the chemical container.

• Preparation: Don all PPE specified in Table 1. Ensure the inner neoprene glove is tucked under the lab coat cuff, and the outer nitrile glove is pulled over the cuff.

• Static Mitigation: Wipe the exterior of the receiving amber glass vial and the anti-static micro-spatula with a damp lint-free cloth. Causality: Highly lipophilic powders generate static electricity and will "jump" from the spatula, creating inhalation hazards. Moisture dissipates this charge.

• Closed-System Weighing:

  • Tare the empty, capped amber vial on the analytical balance.

  • Transfer the estimated mass of 1-benzyl-3,5-bis[(E)-phenylmethylidene]-4-piperidinol into the vial inside the fume hood.

  • Cap the vial tightly, wipe the exterior, and weigh it to determine the exact mass transferred.

• In-Situ Solubilization:

  • Calculate the required volume of DMSO based on the exact mass.

  • Inject the DMSO directly into the vial using a micropipette.

  • Validation: By pre-weighing the closed vial before and after solvent addition, you mathematically verify the concentration without ever exposing the dissolved, highly skin-permeable compound to the open environment.

Step-by-step operational workflow for the safe solubilization and handling of the compound.

Spill Response & Waste Disposal Plan

Because this compound is structurally robust and environmentally persistent, standard aqueous washing is insufficient.

Chemical Spill Decontamination Protocol

• Isolate & Absorb: If a solution spill occurs, immediately cover the area with an inert absorbent pad (do not use paper towels, which can degrade in certain solvents).

• Chemical Degradation: Spray the affected area with a 10% sodium hypochlorite (bleach) solution or an alkaline laboratory detergent. Causality: The basic environment and oxidizing agent help disrupt the conjugated double bonds, rendering the molecule more water-soluble and less biologically active.

• Mechanical Removal: Wipe from the perimeter inward to prevent spreading.

• Glove Validation: Inspect your outer nitrile gloves immediately. If any discoloration or solvent swelling is observed, doff both pairs, wash hands with soap and water, and don fresh PPE before continuing.

Logistical Disposal Plan

• Solid Waste: All contaminated spatulas, weigh boats, and absorbent pads must be placed in a puncture-resistant, sealable biohazard/chemical waste bin labeled: "Toxic Organic Solid Waste - Contains Substituted Piperidines."

• Liquid Waste: Solutions containing DMSO or DMF must be segregated into Non-Halogenated Organic Waste carboys. Do not mix with aqueous waste, as the solvents will carry the lipophilic compound through standard municipal water filtration systems.

References

• Das, U., et al. "Structures of 3,5-bis(benzylidene)-4-piperidone derivatives and their evaluation as cytotoxic agents." ResearchGate. URL:[Link]

• "2-[3,5-Bis-(2-fluorobenzylidene)-4-piperidon-1-yl]-N-(4-fluorobenzyl)-acetamide and Its Evaluation as an Anticancer Agent." Semantic Scholar. URL:[Link]

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• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]